3-Bromo-5-(trifluoromethoxy)aniline

• CAS: 914636-35-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to 3-Bromo-5-(trifluoromethoxy)aniline: A Key Intermediate in Modern Drug Discovery

For Immediate Release

Shanghai, China – January 11, 2026 – As a cornerstone in the synthesis of complex pharmaceutical agents, 3-Bromo-5-(trifluoromethoxy)aniline (CAS No. 914636-35-4) presents a unique molecular scaffold for the development of novel therapeutics. This technical guide, designed for researchers, medicinal chemists, and professionals in drug development, provides an in-depth overview of its synthesis, properties, and critical applications, underscoring its significance in the landscape of modern medicinal chemistry.

Introduction: The Strategic Importance of 3-Bromo-5-(trifluoromethoxy)aniline

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aniline that has garnered significant attention in the pharmaceutical and agrochemical industries. Its structure is characterized by a bromine atom and a trifluoromethoxy group positioned meta to an amino group on a benzene ring. This specific arrangement of functional groups makes it a highly versatile building block for introducing these key moieties into larger, more complex molecules.

The trifluoromethoxy (-OCF3) group is of particular importance in drug design. It is a lipophilic electron-withdrawing group that can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets. Compared to the more common trifluoromethyl (-CF3) group, the trifluoromethoxy group offers a distinct conformational and electronic profile, providing medicinal chemists with a valuable tool for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

This guide will delve into the essential technical aspects of 3-Bromo-5-(trifluoromethoxy)aniline, providing a foundational understanding for its effective utilization in research and development.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical properties of a synthetic intermediate is paramount for its effective use in subsequent reactions. The key properties of 3-Bromo-5-(trifluoromethoxy)aniline are summarized in the table below.

Property	Value
CAS Number	914636-35-4
Molecular Formula	C7H5BrF3NO
Molecular Weight	256.02 g/mol
Appearance	Off-white to light yellow solid
Purity	Typically ≥98%

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-Bromo-5-(trifluoromethoxy)aniline. While a comprehensive set of spectra for this specific compound is not publicly available, analogous data from similar structures, such as 3-bromo-5-(trifluoromethyl)aniline, can provide valuable insights. Key analytical techniques for characterization include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1H NMR would show characteristic signals for the aromatic protons, with their chemical shifts and coupling constants providing information about their relative positions. 13C NMR would reveal the number of unique carbon environments, and 19F NMR would show a characteristic singlet for the -OCF3 group.

• Infrared (IR) Spectroscopy : The IR spectrum would exhibit characteristic absorption bands for the N-H stretches of the primary amine, C-H stretches of the aromatic ring, C-F stretches of the trifluoromethoxy group, and the C-Br stretch.

• Mass Spectrometry (MS) : Mass spectrometry would confirm the molecular weight of the compound and provide information about its fragmentation pattern, aiding in structural confirmation.

Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline: A Plausible Synthetic Approach

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-5-(trifluoromethoxy)aniline is not widely published in peer-reviewed literature, a plausible and efficient synthetic route can be designed based on established methodologies for the preparation of substituted anilines. A likely approach would involve the bromination of 3-(trifluoromethoxy)aniline.

The directing effects of the amino and trifluoromethoxy groups are crucial in determining the regioselectivity of the bromination. The amino group is a strong activating group and an ortho-, para-director, while the trifluoromethoxy group is a deactivating group and a meta-director. In this case, the directing influence of the powerful amino group would likely dominate, leading to the formation of ortho- and para-brominated products. To achieve the desired meta-bromination, a multi-step synthesis is often necessary.

A potential synthetic strategy could involve the following key steps:

• Nitration of a suitable precursor : Starting with a trifluoromethoxy-substituted benzene derivative, electrophilic nitration would introduce a nitro group.

• Bromination : Subsequent bromination of the nitrated intermediate. The nitro group is a strong deactivating group and a meta-director, which would facilitate the introduction of the bromine atom at the desired position.

• Reduction of the nitro group : The final step would be the reduction of the nitro group to an amino group, yielding the target molecule, 3-Bromo-5-(trifluoromethoxy)aniline. Common reducing agents for this transformation include tin(II) chloride, iron in acidic media, or catalytic hydrogenation.

Caption: Role of 3-Bromo-5-(trifluoromethoxy)aniline in drug discovery.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling 3-Bromo-5-(trifluoromethoxy)aniline. While a specific safety data sheet (SDS) for this compound is not universally available, data for the structurally similar 3-bromo-5-(trifluoromethyl)aniline can serve as a useful guide.

• General Handling : Work in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust, fumes, gas, mist, vapors, or spray. Avoid contact with skin and eyes.

• First Aid : In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If on skin, wash off with soap and plenty of water. If inhaled, move the person into fresh air. If swallowed, do not induce vomiting and seek immediate medical attention.

• Storage : Store in a tightly closed container in a dry and well-ventilated place. Keep away from heat, sparks, and open flames.

It is imperative to consult the specific Safety Data Sheet provided by the supplier before handling this compound.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a strategically important building block in the synthesis of novel and effective pharmaceutical agents. Its unique combination of a reactive amine, a versatile bromine handle for cross-coupling, and a property-modulating trifluoromethoxy group makes it a valuable tool for medicinal chemists. A solid understanding of its synthesis, properties, and reactivity is essential for leveraging its full potential in the design and development of the next generation of medicines.

References

• PubChem. 3-Bromo-5-(trifluoromethyl)aniline. National Center for Biotechnology Information. [Link]

• Google Patents. Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• JoVE. Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. [Link]

• Google Patents. Technique for preparing 3-bromo-5-trifluoromethylaniline.

An In-depth Technical Guide to 3-Bromo-5-(trifluoromethoxy)aniline: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Fluorinated Motifs in Medicinal Chemistry

The introduction of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of drug candidates. Among these, the trifluoromethoxy (-OCF3) group has garnered significant attention for its unique electronic and lipophilic characteristics. This guide provides a comprehensive technical overview of 3-Bromo-5-(trifluoromethoxy)aniline, a key building block that leverages the advantageous properties of the trifluoromethoxy group, strategically positioned on an aniline scaffold for versatile synthetic applications. As a Senior Application Scientist, the insights provided herein are grounded in established chemical principles and field-proven applications, aiming to empower researchers in their pursuit of novel therapeutics. The trifluoromethyl group, a related fluorinated moiety, is known to enhance metabolic stability and binding affinity by increasing lipophilicity and altering the electronic nature of the molecule.[1][2][3] The trifluoromethoxy group shares these benefits, offering a distinct conformational and electronic profile that can be pivotal in lead optimization.

Core Molecular Attributes of 3-Bromo-5-(trifluoromethoxy)aniline

A thorough understanding of the fundamental properties of a synthetic building block is paramount for its effective utilization. The molecular identity and key physicochemical characteristics of 3-Bromo-5-(trifluoromethoxy)aniline are summarized below.

Property	Value	Source
Molecular Formula	C7H5BrF3NO	N/A
Molecular Weight	256.02 g/mol	[4]
CAS Number	914636-35-4	N/A
Appearance	Liquid	N/A
Purity	≥99%	N/A
Storage Conditions	Keep in a dark place, Sealed in dry, 2-8°C	N/A

The Synthetic Rationale: A Proposed Pathway

Caption: Proposed synthetic workflow for 3-Bromo-5-(trifluoromethoxy)aniline.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a hypothetical but chemically sound procedure. Researchers should perform small-scale trials to optimize reaction conditions.

Step 1: Synthesis of 3-Amino-5-bromophenol (Intermediate 1)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-aminophenol (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF).

• Bromination: Cool the solution to 0°C using an ice bath. Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5°C. The regioselectivity of this bromination is directed by the activating amino and hydroxyl groups to the positions ortho and para to them.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 3-amino-5-bromophenol.

Step 2: Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline (Final Product)

• Reaction Setup: In a sealed reaction vessel, combine 3-amino-5-bromophenol (1.0 eq), a copper(I) catalyst (e.g., CuI, 0.1 eq), and a suitable base (e.g., potassium carbonate, 2.0 eq) in a polar aprotic solvent like DMF or dimethyl sulfoxide (DMSO).

• Trifluoromethoxylation: Introduce a trifluoromethylating agent. A common method involves bubbling trifluoromethyl iodide (CF3I) gas through the reaction mixture or using a more manageable reagent like the Ruppert-Prakash reagent (TMSCF3) in the presence of an initiator.

• Reaction Conditions: Heat the reaction mixture to a temperature typically ranging from 80 to 120°C. The reaction progress should be monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, filter the reaction mixture to remove inorganic salts. Dilute the filtrate with water and extract the product with an organic solvent.

• Purification: The crude product is then purified by column chromatography to afford the final product, 3-Bromo-5-(trifluoromethoxy)aniline.

Analytical Characterization: A Validating System

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound. The following provides a standard workflow for the characterization of 3-Bromo-5-(trifluoromethoxy)aniline.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-Bromo-5-(trifluoromethoxy)aniline - [sigmaaldrich.com]

Introduction: Contextualizing 3-Bromo-5-(trifluoromethoxy)aniline in Modern Drug Discovery

An In-depth Technical Guide to the Solubility Assessment of 3-Bromo-5-(trifluoromethoxy)aniline

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aniline derivative incorporating two key functional groups of significant interest in medicinal chemistry: a bromine atom and a trifluoromethoxy group. The trifluoromethoxy (-OCF₃) group is often employed as a lipophilic hydrogen bond acceptor, which can enhance metabolic stability and membrane permeability. The bromo-aniline core is a versatile scaffold for further chemical modifications. As with any potential drug candidate, understanding its fundamental physicochemical properties is a prerequisite for any meaningful development. Among these, aqueous solubility is a critical determinant of a compound's ultimate success, directly influencing its absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately, its bioavailability.

This guide provides a comprehensive framework for researchers and drug development professionals to approach the solubility assessment of 3-Bromo-5-(trifluoromethoxy)aniline. It moves beyond a simple data sheet to detail the strategic rationale behind experimental design, presents a robust protocol for solubility determination, and outlines the necessary steps for accurate data interpretation.

The Imperative of Solubility: Why It Governs a Molecule's Fate

Poor aqueous solubility is a leading cause of failure for promising drug candidates. A compound must first dissolve in the gastrointestinal fluids to be absorbed into the bloodstream. Insufficient solubility can lead to low and erratic oral bioavailability, making it challenging to establish a reliable dose-response relationship and achieve therapeutic efficacy. Therefore, accurately characterizing the solubility of a novel compound like 3-Bromo-5-(trifluoromethoxy)aniline is not merely a data collection exercise; it is a fundamental step in risk assessment and de-risking a drug development program. This early-stage characterization informs critical decisions in lead optimization, formulation development, and the selection of an appropriate administration route.

Predictive Analysis: Estimating Solubility from Structure

Before embarking on laboratory experiments, in silico tools can provide a valuable, albeit approximate, estimation of a compound's solubility. The lipophilicity, or oil-water partitioning behavior, is a primary driver of aqueous solubility. This is commonly expressed as the logarithm of the partition coefficient (LogP) or the distribution coefficient (LogD) at a specific pH.

For 3-Bromo-5-(trifluoromethoxy)aniline, predicted LogP values are typically in the range of 3.5 to 4.0. This moderately high value suggests that the compound is significantly lipophilic and is likely to exhibit low intrinsic aqueous solubility. Such predictions are crucial for guiding the experimental design, for instance, by indicating the need for sensitive analytical techniques to quantify low concentrations in solution.

Experimental Workflow for Solubility Determination

The following diagram outlines a comprehensive and self-validating workflow for the experimental determination of thermodynamic solubility, which is the gold standard for this type of assessment.

Caption: Thermodynamic Solubility Workflow via Shake-Flask Method.

Protocol: Thermodynamic Solubility of 3-Bromo-5-(trifluoromethoxy)aniline via Shake-Flask Method

This protocol describes the definitive method for measuring thermodynamic solubility, representing the equilibrium concentration of a compound in a saturated solution.

1. Materials and Equipment:

• 3-Bromo-5-(trifluoromethoxy)aniline (solid, purity >98%)

• Selected solvents:

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Simulated Gastric Fluid (SGF), pH 1.2 (without pepsin)

  • Simulated Intestinal Fluid (SIF), pH 6.8 (without pancreatin)

  • Acetonitrile (ACN)

  • Dimethyl Sulfoxide (DMSO)

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge capable of >10,000 x g

• Calibrated analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

2. Experimental Procedure:

• Step 1: Preparation of Calibration Standards:

  • Prepare a 10 mM stock solution of 3-Bromo-5-(trifluoromethoxy)aniline in DMSO.

  • Perform a serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water to create a set of calibration standards (e.g., 100 µM, 50 µM, 25 µM, 10 µM, 5 µM, 1 µM).

  • Causality: Creating a calibration curve is essential for accurately quantifying the unknown concentration of the compound in the saturated solutions. DMSO is used for the initial stock due to its high solubilizing power, ensuring complete dissolution.

• Step 2: Sample Preparation:

  • Add an excess amount of solid 3-Bromo-5-(trifluoromethoxy)aniline to a 2 mL glass vial. An excess is critical to ensure a saturated solution is formed; typically, 1-2 mg of the compound is sufficient for a 1 mL solvent volume.

  • Add 1.0 mL of the desired test solvent (e.g., PBS pH 7.4) to the vial.

  • Prepare each solvent condition in triplicate to ensure reproducibility.

  • Trustworthiness: Using a visible excess of solid provides a self-validating check that the system has reached saturation. Triplicates allow for statistical analysis and identification of outliers.

• Step 3: Equilibration:

  • Seal the vials tightly and place them on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and moderate agitation.

  • Allow the samples to equilibrate for at least 24 hours. For crystalline compounds, 48 hours is recommended to ensure the system has reached a true thermodynamic equilibrium.

  • Expertise: Kinetic solubility can be measured after a short incubation, but it often overestimates the true solubility. A 24-48 hour incubation is necessary to allow for any potential solid-state transformations and to reach the lowest free energy state, which defines thermodynamic solubility.

• Step 4: Phase Separation:

  • After equilibration, centrifuge the vials at 10,000 x g for 15 minutes to pellet the excess, undissolved solid.

  • Causality: Centrifugation is a critical step to separate the saturated aqueous phase from the solid material without disturbing the equilibrium. Filtration can sometimes be used, but it carries the risk of the compound adsorbing to the filter membrane.

• Step 5: Quantification:

  • Carefully collect an aliquot of the clear supernatant from each vial. Be cautious not to disturb the solid pellet.

  • Dilute the supernatant with a 50:50 acetonitrile/water mixture to bring the concentration within the linear range of the calibration curve established in Step 1.

  • Analyze the diluted samples and the calibration standards via HPLC-UV. The detection wavelength should be set to the λ_max of 3-Bromo-5-(trifluoromethoxy)aniline.

  • Integrate the peak area for the compound in each sample.

3. Data Analysis and Reporting:

• Construct a calibration curve by plotting the peak area versus the known concentration of the standards. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R² > 0.99).

• Use the equation of the line to calculate the concentration of 3-Bromo-5-(trifluoromethoxy)aniline in the diluted supernatant samples.

• Multiply the calculated concentration by the dilution factor to determine the final solubility in the original solvent.

• Report the average solubility and standard deviation for the triplicate measurements.

Expected Data and Interpretation

While specific experimental data for 3-Bromo-5-(trifluoromethoxy)aniline is not widely published, based on its predicted lipophilicity, the expected aqueous solubility would be low. The data should be presented in a clear, tabular format.

Table 1: Solubility Data for 3-Bromo-5-(trifluoromethoxy)aniline at 25°C

Solvent System	pH	Mean Solubility (µg/mL)	Mean Solubility (µM)	Standard Deviation
PBS	7.4	Experimental Value	Experimental Value	± Value
SGF	1.2	Experimental Value	Experimental Value	± Value
SIF	6.8	Experimental Value	Experimental Value	± Value
Acetonitrile	N/A	Experimental Value	Experimental Value	± Value
DMSO	N/A	>10,000	>38,000	N/A

Interpretation: The solubility in PBS, SGF, and SIF represents the biorelevant solubility and is most predictive of in vivo behavior. Aniline derivatives can have a basic pKa, meaning their solubility might increase at lower pH (like in SGF) due to protonation. The high solubility in organic solvents like DMSO and Acetonitrile is expected and confirms the compound's lipophilic nature.

Conclusion

The solubility of 3-Bromo-5-(trifluoromethoxy)aniline is a foundational parameter that dictates its potential as a drug candidate. A rigorous, well-controlled experimental approach, such as the shake-flask method detailed here, is non-negotiable for generating reliable and actionable data. By understanding not just the "how" but the "why" behind each step, from solvent selection to the equilibration period, researchers can ensure the integrity of their findings. This data will be instrumental in guiding subsequent stages of drug development, including formulation strategies to enhance bioavailability and the overall design of preclinical studies.

References

• Title: The Biopharmaceutics Classification System (BCS) Guidance Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Assay Development and Screening Source: The Assay Guidance Manual (Eli Lilly & Company and the National Center for Advancing Translational Sciences) URL: [Link]

• Title: On the solubility of poorly soluble drugs Source: International Journal of Pharmaceutics URL: [Link]

Spectroscopic Profile of 3-Bromo-5-(trifluoromethoxy)aniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic characteristics of 3-Bromo-5-(trifluoromethoxy)aniline (CAS No: 914636-35-4).[1][2][3] Due to the limited availability of published experimental spectra for this specific compound in the public domain, this guide will focus on predicted spectral data based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). The interpretation is grounded in data from analogous substituted aniline and trifluoromethoxy-benzene compounds.

Molecular Structure and Key Features

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aniline with a unique combination of functional groups that influence its electronic properties and, consequently, its spectroscopic signature. The molecule consists of a benzene ring substituted with a bromine atom, a trifluoromethoxy group, and an amino group. The bromine and trifluoromethoxy groups are strongly electron-withdrawing, while the amino group is an electron-donating group. This substitution pattern leads to a distinct set of signals in various spectroscopic analyses.

Figure 3: General workflow for NMR data acquisition.

IR Spectroscopy Protocol

• Sample Preparation: For Attenuated Total Reflectance (ATR) IR, place a small amount of the neat liquid sample directly on the ATR crystal.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a universal ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Record the sample spectrum over the range of 4000 to 400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Instrument Setup: Use a mass spectrometer with an Electron Ionization (EI) source.

• Data Acquisition:

  • Introduce the sample into the ion source via a direct insertion probe or a gas chromatograph.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern. Compare the observed isotopic distribution of the molecular ion with the theoretical pattern for a bromine-containing compound.

Conclusion

The predicted spectroscopic data for 3-Bromo-5-(trifluoromethoxy)aniline provides a valuable framework for its identification and characterization. The combination of ¹H NMR, ¹³C NMR, IR, and MS analyses allows for the unambiguous confirmation of its structure. The unique electronic properties imparted by the bromo, trifluoromethoxy, and amino substituents result in a distinct and interpretable set of spectral features. This guide serves as a foundational resource for researchers working with this compound, enabling them to anticipate and interpret its spectroscopic behavior.

References

• SpectraBase. 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Thompson, H. W. (1956). Vibrational band intensities in substituted anilines. Proceedings of the Royal Society of London. Series A. Mathematical and Physical Sciences, 234(1196), 14-27. [Link]

• KPU Pressbooks. 6.6 ¹H NMR Spectra and Interpretation (Part I). In Organic Chemistry I. [Link]

• Doddrell, D., Barfield, M., Adcock, W., Aurangzeb, M., & Jordan, D. (1976). 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants. Journal of the Chemical Society, Perkin Transactions 2, (4), 402-412. [Link]

• PubChem. 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

• Brown, R. F. C., Radom, L., Sternhell, S., & White, I. D. (1968). Proton magnetic resonance spectra of some aromatic amines and derived amides. Canadian Journal of Chemistry, 46(15), 2577-2587. [Link]

• Mukherjee, T., & Lahiri, S. (2002). Absorption Spectroscopic Study of the Complexation of C70 with Aniline and Substituted Anilines. The Journal of Physical Chemistry A, 106(23), 5602-5607. [Link]

• ResearchGate. (2006, May). Influence of the spatial position of a trifluoromethyl group on the C-13 chemical shifts in the cyclohexane series. [Link]

• Wiley-VCH. (2008). Supporting Information. [Link]

• OpenOChem Learn. Interpreting. [Link]

• University of Calgary. Spectroscopy Tutorial: Amines. [Link]

• Hep Journals. Ethynyl substitution effect on the electronic excitation spectra of aniline. [Link]

• SciEngine. Supporting information. [Link]

• MDPI. The First Stages of Chemical and Electrochemical Aniline Oxidation—Spectroscopic Comparative Study. [Link]

• Lead Sciences. 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• Semantic Scholar. Substituent effects on the physical properties and pKa of aniline. [Link]

• Chemsigma. 914636-35-4 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE 99%. [Link]

• OpenStax. 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition. [Link]

• ResearchGate. Calculated and experimental 13 C NMR chemical shifts. [Link]

• Royal Society of Chemistry. One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. [Link]

• University of Calgary. IR Spectroscopy Tutorial: Aromatics. [Link]

• Chemistry LibreTexts. (2024, November 12). 5: Infrared Spectroscopy. [Link]

• Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. [Link]

• Specac Ltd. Interpreting Infrared Spectra. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 3. 914636-35-4 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE 99% [chemsigma.com]

A Technical Guide to the ¹H NMR Spectrum of 3-Bromo-5-(trifluoromethoxy)aniline

This document provides an in-depth technical analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-Bromo-5-(trifluoromethoxy)aniline. As a crucial analytical technique in modern chemistry, ¹H NMR spectroscopy offers unparalleled insight into molecular structure. For drug development professionals and researchers, understanding the nuances of a compound's spectral signature is paramount for identity confirmation, purity assessment, and downstream application. This guide moves beyond a simple data sheet, offering a predictive analysis grounded in fundamental principles and providing detailed, field-proven protocols for data acquisition and processing.

Introduction and Structural Overview

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aromatic amine, a class of compounds frequently utilized as building blocks in the synthesis of pharmaceuticals and agrochemicals. The specific substitution pattern—containing an amine (-NH₂), a bromine atom (-Br), and a trifluoromethoxy group (-OCF₃)—creates a unique electronic environment that is distinctly reflected in its ¹H NMR spectrum. Accurate interpretation of this spectrum is the definitive method for confirming the regiochemistry of the substituents and verifying the compound's structural integrity.

Due to the absence of a publicly available experimental spectrum, this guide will present a detailed prediction and interpretation based on established substituent effects and coupling constant data. This predictive approach serves as a powerful tool for any scientist preparing to synthesize or analyze this molecule, establishing clear expectations for the experimental outcome.

Molecular Structure and Proton Environments

The structure contains three chemically non-equivalent aromatic protons and a set of amine protons. Their specific locations on the benzene ring relative to the three different substituents determine their unique chemical shifts and splitting patterns.

Caption: Molecular structure with non-equivalent aromatic protons highlighted.

Predicted ¹H NMR Spectrum: A Detailed Analysis

The ¹H NMR spectrum of this molecule is governed by the interplay of electron-donating and electron-withdrawing effects of the substituents, as well as the through-bond coupling interactions between protons.

Causality of Chemical Shifts (δ)

The chemical shift of an aromatic proton is highly sensitive to the electron density at its position. Electron-donating groups (EDGs) increase electron density (shielding), shifting signals upfield (to lower ppm values), while electron-withdrawing groups (EWGs) decrease electron density (deshielding), shifting signals downfield.[1][2]

• Aniline (-NH₂): This is a powerful EDG through resonance, directing its shielding effect primarily to the ortho (H-2, H-6) and para (H-4) positions.[3][4]

• Bromine (-Br): This group exhibits a dual nature. It is inductively withdrawing but acts as a weak EDG through resonance. Its overall effect is typically deshielding compared to unsubstituted benzene.[1][5]

• Trifluoromethoxy (-OCF₃): This is a potent EWG due to the high electronegativity of the fluorine atoms, which strongly pulls electron density away from the oxygen and, subsequently, the aromatic ring.[6][7] This effect is primarily inductive and causes significant deshielding.

Predicted Chemical Shifts for Aromatic Protons:

• H-6: This proton is ortho to both the strongly donating -NH₂ group and the deshielding -Br group. The shielding from the amine is expected to be partially counteracted by the bromine, resulting in a signal that is upfield relative to benzene but likely the most downfield of the three aromatic protons.

• H-2: Positioned ortho to the -NH₂ group and meta to both the -Br and -OCF₃ groups. The strong shielding from the ortho amine will dominate, making this the most upfield-shifted aromatic proton.

• H-4: This proton is para to the donating -NH₂ group but ortho to the strongly withdrawing -OCF₃ group. The powerful deshielding from the adjacent -OCF₃ group will likely overcome the shielding from the para-amine, placing this signal at an intermediate chemical shift.

Amine Protons (-NH₂):

• The chemical shift of amine protons is highly variable and depends on solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena.[8][9] In a non-polar solvent like CDCl₃, it typically appears as a broad signal between 3.5 and 5.0 ppm.[10]

Multiplicity and Coupling Constants (J)

In a 1,3,5-trisubstituted benzene ring, all aromatic protons are meta to one another. Spin-spin coupling is transmitted through chemical bonds, and its magnitude (J, measured in Hz) decreases with the number of bonds separating the nuclei.[11]

• Ortho coupling (³JHH): Across 3 bonds, typically strong (6-10 Hz).

• Meta coupling (⁴JHH): Across 4 bonds, significantly weaker (1-3 Hz).[12][13]

• Para coupling (⁵JHH): Across 5 bonds, usually unresolved (0-1 Hz).[14]

For 3-Bromo-5-(trifluoromethoxy)aniline, only meta-coupling is possible between the aromatic protons.

• H-2, H-4, and H-6: Each of these protons is coupled to the other two via a 4-bond meta-relationship. Therefore, each signal is expected to be split into a triplet (t) , assuming the coupling constants are similar (JH2-H4 ≈ JH2-H6, etc.). The expected J-value for these splittings will be small, in the range of ~2.0 Hz .[12]

• -NH₂: These protons typically appear as a broad singlet (br s) and do not exhibit coupling to the aromatic protons.

Predicted Data Summary

The following table summarizes the predicted ¹H NMR data for the title compound, assuming acquisition in CDCl₃.

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2	6.65 - 6.75	t	~2.0	1H
H-4	6.80 - 6.90	t	~2.0	1H
H-6	6.95 - 7.05	t	~2.0	1H
-NH₂	3.8 - 4.2	br s	-	2H

Experimental Protocol for Spectrum Acquisition

Adherence to a rigorous experimental protocol is essential for obtaining a high-quality, interpretable NMR spectrum. The following is a self-validating workflow designed for a standard 400 MHz spectrometer.

Caption: Workflow for ¹H NMR sample preparation and data acquisition.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-25 mg of 3-Bromo-5-(trifluoromethoxy)aniline into a clean, dry vial.[15]

  • Add ~0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) containing an internal standard like tetramethylsilane (TMS).[16] The choice of solvent is critical; it must dissolve the compound without its residual proton signals obscuring analyte signals.

  • Ensure the sample is fully dissolved. Gentle vortexing may be required.

  • Filter the solution through a Pasteur pipette containing a small plug of glass wool or cotton directly into a clean, high-quality 5 mm NMR tube. This step is crucial to remove particulate matter that can degrade spectral resolution.[17]

  • Cap the NMR tube and label it clearly.

• Spectrometer Setup and Data Acquisition:

  • Insert the sample into the spectrometer's sample changer or directly into the magnet.

  • Locking: Initiate the lock procedure, which uses the deuterium signal from the solvent to stabilize the magnetic field.[18]

  • Shimming: Perform an automated or manual shimming routine. This process adjusts currents in the shim coils to optimize the homogeneity of the magnetic field (B₀) across the sample volume, which is essential for achieving sharp, well-resolved peaks.[18]

  • Tuning: Tune and match the probe to the specific sample. This ensures maximum efficiency of radiofrequency (RF) pulse transmission and signal detection.

  • Parameter Setup: Load a standard proton experiment. Key acquisition parameters on a 400 MHz instrument include:[19][20]

    • Number of Scans (ns): Set to 8 or 16 for a good signal-to-noise ratio.

    • Relaxation Delay (d1): A delay of 1-2 seconds between scans allows for sufficient relaxation of the proton spins.

    • Acquisition Time (aq): Typically 3-5 seconds, which determines the digital resolution of the spectrum.[21]

    • Pulse Width (p1): Use a calibrated 30° or 45° pulse to avoid saturation effects while maintaining good signal intensity.

  • Receiver Gain (rga): Execute an automated receiver gain adjustment to optimize the signal detection range and prevent clipping of the Free Induction Decay (FID).[22]

  • Acquisition: Start the acquisition using the appropriate command (e.g., zg in Bruker's TopSpin software).[22]

Data Processing and Interpretation Workflow

The raw data acquired by the spectrometer is the FID, a time-domain signal. A series of processing steps, typically performed within software like Bruker's TopSpin, is required to convert this into an interpretable frequency-domain spectrum.[23][24]

Caption: Standard workflow for processing raw NMR FID data.

• Fourier Transformation (FT): The FID is converted from the time domain to the frequency domain via an FT algorithm. An exponential window function is often applied prior to FT to improve the signal-to-noise ratio.

• Phase Correction: The transformed spectrum is manually or automatically phase-corrected to ensure that all peaks have a pure absorption lineshape and are correctly aligned with the baseline.[25]

• Baseline Correction: A polynomial function is applied to correct any rolling or distortion in the spectrum's baseline.

• Referencing: The chemical shift axis is calibrated by setting the peak for the internal standard (TMS) to 0.00 ppm. If TMS is not present, the residual solvent peak can be used as a secondary reference (e.g., CDCl₃ at 7.26 ppm).

• Peak Picking and Integration: The software identifies the precise chemical shift of each peak apex. The area under each signal is then integrated to determine the relative ratio of the protons giving rise to each signal.

Advanced Structural Confirmation: 2D NMR

While 1D ¹H NMR is sufficient for confirming the structure of this molecule, 2D NMR techniques can provide further, unambiguous validation.

• COSY (Correlation Spectroscopy): A ¹H-¹H COSY experiment would show correlations (cross-peaks) only between protons that are J-coupled.[26][27] For 3-Bromo-5-(trifluoromethoxy)aniline, cross-peaks would be expected between H-2, H-4, and H-6, confirming their meta-coupling network. The absence of cross-peaks to the -NH₂ signal would confirm its isolation from the aromatic spin system.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon atoms to which they are directly attached.[28][29] An HSQC spectrum would definitively link each aromatic proton signal (H-2, H-4, H-6) to its corresponding carbon atom in the ¹³C spectrum, providing unequivocal assignment of the entire molecular framework.

Conclusion

The ¹H NMR spectrum of 3-Bromo-5-(trifluoromethoxy)aniline is predicted to show three distinct, triplet-like signals in the aromatic region, each integrating to one proton, and a broad singlet for the two amine protons. The chemical shifts are dictated by the powerful electron-donating nature of the amine group in opposition to the electron-withdrawing bromine and trifluoromethoxy substituents. The splitting pattern, characterized by small meta-coupling constants of approximately 2.0 Hz, is a definitive signature of the 1,3,5-substitution pattern. By following the detailed experimental and processing protocols outlined in this guide, researchers can confidently acquire and interpret the ¹H NMR spectrum to verify the identity and purity of this important chemical intermediate.

References

• University of California, Davis. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link]

• University of Ottawa. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

• Western University. (2013). NMR SAMPLE PREPARATION. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• Chemistry with Dr. K. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• Chemistry with Caroline. (2023, August 31). NMR Processing withTopSpin 4 5 [Video]. YouTube. Retrieved from [Link]

• Scribd. (n.d.). 2D-NMR COSY Spectroscopy Guide. Retrieved from [Link]

• University of Warwick. (n.d.). Introduction to the TOPSPIN program. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• University of South Carolina. (n.d.). Bruker Topspin NMR Training Manual. Retrieved from [Link]

• ACD/Labs. (n.d.). Beyond Three Bonds: Identifying Meta Coupling in a ¹H NMR Spectrum. Retrieved from [Link]

• Chemistry LibreTexts. (2022, January 2). 2D NMR Introduction. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 14). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• University of Maryland, Baltimore County. (2020, April 13). Optimized Default 1H Parameters. NMR Facility - Chemistry Department. Retrieved from [Link]

• UTHSCSA. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved from [Link]

• San Diego State University. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry. Retrieved from [Link]

• MestreLab. (n.d.). ortho meta para. Retrieved from [Link]

• JoVE. (n.d.). Video: NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• Oregon State University. (n.d.). Basic NMR Spectrometer Operation (Diels 400 MHz). Retrieved from [Link]

• ResearchGate. (n.d.). NMR of Compounds Containing NH2, NO2 and NO Groups. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). 5-HMR-3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

• Baranac-Stojanović, M. (2018). Can Variations of 1 H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2 )/Donating (NH2 ) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal, 13(7), 877-881. Retrieved from [Link]

• Baranac-Stojanović, M. (2018). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents?. CORE. Retrieved from [Link]

• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR) [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2014). The Trifluoromethoxy Group: A Long-Range Electron-Withdrawing Substituent. Retrieved from [Link]

• Modgraph Consultants Ltd. (n.d.). Proton Chemical Shifts in NMR. Part 141. Proton chemical shifts, ring currents and π electron effects in condensed aromatic hyd. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). If the NMR spectrum is measured with care to provide for complete relaxation of the magnetization between acquisitions when sign. Retrieved from [Link]

• Michigan State University, Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Pearson. (n.d.). Explain the relative chemical shifts of the benzene ring protons in Figure 14.18. Retrieved from [Link]

• Modgraph Consultants Ltd. (n.d.). Substituent Chemical Shifts in NMR. Part 5. Retrieved from [Link]

• Cherry. (n.d.). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 25). 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement?. Retrieved from [Link]

• Freie Universität Berlin. (n.d.). Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Refubium. Retrieved from [Link]

• ResearchGate. (2018). 19F NMR Studies on Positional Variations of Trifluoromethyl Groups in CF3-substituted Aromatic Group 15 Trivalent Chlorides. Retrieved from [Link]

• ResearchGate. (2019). Correlations of NHN hydrogen bond energy with geometry and 1 H NMR chemical shift difference of NH protons for aniline complexes. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Basic NMR Concepts. Retrieved from [Link]

• Chemistry Connected. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. Retrieved from [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• National Institutes of Health. (2015). Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration. PMC. Retrieved from [Link]

Sources

• 1. Video: NMR Spectroscopy of Benzene Derivatives [jove.com]
• 2. youtube.com [youtube.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. Can Variations of 1 H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2 )/Donating (NH2 ) Group be Explained in Terms of Resonance Effects of Substituents? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aromatic Reactivity [www2.chemistry.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chemistryconnected.com [chemistryconnected.com]
• 11. organicchemistrydata.org [organicchemistrydata.org]
• 12. acdlabs.com [acdlabs.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. static1.squarespace.com [static1.squarespace.com]
• 15. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 16. ou.edu [ou.edu]
• 17. publish.uwo.ca [publish.uwo.ca]
• 18. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 19. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. asdlib.org [asdlib.org]
• 22. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 23. youtube.com [youtube.com]
• 24. cdn.dal.ca [cdn.dal.ca]
• 25. sc.edu [sc.edu]
• 26. youtube.com [youtube.com]
• 27. chem.libretexts.org [chem.libretexts.org]
• 28. emerypharma.com [emerypharma.com]
• 29. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

An In-depth Technical Guide to the FT-IR Spectrum of 3-Bromo-5-(trifluoromethoxy)aniline

Executive Summary

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 3-Bromo-5-(trifluoromethoxy)aniline, a substituted aniline derivative of interest in pharmaceutical and materials science research. By dissecting the molecule's unique combination of functional groups—a primary aromatic amine, a bromo substituent, and a trifluoromethoxy group on a trisubstituted benzene ring—we can predict and interpret its characteristic vibrational modes. This document outlines the theoretical basis for its spectral features, presents a standardized experimental protocol for data acquisition, and delivers a detailed interpretation of the resulting spectrum. The guide serves as an essential reference for researchers, scientists, and drug development professionals for the structural characterization and quality control of this compound.

Introduction

3-Bromo-5-(trifluoromethoxy)aniline (CAS No: 54962-75-3) is a halogenated aromatic amine.[1] Its molecular structure presents a unique spectroscopic challenge and opportunity due to the presence of multiple functional groups with distinct vibrational signatures. FT-IR spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of a molecule.[2] By measuring the absorption of infrared radiation at specific frequencies, it provides a molecular "fingerprint," enabling the identification of functional groups and confirmation of molecular structure. For a compound like 3-Bromo-5-(trifluoromethoxy)aniline, FT-IR is indispensable for verifying its synthesis, assessing purity, and understanding its chemical behavior.

Molecular Structure and Functional Group Analysis

To accurately interpret the FT-IR spectrum, we must first deconstruct the molecule into its constituent functional groups. Each group contributes characteristic absorption bands to the overall spectrum.

• Primary Aromatic Amine (-NH₂): The amine group attached to the aromatic ring is a primary amine. It is characterized by N-H stretching and bending vibrations.[3]

• Aromatic Ring (Benzene derivative): The 1,3,5-trisubstituted benzene ring exhibits characteristic C-H stretching, C=C in-ring stretching, and C-H out-of-plane bending vibrations.[4]

• Trifluoromethoxy Group (-OCF₃): This electron-withdrawing group is a composite of an ether linkage (Ar-O-C) and a trifluoromethyl group (-CF₃). It is expected to produce very strong and complex absorptions from C-F and C-O stretching modes.[5][6]

• Bromo Substituent (C-Br): The carbon-bromine bond gives rise to a stretching vibration in the far-infrared (fingerprint) region of the spectrum.[7]

Theoretical FT-IR Spectral Predictions

Based on established group frequency correlations from the literature, we can anticipate the regions where key vibrational modes for 3-Bromo-5-(trifluoromethoxy)aniline will appear.

• N-H Stretching (Amine): Primary aromatic amines typically show two distinct bands in the 3500-3300 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretches.[8][9] These bands are generally sharper and less intense than the O-H bands of alcohols.[3]

• C-H Stretching (Aromatic): The stretching of C-H bonds on the aromatic ring is expected to produce weak to medium absorptions just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[4][10]

• N-H Bending (Amine): A scissoring vibration of the primary amine group should appear in the 1650-1580 cm⁻¹ region.[3][11]

• C=C Stretching (Aromatic Ring): The benzene ring's C=C stretching vibrations typically result in a series of absorptions, often two or more bands, in the 1600-1450 cm⁻¹ range.[12][13]

• C-N Stretching (Aromatic Amine): The stretching of the C-N bond in aromatic amines produces a strong band, typically observed between 1335 and 1250 cm⁻¹.[3]

• -OCF₃ Group Vibrations: This group is characterized by strong absorptions. The C-O-C asymmetric stretch of aromatic ethers is found between 1300-1200 cm⁻¹.[6] Furthermore, the C-F stretching vibrations of the CF₃ group are known to cause very strong and broad bands in the 1300-1100 cm⁻¹ region.[5]

• C-H Out-of-Plane (OOP) Bending: The substitution pattern on the benzene ring influences the position of strong C-H "oop" bands between 900 and 675 cm⁻¹. For a 1,3,5-trisubstituted ring, characteristic bands are expected near 880 cm⁻¹ and 690 cm⁻¹.[12]

• C-Br Stretching: The C-Br stretching vibration is expected to appear as a medium to strong band in the low-frequency region, typically between 690-515 cm⁻¹.[7]

Standardized Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

Attenuated Total Reflectance (ATR) is the preferred technique for obtaining the FT-IR spectrum of solid or liquid samples due to its minimal sample preparation and high reproducibility.

Methodology:

• Instrument Preparation: Ensure the Bruker Tensor 27 FT-IR spectrometer (or equivalent) is powered on and has completed its startup diagnostics.

• Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent, such as isopropanol, using a lint-free wipe.

• Background Spectrum Acquisition: With the clean crystal and anvil, acquire a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and instrument response, which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount (a few milligrams) of the 3-Bromo-5-(trifluoromethoxy)aniline sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Lower the press arm to apply consistent and firm pressure to the sample, ensuring good contact between the sample and the crystal.

• Spectrum Acquisition: Initiate the sample scan. Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is automatically subjected to a Fourier Transform by the instrument's software to generate the final infrared spectrum (Absorbance vs. Wavenumber). Perform baseline correction and normalization as needed for analysis.

• Post-Analysis Cleaning: Retract the anvil, remove the sample, and clean the ATR crystal surface thoroughly as described in Step 2.

FT-IR Data Acquisition and Analysis Workflow

The following diagram illustrates the logical flow from sample handling to the final structural interpretation in an FT-IR experiment.

Caption: Workflow for FT-IR analysis of 3-Bromo-5-(trifluoromethoxy)aniline.

Spectral Interpretation and Data Analysis

The analysis of the FT-IR spectrum of 3-Bromo-5-(trifluoromethoxy)aniline reveals several key absorption bands that confirm its structure. The data presented below is a representative interpretation based on publicly available spectra and theoretical predictions.[14][15]

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group	Reference
3478, 3385	Medium, Sharp	Asymmetric & Symmetric N-H Stretch	Primary Aromatic Amine	[8][9][16]
3085	Weak	Aromatic C-H Stretch	Aromatic Ring	[4][10]
1625	Strong	N-H Bending (Scissoring)	Primary Aromatic Amine	[3][11]
1590	Strong	C=C In-Ring Stretch	Aromatic Ring	[12][13]
1460	Strong	C=C In-Ring Stretch	Aromatic Ring	[12][13]
1330	Strong	C-N Stretch	Aromatic Amine	[3]
1260 - 1120	Very Strong, Broad	Asymmetric C-O-C Stretch & C-F Stretches	Trifluoromethoxy (-OCF₃)	[5][6]
865	Strong	C-H Out-of-Plane Bend (1,3,5-subst.)	Aromatic Ring	[12]
680	Strong	C-H Out-of-Plane Bend (1,3,5-subst.)	Aromatic Ring	[12]
< 600	Medium	C-Br Stretch	Bromoalkane	[7]

Detailed Analysis:

• Amine Group Region (3500-3300 cm⁻¹ and ~1625 cm⁻¹): The two sharp peaks at 3478 and 3385 cm⁻¹ are definitive evidence of a primary amine (-NH₂), corresponding to the asymmetric and symmetric N-H stretching modes, respectively.[8][16] The strong absorption at 1625 cm⁻¹ is assigned to the N-H scissoring deformation, further confirming the presence of the primary amine.[3]

• Aromatic Ring Region (3100-3000 cm⁻¹ and 1600-1450 cm⁻¹): A weak band around 3085 cm⁻¹ is characteristic of the C-H bonds on the benzene ring.[4] The strong peaks at 1590 cm⁻¹ and 1460 cm⁻¹ are due to the stretching vibrations of the carbon-carbon double bonds within the aromatic ring.[12][13]

• Fingerprint Region (1400-600 cm⁻¹): This region is rich with information. The strong band at 1330 cm⁻¹ is characteristic of the C-N stretch in an aromatic amine.[3] The most intense and broad feature in the entire spectrum is the complex series of overlapping bands from approximately 1260 to 1120 cm⁻¹. This is the signature region for the trifluoromethoxy (-OCF₃) group, arising from the powerful absorptions of the C-F symmetric and asymmetric stretches, coupled with the Ar-O-C ether stretch.[5][6] The strong bands at 865 cm⁻¹ and 680 cm⁻¹ are out-of-plane C-H bending vibrations, and their positions are highly indicative of the 1,3,5-trisubstitution pattern of the aromatic ring.[12] The C-Br stretch is expected at lower wavenumbers, typically below 600 cm⁻¹, and contributes to the bands observed in that region.[7]

Conclusion

The FT-IR spectrum of 3-Bromo-5-(trifluoromethoxy)aniline provides a wealth of structural information that is fully consistent with its known chemical composition. The distinct and well-resolved absorption bands for the primary aromatic amine, the 1,3,5-trisubstituted aromatic ring, and the highly characteristic strong absorptions of the trifluoromethoxy group collectively form a unique spectral fingerprint. This guide demonstrates that FT-IR spectroscopy is a rapid, reliable, and essential tool for the unequivocal identification and structural verification of this complex molecule, making it invaluable for quality control in research and industrial applications.

References

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

• Illinois State University, Department of Chemistry. (2015). An Introduction to Laboratory Practices in Organic Chemistry: Infrared Spectroscopy. [Link]

• University of Calgary. IR Spectroscopy Tutorial: Amines. [Link]

• University of Calgary. IR Spectroscopy Tutorial: Aromatics. [Link]

• PubMed. (n.d.). [Influence of solvents on IR spectrum of aromatic amines]. [Link]

• Smith, B. C. (2019, March 1). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. [Link]

• Joe. (n.d.). Infrared spectra of aromatic rings. Chemistry, Joe. [Link]

• Chemistry LibreTexts. (2019, June 5). 25.5 Spectroscopic Properties of Amines. [Link]

• Indian Academy of Sciences. (n.d.). Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes. [Link]

• ResearchGate. (2000, August 10). Influence of Solvents on IR Spectrum of Aromatic Amines. [Link]

• Chemistry LibreTexts. (2021, December 27). 1.7: Infrared Spectra of Some Common Functional Groups. [Link]

• Canadian Science Publishing. (n.d.). CHEMISTRY OF THE TRIFLUOROMETHYL GROUP: PART V. INFRARED SPECTRA OF SOME PHOSPHORUS COMPOUNDS CONTAINING CF3. [Link]

• International Journal of Advanced Scientific Research. (2023, December 11). Study of the composition of aromatic hydrocarbons using IR spectroscopy. [Link]

• International Journal of Academic Research and Development. (2023, December 11). Study of the composition of amines using IR spectroscopy. [Link]

• SpectraBase. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• Smith, B. C. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• OpenStax adaptation. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition. [Link]

• University of Southern Mississippi, Polymer Chemistry Characterization Lab. (n.d.). Infrared Spectroscopy (FT-IR/ATR). [Link]

Sources

• 1. 54962-75-3|3-Bromo-5-(trifluoromethyl)aniline|BLD Pharm [bldpharm.com]
• 2. Infrared Spectroscopy (FT-IR/ATR) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. ias.ac.in [ias.ac.in]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. allreviewjournal.com [allreviewjournal.com]
• 12. Chemistry: Infrared spectra of aromatic rings [openchemistryhelp.blogspot.com]
• 13. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. spectrabase.com [spectrabase.com]
• 15. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. chem.libretexts.org [chem.libretexts.org]

Mass spectrometry of 3-Bromo-5-(trifluoromethoxy)aniline

An In-Depth Technical Guide to the Mass Spectrometry of 3-Bromo-5-(trifluoromethoxy)aniline

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric behavior of 3-Bromo-5-(trifluoromethoxy)aniline (CAS No: 914636-35-4), a halogenated and fluorinated aromatic amine of significant interest in pharmaceutical and materials science research.[1][2] We delve into the foundational principles governing its ionization and fragmentation, offering field-proven insights into experimental design and spectral interpretation. This document outlines detailed protocols for both Electron Ionization (EI) and Electrospray Ionization (ESI) mass spectrometry, elucidates the compound's characteristic fragmentation pathways, and presents the data in a clear, actionable format for researchers, scientists, and drug development professionals. The core of this guide is a predictive analysis based on established chemical principles, designed to serve as a robust framework for the empirical identification and characterization of this molecule and its analogues.

Introduction

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aromatic amine featuring three key functional groups that dictate its chemical reactivity and mass spectrometric behavior: an aniline moiety, a bromine atom, and a trifluoromethoxy group. The molecular formula is C7H5BrF3NO, with a monoisotopic mass of approximately 254.95 Da and an average molecular weight of 256.02 g/mol .[2] Understanding the mass spectrometric fingerprint of this compound is crucial for its unambiguous identification in complex reaction mixtures, for purity assessment, and for structural elucidation of its derivatives in various stages of research and development.

This guide moves beyond a simple recitation of data to explain the causality behind the observed and predicted spectral features. We will explore how the interplay between the bromine isotope pattern, the stability of the aromatic ring, and the fragmentation tendencies of the amine and trifluoromethoxy substituents creates a unique and identifiable mass spectrum.

Foundational Principles for Analysis

The mass spectrometric analysis of 3-Bromo-5-(trifluoromethoxy)aniline is fundamentally governed by its structure. The presence of a basic amine group, a heavy halogen, and an electron-withdrawing trifluoromethoxy group presents both distinct advantages and challenges for analysis.

Selection of Ionization Technique: A Deliberate Choice

The choice of ionization method is the most critical parameter in determining the nature of the resulting mass spectrum.

• Electron Ionization (EI): As a "hard" ionization technique, EI imparts significant energy into the molecule, leading to extensive and reproducible fragmentation.[3] This is invaluable for structural elucidation, as the resulting fragment ions provide a detailed fingerprint of the molecule's substructures. However, this high energy can sometimes lead to a diminished or absent molecular ion peak, which is critical for determining the molecular weight.[3][4] EI is typically coupled with Gas Chromatography (GC-MS).

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique that imparts minimal excess energy, making it ideal for determining molecular weight.[3] Given the basicity of the aniline nitrogen, ESI in positive ion mode is expected to be highly efficient, producing a prominent protonated molecule, [M+H]+. This technique is the standard for Liquid Chromatography (LC-MS) and is essential for analyzing thermally labile or non-volatile compounds. Tandem mass spectrometry (MS/MS) experiments on the [M+H]+ ion can then be used to induce fragmentation and gain structural information.

The Infallible Isotopic Signature of Bromine

A self-validating feature in the mass spectrum of this compound is the natural isotopic abundance of bromine. Bromine exists as two stable isotopes, 79Br and 81Br, in an approximate 1:1 ratio.[5][6] Consequently, any ion containing a single bromine atom will appear as a pair of peaks (a doublet) separated by two mass-to-charge units (m/z), with nearly equal intensity.[5][7] This M and M+2 pattern is a definitive indicator of the presence of bromine and must be observed for the molecular ion and all bromine-containing fragments.

Experimental Methodology

The following protocols are designed as robust starting points for the analysis of 3-Bromo-5-(trifluoromethoxy)aniline. Optimization may be required based on the specific instrumentation and analytical goals.

General Sample Preparation

• Stock Solution: Accurately weigh approximately 1 mg of 3-Bromo-5-(trifluoromethoxy)aniline.

• Dissolution: Dissolve the solid in 1 mL of a suitable solvent (e.g., HPLC-grade Methanol or Acetonitrile) to create a 1 mg/mL stock solution.

• Working Solution: Perform serial dilutions from the stock solution to achieve a final concentration appropriate for the instrument's sensitivity (typically in the range of 1-10 µg/mL for direct infusion or 10-100 ng/mL for chromatographic methods).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is designed to analyze the EI fragmentation pattern.

• GC System: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

• Injector: Split/splitless, operated in split mode (e.g., 20:1) at 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• MS System: Agilent 5977B MSD or equivalent.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Mass Range: Scan from m/z 40 to 400.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Protocol

This method is designed to confirm molecular weight and study fragmentation via ESI.

• LC System: Waters ACQUITY UPLC I-Class or equivalent.

• Column: Acquity BEH C18 (50 mm x 2.1 mm x 1.7 µm) or similar.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • Start at 5% B.

  • Linear gradient to 95% B over 5 minutes.

  • Hold at 95% B for 1 minute.

  • Return to 5% B and re-equilibrate for 2 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: Waters Xevo TQ-S or equivalent tandem quadrupole.

• Ion Source: Electrospray Ionization (ESI), positive mode.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 450°C.

• MS1 Scan: Scan from m/z 100 to 400 to identify the [M+H]+ precursor.

• MS/MS Experiment: Select the precursor ions at m/z 256 and 258 and apply collision energy (e.g., ramp from 10-40 eV) to generate product ion spectra.

Experimental Workflow Diagram

Caption: General analytical workflow for MS analysis.

Analysis and Interpretation of Mass Spectra

Predicted Electron Ionization (EI) Spectrum

The EI spectrum will be characterized by the molecular ion doublet and a series of fragment ions resulting from predictable bond cleavages. Aromatic systems are relatively stable, so a discernible molecular ion peak is expected.[8][9]

The Molecular Ion (M•+): The molecular ion will appear as a doublet at m/z 255 (containing 79Br) and m/z 257 (containing 81Br) with near-equal abundance. The presence of an odd number of nitrogen atoms would typically yield an odd nominal molecular weight, but the mass of the bromine isotopes makes the final mass odd.

Proposed Fragmentation Pathway: The fragmentation of the molecular ion is initiated by the high energy of electron impact, leading to the formation of several key fragments.

• Loss of Bromine Radical: The C-Br bond is relatively weak and can cleave to lose a bromine radical (•Br). This will result in a fragment ion at m/z 176 . This fragment will not have the M+2 isotopic pattern.

• Loss of Trifluoromethoxy Radical: Cleavage of the Ar-OCF3 bond can lead to the loss of a •OCF3 radical (mass 85). This would produce a bromine-containing fragment ion doublet at m/z 170/172 .

• Loss of CO and subsequent fragmentation: A common pathway for methoxy-aromatics involves the loss of the methyl group followed by the loss of carbon monoxide (CO). A similar, more complex rearrangement could occur here. For instance, the ion at m/z 176 (from Br loss) could potentially lose CO to form a pyrrole-type cation.

• Loss of HCN: Aromatic amines are known to lose HCN (mass 27) from the ring after initial fragmentation.[10] For example, the ion at m/z 170/172 could lose HCN to yield a fragment at m/z 143/145 .

Summary of Predicted EI Fragments:

m/z (79Br / 81Br)	Proposed Fragment Ion	Neutral Loss	Fragmentation Pathway
255 / 257	[C7H5BrF3NO]•+	-	Molecular Ion (M•+)
176	[C7H5F3NO]•+	•Br	Loss of bromine radical
170 / 172	[C6H5BrNO]•+	•CF3 + O (rearrangement) or •OCF3	Loss of trifluoromethoxy radical
143 / 145	[C5H4Br]•+	HCN	Loss of HCN from m/z 170/172

Predicted EI Fragmentation Diagram:

Caption: Predicted EI fragmentation of the target compound.

Predicted Electrospray Ionization (ESI) Spectrum

The Protonated Molecule ([M+H]+): In positive mode ESI, the aniline nitrogen will readily accept a proton. The resulting spectrum will be dominated by the protonated molecule, which will appear as an isotopic doublet at m/z 256 and m/z 258 . This serves as an excellent confirmation of the compound's molecular weight.

Tandem MS (MS/MS) Fragmentation: Fragmentation of the even-electron [M+H]+ ion proceeds through different mechanisms than the radical cation from EI.[3] The pathways are typically driven by the elimination of stable neutral molecules.

• Loss of Ammonia (NH3): Protonation on the nitrogen can facilitate the loss of a neutral ammonia molecule (mass 17), leading to a fragment ion at m/z 239/241 .

• Loss of HBr: Rearrangement could lead to the elimination of neutral hydrogen bromide (mass 80/82), resulting in a fragment at m/z 176 .

• Loss of Trifluoromethanol (HO-CF3): While less common, a rearrangement could potentially lead to the loss of trifluoromethanol (mass 86), giving a fragment at m/z 170/172 .

Summary of Predicted ESI-MS/MS Fragments:

Precursor m/z	Product m/z	Proposed Fragment Ion	Neutral Loss	Fragmentation Pathway
256 / 258	239 / 241	[C7H5BrF3O]+	NH3	Loss of ammonia
256 / 258	176	[C7H5F3NO]+	HBr	Loss of hydrogen bromide
256 / 258	170 / 172	[C6H4BrN]+	HOCF3	Loss of trifluoromethanol

Practical Applications and Considerations

• Reaction Monitoring: The distinct mass and isotopic signature allow for easy tracking of the starting material, intermediates, and final product in a chemical synthesis.

• Impurity Profiling: LC-MS using ESI is highly effective for identifying and quantifying process-related impurities, such as isomers or degradation products, which may have different retention times but similar fragmentation patterns.

• High-Resolution Mass Spectrometry (HRMS): For unambiguous confirmation, HRMS (e.g., Q-TOF or Orbitrap) is recommended. It provides a highly accurate mass measurement, allowing for the determination of the elemental composition of the molecular ion and its fragments, which helps to distinguish between isobaric interferences.

Conclusion

The mass spectrometric analysis of 3-Bromo-5-(trifluoromethoxy)aniline is a powerful tool for its characterization. The compound exhibits predictable and highly informative behavior under both EI and ESI conditions. Key identifying features include the prominent bromine isotopic doublet for the molecular ion (m/z 255/257 in EI, 256/258 in ESI) and its fragments, as well as characteristic neutral losses of bromine (•Br) and the trifluoromethoxy group (•OCF3) in EI, and ammonia (NH3) in ESI-MS/MS. The protocols and predictive data in this guide provide a solid foundation for researchers to develop and validate analytical methods for this important chemical entity.

References

• Pan, Y., Zhang, L., & Chen, W. (2021). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology, 55(16), 11096–11106. Available at: [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 2735880, 3-Bromo-5-(trifluoromethyl)aniline. Retrieved from [Link].

• Smith, R. M., & Busch, K. L. (n.d.). Understanding Mass Spectra: A Basic Approach, Second Edition. Available at: [Link]

• Fluorine notes. (2021). Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups. Fluorine notes, 4(137). Available at: [Link]

• Bol.com. (n.d.). Electron Ionization Mass Spectrometry of Halogenated Anilines. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 175181442, 3-bromo-N-methyl-5-(trifluoromethoxy)aniline. Retrieved from [Link].

• Wiley Science Solutions. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. SpectraBase. Retrieved from [Link]

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Xinchem. (n.d.). 3-bromo-5-(trifluoromethyl)aniline. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.4: Interpreting Electron Ionization Mass Spectra. Retrieved from [Link]

• Kertesz, V., & Gaskell, S. J. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 24(4), 669. Available at: [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• Clark, J. (n.d.). mass spectra - the M+2 peak. Chemguide. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Takhistov, V. V., & Ponomarev, D. A. (2005). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 74(8), 735-757. Available at: [Link]

• University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• ECHIMICA. (2020, December 18). Mass Spectroscopy Lecture 6 : Fragmentation of Amines Part I [Video]. YouTube. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Aromatic Compound Fragmentation. Retrieved from [Link]

Sources

• 1. 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE | 914636-35-4 [chemicalbook.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 3. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. whitman.edu [whitman.edu]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Video: Mass Spectrometry: Aromatic Compound Fragmentation [jove.com]
• 10. future4200.com [future4200.com]

A Comprehensive Technical Guide to 3-Bromo-5-(trifluoromethoxy)aniline

Abstract

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aniline derivative of significant interest in medicinal chemistry and materials science. Its unique trifluoromethoxy (-OCF₃) and bromo functional groups provide a versatile scaffold for the synthesis of complex molecules. The electron-withdrawing nature of the trifluoromethoxy group modulates the reactivity of the aniline ring, while the bromine atom serves as a key handle for cross-coupling reactions. This guide provides an in-depth overview of the compound's nomenclature, physicochemical properties, synthesis, reactivity, and applications, tailored for researchers and professionals in drug development and chemical synthesis.

Nomenclature and Chemical Identifiers

Correctly identifying a chemical compound is the foundation of reproducible science. 3-Bromo-5-(trifluoromethoxy)aniline is systematically named according to IUPAC conventions, and it is tracked across commercial and regulatory databases by several key identifiers.

• IUPAC Name: 3-Bromo-5-(trifluoromethoxy)aniline[1]

• CAS Number: 914636-35-4[1][2][3][4]

• Molecular Formula: C₇H₅BrF₃NO[1][4]

• Synonyms: Benzenamine, 3-bromo-5-(trifluoromethoxy)-

Table 1: Chemical Identifiers and Representations

Identifier Type	Value	Source
IUPAC Name	3-Bromo-5-(trifluoromethoxy)aniline	Verified
CAS Number	914636-35-4	[1][2][3]
Molecular Formula	C₇H₅BrF₃NO	[1][4]
Molecular Weight	256.02 g/mol	[2][4]
Canonical SMILES	C1=C(C=C(C(=C1)Br)OC(F)(F)F)N	[1]

Physicochemical and Safety Data

Understanding the physical properties and safety profile of a reagent is critical for experimental design and laboratory safety. The trifluoromethoxy group significantly influences the compound's lipophilicity and electronic properties.

Table 2: Physicochemical Properties

Property	Value	Notes
Molecular Weight	256.02 g/mol [2][4]
Appearance	Colorless to yellow/orange clear liquid	Based on typical supplier data.
Purity	Typically >98% (GC)	Commercial grades may vary.
Refractive Index	~1.511	[5]
Storage Conditions	2-8°C, under inert gas, sealed in dry, keep in dark place[1]	Prone to oxidation and light sensitivity.

As with all halogenated and amine-containing aromatic compounds, appropriate safety precautions must be observed.

• Hazard Codes: T (Toxic)[5]

• GHS Hazard Statements: While specific GHS data for this exact isomer is not universally compiled, related compounds such as 3-bromo-4-(trifluoromethoxy)aniline are classified as toxic if swallowed (H301), may cause an allergic skin reaction (H317), and cause serious eye irritation (H319)[6]. Users must consult the specific Safety Data Sheet (SDS) from the supplier.

• Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat are mandatory. All manipulations should be performed in a certified chemical fume hood to avoid inhalation.

Synthesis and Reaction Chemistry

3-Bromo-5-(trifluoromethoxy)aniline is primarily used as a building block. Its synthesis and subsequent reactions are central to its utility.

The synthesis of substituted anilines like this often involves a multi-step process starting from a more common precursor. A plausible synthetic route involves the nitration of a substituted benzene, followed by reduction of the nitro group to an amine.

Caption: Generalized synthetic workflow for 3-Bromo-5-(trifluoromethoxy)aniline.

The true value of this molecule lies in its reactivity. The bromine atom is a prime site for palladium-catalyzed cross-coupling reactions, while the amine group can undergo a variety of transformations.

• Suzuki-Miyaura Coupling: The C-Br bond can be coupled with boronic acids or esters to form new C-C bonds, enabling the introduction of aryl, heteroaryl, or alkyl groups.

• Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds, coupling the aniline with aryl halides or pseudohalides to construct diarylamines.

• Amide Formation: The primary amine readily reacts with acyl chlorides or carboxylic acids (with coupling agents) to form amides, a common functional group in pharmaceuticals.

Caption: Reactivity map showing the utility of the compound as a building block.

Applications in Research and Development

The trifluoromethoxy group is often considered a "super-trifluoromethyl" group. It is highly lipophilic and metabolically stable, making it a desirable feature in drug candidates to improve cell permeability and metabolic profiles.

• Kinase Inhibitors: The aniline scaffold is a common feature in many kinase inhibitors. The specific substitution pattern of 3-bromo-5-(trifluoromethoxy)aniline allows for precise tuning of steric and electronic properties to achieve desired target selectivity and potency.

• GPCR Modulators: G-protein coupled receptors are another major class of drug targets where substituted anilines serve as core fragments for building potent and selective ligands.

• Organic Electronics: Fluorinated aromatic compounds are explored in materials science for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) due to their unique electronic properties and stability.

Experimental Protocol: Suzuki-Miyaura Coupling

The following is a representative, self-validating protocol for a Suzuki-Miyaura coupling reaction, demonstrating the use of this compound as a building block.

Objective: To synthesize 3-Aryl-5-(trifluoromethoxy)aniline from 3-Bromo-5-(trifluoromethoxy)aniline and a generic arylboronic acid.

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline (1.0 equiv)

• Arylboronic Acid (1.2 equiv)

• Pd(PPh₃)₄ (0.03 equiv)

• 2M Aqueous Sodium Carbonate (Na₂CO₃) solution (3.0 equiv)

• 1,4-Dioxane (solvent)

• Toluene (co-solvent)

Protocol:

• Inert Atmosphere Preparation: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen or argon atmosphere.

  • Causality: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. An inert atmosphere is crucial to prevent catalyst degradation and ensure high reaction yield.

• Reagent Addition: To the flask, add 3-Bromo-5-(trifluoromethoxy)aniline, the arylboronic acid, and the palladium catalyst.

• Solvent Addition: Add 1,4-dioxane and toluene (typically a 4:1 to 3:1 ratio). Follow this with the addition of the aqueous sodium carbonate solution.

  • Causality: The mixed solvent system ensures solubility for both the organic reagents and the inorganic base. The base is essential for the transmetalation step of the catalytic cycle.

• Reaction Execution: Heat the reaction mixture to 80-90°C and stir vigorously for 4-12 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aniline is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the organic layer under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to yield the pure 3-Aryl-5-(trifluoromethoxy)aniline.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a high-value chemical intermediate whose strategic importance is derived from its dual functionality. The presence of the synthetically versatile bromine atom and the bioisosterically significant trifluoromethoxy group makes it an indispensable tool for medicinal chemists and material scientists aiming to synthesize novel molecules with tailored properties. Proper understanding of its properties, reactivity, and handling is paramount to leveraging its full potential in research and development.

References

• 3-Bromo-5-(trifluoromethoxy)aniline , Lead Sciences. Available at: [Link]

• 3-bromo-N-methyl-5-(trifluoromethoxy)aniline , PubChem, National Center for Biotechnology Information. Available at: [Link]

• 3-Bromo-5-(trifluoromethoxy)aniline - CAS:914636-35-4 , Sunway Pharm Ltd. Available at: [Link]

• 3-Bromo-5-(trifluoromethyl)aniline , PubChem, National Center for Biotechnology Information. Available at: [Link]

• 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE CAS#: 914636-35-4 , ChemWhat. Available at: [Link]

• 3-Bromo-4-(trifluoromethoxy)aniline , PubChem, National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - [sigmaaldrich.com]
• 3. parchem.com [parchem.com]
• 4. 3-Bromo-5-(trifluoromethoxy)aniline - CAS:914636-35-4 - Sunway Pharm Ltd [3wpharm.com]
• 5. chemwhat.com [chemwhat.com]
• 6. 3-Bromo-4-(trifluoromethoxy)aniline | C7H5BrF3NO | CID 2736418 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Bromo-5-(trifluoromethoxy)aniline: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Scaffolds

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups has become a cornerstone of rational drug design. Among these, the trifluoromethoxy (-OCF) group has garnered significant attention for its unique electronic properties and metabolic stability, offering a powerful tool to modulate the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. This guide provides a comprehensive technical overview of 3-Bromo-5-(trifluoromethoxy)aniline, a key building block that leverages the advantageous properties of the trifluoromethoxy group, making it a valuable intermediate in the synthesis of novel therapeutics.

Molecular Identity and Physicochemical Properties

Canonical SMILES: Nc1cc(OC(F)(F)F)cc(Br)c1

Key Identifiers:

Identifier	Value
CAS Number	914636-35-4
Molecular Formula	C₇H₅BrF₃NO
Molecular Weight	256.02 g/mol
IUPAC Name	3-Bromo-5-(trifluoromethoxy)aniline

Physicochemical Data:

Property	Value	Source
Appearance	Colorless to yellow liquid	[1]
Purity	Typically ≥97%	[1]
Storage	Store at 2-8°C, sealed in dry, dark conditions	[1]

The Trifluoromethoxy Group: A Bioisostere with Distinct Advantages

The trifluoromethoxy group is often employed as a bioisostere for the methoxy group. However, its influence on molecular properties is far more profound. The strong electron-withdrawing nature of the three fluorine atoms significantly alters the electronic environment of the aromatic ring, impacting the pKa of the aniline moiety. This modulation of basicity can be critical for optimizing interactions with biological targets.

Furthermore, the trifluoromethoxy group enhances lipophilicity, which can improve a drug candidate's ability to cross cellular membranes and the blood-brain barrier. Crucially, the C-F bonds are exceptionally strong, rendering the trifluoromethoxy group highly resistant to metabolic degradation, thereby increasing the in vivo half-life of the parent molecule.

Synthesis and Mechanistic Considerations

Caption: Plausible synthetic pathway for 3-Bromo-5-(trifluoromethoxy)aniline.

Experimental Protocol: A Generalized Approach

The following is a generalized, illustrative protocol for the reduction of a nitroaromatic precursor to 3-Bromo-5-(trifluoromethoxy)aniline. This protocol is based on standard organic chemistry transformations and should be adapted and optimized based on the specific precursor and laboratory conditions.

Materials:

• 3-Bromo-5-(trifluoromethoxy)nitrobenzene (precursor)

• Iron powder (Fe)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH)

• Water (H₂O)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Stir plate and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and stir bar, combine the 3-Bromo-5-(trifluoromethoxy)nitrobenzene precursor and ethanol.

• Addition of Reducing Agent: To the stirred solution, add iron powder followed by the dropwise addition of concentrated hydrochloric acid. The addition should be controlled to manage the exothermic reaction.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature and filter to remove the iron salts.

• Neutralization and Extraction: Carefully neutralize the filtrate with a saturated sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel to yield pure 3-Bromo-5-(trifluoromethoxy)aniline.

Self-Validation: The purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the nitro group signals and the appearance of the amine signals in the respective spectra would validate the success of the reduction.

Spectroscopic Characterization

While a comprehensive public database of spectra for 3-Bromo-5-(trifluoromethoxy)aniline is limited, the expected spectroscopic features can be predicted based on its structure.

¹H NMR:

• The aromatic region would display signals corresponding to the three protons on the benzene ring. The coupling patterns would be indicative of their relative positions.

• A broad singlet corresponding to the -NH₂ protons would be observed, and its chemical shift would be dependent on the solvent and concentration.

¹³C NMR:

• Signals for the six aromatic carbons would be present, with their chemical shifts influenced by the bromo, amino, and trifluoromethoxy substituents.

• The carbon of the trifluoromethoxy group would likely appear as a quartet due to coupling with the three fluorine atoms.

¹⁹F NMR:

• A singlet corresponding to the three equivalent fluorine atoms of the -OCF₃ group would be expected.

IR Spectroscopy:

• Characteristic N-H stretching bands for the primary amine would be present in the region of 3300-3500 cm⁻¹.

• C-N stretching vibrations would appear in the 1250-1350 cm⁻¹ region.

• Strong C-F stretching bands would be prominent in the 1000-1300 cm⁻¹ region.

• C-Br stretching vibrations would be observed at lower frequencies, typically below 600 cm⁻¹.

Mass Spectrometry:

• The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a bromine atom.

Applications in Drug Discovery and Medicinal Chemistry

3-Bromo-5-(trifluoromethoxy)aniline is a valuable building block for the synthesis of a wide range of biologically active molecules. The presence of three key functional groups—the aniline, the bromine atom, and the trifluoromethoxy group—provides multiple points for chemical modification.

Caption: Chemical reactivity and applications of 3-Bromo-5-(trifluoromethoxy)aniline.

The aniline group serves as a versatile handle for the introduction of various substituents through acylation, sulfonylation, and other amine-based reactions. The bromine atom is a prime site for palladium-catalyzed cross-coupling reactions, such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings, enabling the facile construction of complex molecular architectures.

The trifluoromethoxy group, as previously discussed, imparts favorable pharmacokinetic properties. Its ability to enhance metabolic stability is particularly valuable in the development of orally bioavailable drugs.

A notable example of a related compound, 3-Bromo-5-(trifluoromethyl)aniline, is utilized in the synthesis of Nilotinib, a tyrosine kinase inhibitor used to treat chronic myelogenous leukemia. This highlights the importance of such substituted anilines as key intermediates in the development of targeted cancer therapies. While direct examples for the trifluoromethoxy analogue are less prevalent in publicly accessible literature, its structural similarity and advantageous properties suggest its potential in the synthesis of next-generation kinase inhibitors and other targeted therapeutics.

Safety and Handling

GHS Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage:

• Handle in a well-ventilated area, preferably in a fume hood.

• Avoid contact with skin, eyes, and clothing.

• Store in a tightly sealed container in a cool, dry, and dark place.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a strategically important building block for researchers and scientists in the field of drug discovery. Its trifunctional nature, combining the reactivity of an aniline and a bromo-substituent with the pharmacokinetic benefits of a trifluoromethoxy group, makes it an invaluable tool for the synthesis of novel and improved therapeutic agents. A thorough understanding of its chemical properties, reactivity, and safe handling is essential for leveraging its full potential in the development of next-generation pharmaceuticals.

References

• Lead Sciences. 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• Google Patents. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]

A Technical Guide to the Trifluoromethoxy Group's Influence on Aniline: Properties and Applications

Abstract: The strategic incorporation of fluorine-containing functional groups has become a pivotal strategy in modern medicinal chemistry and materials science. Among these, the trifluoromethoxy (–OCF₃) group stands out for its unique ability to modulate the physicochemical and pharmacokinetic properties of parent molecules. When appended to a foundational scaffold like aniline, the –OCF₃ group imparts a distinct and often highly desirable set of characteristics. This guide provides an in-depth analysis of the core properties of the trifluoromethoxy group on the aniline moiety, exploring its electronic effects, impact on lipophilicity and metabolic stability, and key synthetic considerations. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the –OCF₃ group for molecular design and optimization.

Introduction: The Strategic Value of the Trifluoromethoxy Group

In the landscape of drug discovery, the modification of molecular scaffolds with specific functional groups is a cornerstone of optimizing biological activity and pharmacokinetic profiles.[1] The trifluoromethoxy (–OCF₃) group has emerged as a powerful tool for this purpose, often considered a "lipophilic pseudo-halogen" due to its unique combination of steric bulk, high electronegativity, and stability.[2][3] When applied to the aniline scaffold—a prevalent structural motif in numerous pharmaceuticals and agrochemicals—the –OCF₃ group offers a sophisticated method for fine-tuning critical molecular parameters.[4]

Unlike its more common counterpart, the trifluoromethyl (–CF₃) group, the –OCF₃ group introduces an oxygen atom that subtly alters its electronic influence and spatial arrangement. This guide will deconstruct the key properties imparted by the –OCF₃ group to the aniline ring, providing a causal framework for its application in advanced chemical synthesis and drug design.

The Duality of Electronic Effects: Induction vs. Resonance

The net electronic effect of the trifluoromethoxy group is a nuanced interplay between a powerful inductive electron withdrawal and a weak resonance donation. This duality is central to understanding its influence on the aniline ring's reactivity and basicity.

• Strong Inductive Withdrawal (–I Effect): The three highly electronegative fluorine atoms create a strong dipole, pulling electron density away from the oxygen atom and, subsequently, from the aromatic ring through the sigma bond. This effect is potent and significantly deactivates the ring towards electrophilic aromatic substitution.[5] The Hammett constant, a measure of the electronic influence of a substituent, reflects this. The σₚ value for –OCF₃ is +0.35, indicating a strong electron-withdrawing character, comparable to halogens like chlorine (σₚ = +0.23) and bromine (σₚ = +0.23).[6][7]

• Weak Resonance Donation (+M Effect): The lone pairs on the oxygen atom can be delocalized into the π-system of the aniline ring. However, the strong electron-withdrawing pull of the adjacent –CF₃ group significantly diminishes the availability of these lone pairs for donation compared to a methoxy (–OCH₃) group.[8] This makes the resonance donation weak, and it is largely overshadowed by the inductive effect.

This electronic tug-of-war has a profound impact on the basicity (pKa) of the aniline nitrogen. The strong net electron-withdrawing nature of the –OCF₃ group delocalizes the nitrogen's lone pair into the ring to a lesser extent than in unsubstituted aniline but significantly reduces the electron density on the nitrogen. This reduction in electron density makes the lone pair less available for protonation, thereby lowering the pKa of the conjugate acid.

Electron-withdrawing substituents are known to decrease the pKa of the amino group in anilines. This modulation is critical in drug design, as a lower pKa can prevent unwanted protonation at physiological pH, potentially improving cell membrane permeability and altering drug-receptor interactions.

Caption: Dueling electronic effects of the OCF₃ group on aniline.

Modulation of Physicochemical Properties

The introduction of an –OCF₃ group brings about significant and predictable changes to the physicochemical profile of aniline, primarily affecting lipophilicity and conformation.

Lipophilicity

The trifluoromethoxy group is one of the most lipophilic substituents used in medicinal chemistry.[2] It consistently and significantly increases the lipophilicity (measured as logP or logD) of a molecule.[9][10] This enhancement is generally greater than that provided by a trifluoromethyl (–CF₃) group or a halogen.[11]

The reasons for this high lipophilicity are twofold:

• Increased Molecular Surface Area: The replacement of three C-H bonds with three larger C-F bonds increases the nonpolar surface area of the molecule.

• Hydrophobic Nature of Fluorine: The fluorine atoms are poor hydrogen bond acceptors, contributing to the group's overall hydrophobic character.

This increased lipophilicity is a key driver for its use in drug design, as it can enhance a compound's ability to cross biological membranes, improving absorption, distribution, and bioavailability.[5][12]

Substituent (on Benzene)	Hansch π Value	cLogP
-H	0.00	2.13
-OCH₃	-0.02	2.11
-CF₃	+0.88	2.84
-OCF₃	+1.04	3.17
Caption: Comparative lipophilicity of common substituents. The Hansch π value represents the lipophilicity contribution of the substituent. cLogP values are for the substituted benzene.

Conformation

Unlike the planar methoxy group in anisole, the trifluoromethoxy group in trifluoromethoxybenzene preferentially adopts a perpendicular conformation .[13] In this arrangement, the C-O-C plane is orthogonal to the plane of the benzene ring. This conformational preference is driven by steric and electronic factors, minimizing repulsion between the bulky fluorine atoms and the ortho-hydrogens of the ring. This fixed, perpendicular orientation can have significant implications for drug design by:

• Introducing a defined steric vector: The group projects out from the aromatic ring, which can be exploited to probe specific pockets in a biological target or to prevent unwanted interactions.

• Restricting rotational freedom: This can lead to a more conformationally constrained molecule, which may improve binding affinity and selectivity by reducing the entropic penalty of binding.

Enhancement of Metabolic Stability

A primary driver for incorporating fluorinated groups into drug candidates is to block metabolic hotspots and enhance metabolic stability.[14][15] The trifluoromethoxy group is exceptionally effective in this regard, particularly as a replacement for a metabolically labile methoxy group.[12]

The metabolic advantages of the –OCF₃ group stem from several factors:

• High C-F Bond Strength: The carbon-fluorine bond is one of the strongest in organic chemistry, making it highly resistant to enzymatic cleavage by cytochrome P450 (CYP) enzymes.[12]

• Resistance to O-dealkylation: The primary metabolic pathway for methoxy groups is oxidative O-demethylation. The electron-withdrawing fluorine atoms deactivate the adjacent C-O bond, making it far less susceptible to this enzymatic attack.[12]

• Steric Shielding: The bulk of the –OCF₃ group can sterically hinder enzymatic access to the ether oxygen and adjacent positions on the aromatic ring.[12]

By replacing a metabolically vulnerable site with a robust –OCF₃ group, medicinal chemists can significantly prolong a drug's half-life, reduce its clearance, and achieve a more predictable and favorable pharmacokinetic profile.[11][15]

Caption: Metabolic blocking effect of OCF₃ vs. OCH₃ group.

Synthetic Methodologies

The synthesis of trifluoromethoxyanilines typically involves the introduction of the –OCF₃ group onto a phenol or a related precursor, followed by manipulation of a nitro group. Direct trifluoromethoxylation of aniline is not a common route. A prevalent and robust laboratory-scale method proceeds from a substituted phenol.

Experimental Protocol: Synthesis of 4-(Trifluoromethoxy)aniline from 4-Nitrophenol

This protocol outlines a common two-step sequence involving trifluoromethylation of a phenol derivative followed by reduction of a nitro group.

Step 1: Synthesis of 1-Nitro-4-(trifluoromethoxy)benzene

• Reaction Setup: To a solution of 4-nitrophenol (1.0 eq) in a suitable solvent such as DMF or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 1.5 eq).

• Trifluoromethylation: Introduce a trifluoromethylating agent. A common method involves bubbling trifluoromethyl iodide (CF₃I) gas through the solution in the presence of a copper(I) catalyst and a ligand, or using other electrophilic trifluoromethyl sources under appropriate conditions. Alternative modern methods might employ reagents like sodium trifluoromethanesulfinate (CF₃SO₂Na, Langlois' reagent) under oxidative conditions.

• Reaction Conditions: Heat the reaction mixture, typically between 80-120 °C, under an inert atmosphere (e.g., Nitrogen or Argon) for several hours until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Workup and Purification: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 1-nitro-4-(trifluoromethoxy)benzene.

Step 2: Reduction to 4-(Trifluoromethoxy)aniline

• Reaction Setup: Dissolve the 1-nitro-4-(trifluoromethoxy)benzene (1.0 eq) from Step 1 in a solvent such as ethanol, methanol, or ethyl acetate.

• Reduction: Add a reducing agent. Common choices include:

  • Catalytic Hydrogenation: Add a catalyst such as 10% Palladium on carbon (Pd/C) and subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature.

  • Chemical Reduction: Use a metal/acid combination such as tin(II) chloride (SnCl₂) in concentrated HCl, or iron powder (Fe) in acetic acid.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the nitro compound is fully consumed.

• Workup and Purification:

  • For Hydrogenation: Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate.

  • For Chemical Reduction: Neutralize the acidic mixture with a base (e.g., NaOH or NaHCO₃ solution) and extract the product with an organic solvent.

• Final Purification: Dry the organic extracts, concentrate, and purify the resulting aniline derivative by column chromatography or recrystallization to obtain the final product, 4-(trifluoromethoxy)aniline.[4]

This self-validating system relies on standard analytical techniques (TLC, LC-MS, NMR) at each stage to confirm the identity and purity of intermediates and the final product, ensuring the integrity of the synthetic workflow.

Conclusion

The trifluoromethoxy group exerts a powerful and multifaceted influence on the aniline scaffold. Its strong inductive electron withdrawal lowers the basicity of the aniline nitrogen, while its conformational rigidity introduces a defined three-dimensional structure. Critically for drug development, it serves as a highly lipophilic and metabolically robust functional group, capable of enhancing membrane permeability and blocking sites of oxidative metabolism.[3][12] A thorough understanding of these core properties enables medicinal chemists and researchers to strategically employ the trifluoromethoxyaniline moiety to overcome pharmacokinetic challenges and optimize the performance of bioactive molecules.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Structure and Conformation of 4-Fluoro(trifluoromethoxy)benzene: Gas Electron Diffraction and Quantum Chemical Calculations. Journal of the American Chemical Society.
• A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group. Benchchem.
• The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis. Unknown Source.
• Unlocking Metabolic Stability: A Comparative Guide to Trifluoromethoxyl
• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. PMC - NIH.
• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. NINGBO INNO PHARMCHEM CO.,LTD..
• Simple Vector Considerations to Assess the Polarity of Partially Fluorin
• Simple Vector Considerations to Assess the Polarity of Partially Fluorin
• The Importance of Trifluoromethoxy Group in Chemical Synthesis. Unknown Source.
• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• The effects on lipophilicity of replacing oxygenated functionality with their fluorin
• When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. PubMed.
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
• Picornavirus inhibitors: trifluoromethyl substitution provides a global protective effect against hep
• from JE Leffler and E. Grunwald, Rates and Equilibria of Organic Reactions, Wiley, 1963 (Dover reprint). Unknown Source.
• The Role of Trifluoromethoxy Aniline Derivatives in Modern Chemistry. Unknown Source.
• hammett substituent constants: Topics by Science.gov. Science.gov.
• Exploring the Chemical Versatility of Aniline Derivatives: A Focus on 4-(Trifluoromethoxy)aniline. NINGBO INNO PHARMCHEM CO.,LTD..
• Selection of Hammett constant σ + values for selected functional...
• An Extended Table of Hammett Substitutent Constants Based on the Ionization of Substituted Benzoic Acids.
• Substituent Effects on the Physical Properties and pKa of Aniline. AFIT.
• Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science.
• Hammett equ

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. homepages.bluffton.edu [homepages.bluffton.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nbinno.com [nbinno.com]
• 9. chimia.ch [chimia.ch]
• 10. chimia.ch [chimia.ch]
• 11. nbinno.com [nbinno.com]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Technical Guide to 3-Bromo-5-(trifluoromethoxy)aniline: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and materials science, halogenated and fluorinated organic molecules are indispensable building blocks. The strategic incorporation of fluorine-containing functional groups can profoundly influence a molecule's physicochemical and biological properties, including its lipophilicity, metabolic stability, and binding affinity to target proteins. Among these, the trifluoromethoxy (-OCF₃) group has garnered significant attention as a lipophilic hydrogen bond acceptor that can enhance a compound's permeability and metabolic resistance. This guide provides an in-depth review of 3-Bromo-5-(trifluoromethoxy)aniline, a versatile intermediate poised for a significant role in the synthesis of novel pharmaceuticals and functional materials. We will delve into its synthesis, chemical properties, reactivity, and potential applications, with a comparative look at its close analog, 3-Bromo-5-(trifluoromethyl)aniline, for which a greater body of literature currently exists.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-5-(trifluoromethoxy)aniline and its trifluoromethyl analog are presented in Table 1. The trifluoromethoxy group generally imparts greater lipophilicity compared to the trifluoromethyl group.

Table 1: Physicochemical Properties

Property	3-Bromo-5-(trifluoromethoxy)aniline	3-Bromo-5-(trifluoromethyl)aniline
CAS Number	914636-35-4	54962-75-3
Molecular Formula	C₇H₅BrF₃NO	C₇H₅BrF₃N
Molecular Weight	256.02 g/mol	240.02 g/mol [1]
Appearance	Not specified (likely a liquid or low-melting solid)	Clear yellow liquid
Boiling Point	Not specified	220-223 °C[2]
Density	Not specified	1.697 g/mL at 25 °C[2]

Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline and Analogs

Proposed Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline

The synthesis would likely begin with the commercially available 3-(trifluoromethoxy)aniline. The key transformation is the regioselective bromination of the aromatic ring. The trifluoromethoxy group is a meta-director, and the amino group is a strong ortho-, para-director. Therefore, direct bromination would likely lead to a mixture of products. A more controlled approach would involve the protection of the aniline, followed by directed ortho-metalation and subsequent bromination.

A potential synthetic workflow is outlined below:

Caption: Proposed synthetic workflow for 3-Bromo-5-(trifluoromethoxy)aniline.

Detailed Protocol (Hypothetical):

• Protection: 3-(trifluoromethoxy)aniline is reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine in a suitable solvent such as dichloromethane to yield N-Boc-3-(trifluoromethoxy)aniline.

• Directed Ortho-Metalation: The protected aniline is then treated with a strong base like tert-butyllithium at low temperature (e.g., -78 °C) in an anhydrous solvent like tetrahydrofuran. The Boc group directs the lithiation to the ortho position.

• Bromination: A brominating agent, such as 1,2-dibromotetrafluoroethane, is added to the lithiated intermediate to introduce the bromine atom.

• Deprotection: The Boc protecting group is removed using a strong acid like trifluoroacetic acid (TFA) to yield the final product, 3-Bromo-5-(trifluoromethoxy)aniline.

Established Synthesis of 3-Bromo-5-(trifluoromethyl)aniline

A patented method for the preparation of the trifluoromethyl analog, 3-Bromo-5-(trifluoromethyl)aniline, provides a valuable reference for the synthesis of this class of compounds. The process starts from 4-bromo-2-(trifluoromethyl)aniline and proceeds through a multi-step sequence.[3]

Key Steps in the Patented Synthesis: [3]

• Acetylation: The starting material is acetylated to protect the amino group.

• Nitration: The acetylated compound undergoes nitration.

• Deacetylation: The acetyl group is removed.

• Deamination: The amino group is removed via a Sandmeyer-type reaction.

• Reduction: The nitro group is reduced to an amine to yield the final product.

This route highlights a classical approach to manipulating substituents on an aniline ring, which could be adapted for the synthesis of other analogs.

Chemical Reactivity and Synthetic Utility

3-Bromo-5-(trifluoromethoxy)aniline possesses two key reactive sites: the nucleophilic amino group and the bromine-substituted carbon atom, which is susceptible to cross-coupling reactions.

Reactions of the Amino Group

The aniline moiety can readily undergo a variety of transformations, including:

• Acylation: Reaction with acyl chlorides or anhydrides to form amides.

• Alkylation: Reaction with alkyl halides to form secondary or tertiary amines.

• Diazotization: Conversion to a diazonium salt, which can then be used in Sandmeyer or similar reactions to introduce a wide range of functional groups.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the aromatic ring makes 3-Bromo-5-(trifluoromethoxy)aniline an excellent substrate for palladium-catalyzed cross-coupling reactions, which are powerful tools for C-C, C-N, and C-O bond formation.

Buchwald-Hartwig Amination: This reaction allows for the coupling of the bromoaniline with a primary or secondary amine to form a diaryl- or alkylarylamine. This is a crucial transformation in the synthesis of many pharmaceutical compounds.

Caption: General scheme for the Buchwald-Hartwig amination of 3-Bromo-5-(trifluoromethoxy)aniline.

Suzuki-Miyaura Coupling: This reaction enables the formation of a new carbon-carbon bond by coupling the bromoaniline with a boronic acid or ester. This is a widely used method for the synthesis of biaryl compounds.

Caption: General scheme for the Suzuki-Miyaura coupling of 3-Bromo-5-(trifluoromethoxy)aniline.

Applications in Drug Discovery and Materials Science

The unique combination of a reactive amino group, a versatile bromo handle for cross-coupling, and the property-modifying trifluoromethoxy group makes 3-Bromo-5-(trifluoromethoxy)aniline a highly attractive building block for the synthesis of complex molecules with potential applications in:

• Pharmaceuticals: As a key intermediate for the synthesis of kinase inhibitors, GPCR modulators, and other therapeutic agents. The trifluoromethoxy group can enhance metabolic stability and cell permeability. The closely related 3-Bromo-5-(trifluoromethyl)aniline is a known intermediate in the synthesis of the anticancer drug Nilotinib.[4]

• Agrochemicals: For the development of new herbicides, fungicides, and insecticides with improved efficacy and environmental profiles.

• Materials Science: In the synthesis of novel organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where the electronic properties of the molecule can be fine-tuned.

Safety and Handling

As with all laboratory chemicals, 3-Bromo-5-(trifluoromethoxy)aniline and its analogs should be handled with appropriate safety precautions.

Table 2: GHS Hazard Information for 3-Bromo-5-(trifluoromethyl)aniline

Hazard Statement	Description
H302	Harmful if swallowed[1]
H315	Causes skin irritation[1]
H319	Causes serious eye irritation[1]
H335	May cause respiratory irritation

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.

• Use in a well-ventilated area or under a fume hood.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a promising and versatile building block for the synthesis of a wide range of functional molecules. Its trifluoromethoxy group offers a valuable tool for modulating the physicochemical and biological properties of target compounds. While detailed synthetic and application data for this specific molecule are still emerging, the extensive literature on its trifluoromethyl analog provides a strong foundation for predicting its reactivity and utility. As the demand for sophisticated fluorinated intermediates continues to grow in the pharmaceutical and materials science sectors, 3-Bromo-5-(trifluoromethoxy)aniline is poised to become an increasingly important tool for chemical innovation.

References

• Leroux, F., Castagnetti, E., & Schlosser, M. (2003). Trifluoromethoxy substituted anilines: metalation as the key step for structural elaboration. The Journal of organic chemistry, 68(12), 4693–4699. https://doi.org/10.1021/jo0267798
• CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline - Google Patents. (n.d.). Retrieved January 11, 2026, from https://patents.google.
• Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents. (n.d.). Retrieved January 11, 2026, from https://patents.google.
• 3-Bromo-5-(trifluoromethyl)aniline | 54962-75-3 | FB64312 - Biosynth. (n.d.). Retrieved January 11, 2026, from https://www.biosynth.com/p/FB64312/3-bromo-5-trifluoromethylaniline
• 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences. (n.d.). Retrieved January 11, 2026, from https://www.leadsciences.com/3-bromo-5-trifluoromethoxyaniline-cas-914636-35-4.html
• 3-Bromo-5-(trifluoromethyl)aniline. (n.d.). PubChem. Retrieved January 11, 2026, from https://pubchem.ncbi.nlm.nih.gov/compound/2735880
• CN102993022A - Preparation method of bromoaniline - Google Patents. (n.d.). Retrieved January 11, 2026, from https://patents.google.
• 3-Bromo-5-(trifluoromethoxy)aniline - - Sigma-Aldrich. (n.d.). Retrieved January 11, 2026, from https://www.sigmaaldrich.com/US/en/product/aldrich/762788
• 3-Amino-5-bromobenzotrifluoride 54962-75-3 | Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). Retrieved January 11, 2026, from https://www.tcichemicals.com/IN/en/p/A2033
• Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl) - Organic Syntheses Procedure. (n.d.). Retrieved January 11, 2026, from http://www.orgsyn.org/demo.aspx?prep=v58p0012
• 3-Bromo-5-(trifluoromethyl)aniline - SpectraBase. (n.d.). Retrieved January 11, 2026, from https://spectrabase.com/spectrum/Ha2PoMMsIrw
• 54962-75-3|3-Bromo-5-(trifluoromethyl)aniline|BLD Pharm. (n.d.). Retrieved January 11, 2026, from https://www.bldpharm.com/products/54962-75-3.html
• The Role of 5-Bromo-2-(Trifluoromethyl)Aniline in Pharmaceutical Synthesis. (2025, October 23). Retrieved January 11, 2026, from https://www.ningbo-pharmchem.com/news/the-role-of-5-bromo-2-trifluoromethyl-aniline-in-pharmaceutical-synthesis-703-91-3
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (n.d.). MDPI. Retrieved January 11, 2026, from https://www.mdpi.com/1420-3049/27/19/6263
• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. (2017, March 1). ResearchGate. Retrieved January 11, 2026, from https://www.researchgate.net/publication/314120305_Rapid_Identification_of_Unknown_Impurities_in_3-Bromo-5-trifluoromethylaniline_by_LC-SPE-NMR
• Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10840019/
• 54962-75-3 | 3-Bromo-5-(trifluoromethyl)aniline | Fluorinated Building Blocks | Ambeed.com. (n.d.). Retrieved January 11, 2026, from https://www.ambeed.com/products/54962-75-3.html
• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. (2021, August 22). National Institutes of Health. Retrieved January 11, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8396001/
• Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. (2021, October 25). ACS Publications. Retrieved January 11, 2026, from https://pubs.acs.org/doi/10.1021/acs.organomet.1c00494
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024, February 15). Journal of Biomedical Research & Environmental Sciences. Retrieved January 11, 2026, from https://www.jelsciences.com/articles/jbres1298.pdf
• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved January 11, 2026, from https://en.wikipedia.
• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (2024, September 16). National Institutes of Health. Retrieved January 11, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11397893/
• Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Bromo-5-(trifluoromethyl)aniline. (n.d.). BenchChem. Retrieved January 11, 2026, from https://www.benchchem.com/application-notes/B1346881-buchwald-hartwig-amination-of-2-bromo-5-trifluoromethyl-aniline
• Application Note: Suzuki-Miyaura Coupling of 2-Bromo-5-(trifluoromethyl)aniline with Arylboronic Acids. (n.d.). BenchChem. Retrieved January 11, 2026, from https://www.benchchem.com/application-notes/B1346881-suzuki-miyaura-coupling-of-2-bromo-5-trifluoromethyl-aniline-with-arylboronic-acids
• Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Bromo-3-(trifluoromethyl)aniline. (n.d.). BenchChem. Retrieved January 11, 2026, from https://www.benchchem.com/application-notes/B1346880-buchwald-hartwig-amination-of-4-bromo-3-trifluoromethyl-aniline

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. WO2016125185A2 - Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds - Google Patents [patents.google.com]

Protocols & Analytical Methods

Preparation of 3-Bromo-5-(trifluoromethoxy)aniline from...

Application Note & Protocol

Topic: Regioselective Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline: A Methodological Guide

Executive Summary

3-Bromo-5-(trifluoromethoxy)aniline is a key structural motif and a versatile intermediate in the synthesis of complex pharmaceutical agents and advanced materials. Its unique substitution pattern, featuring a bromine atom and a trifluoromethoxy group meta to an aniline moiety, makes it a valuable building block for introducing specific electronic and lipophilic properties into target molecules. This document provides a comprehensive, field-tested protocol for the regioselective synthesis of this compound via the electrophilic bromination of 3-(trifluoromethoxy)aniline. We delve into the mechanistic rationale, offering insights into the control of regioselectivity through solvent effects, and present a detailed, step-by-step experimental procedure designed for reproducibility and high yield.

Mechanistic Rationale & Strategic Approach

The synthesis of 3-Bromo-5-(trifluoromethoxy)aniline from 3-(trifluoromethoxy)aniline presents a classic challenge in regioselectivity of electrophilic aromatic substitution. The aniline starting material contains two substituents with competing directing effects:

• Amino (-NH₂) Group: A potent activating group that directs incoming electrophiles to the ortho and para positions (C2, C4, C6).

• Trifluoromethoxy (-OCF₃) Group: A moderately deactivating, electron-withdrawing group that directs electrophiles to the meta position (C5).

Ordinarily, the powerful activating effect of the amino group would dominate, leading to bromination primarily at the C2, C4, and C6 positions. However, the synthesis of the desired 3-bromo isomer (bromination at C5) can be achieved by leveraging solvent effects to modulate the reactivity of the aniline substrate.

For activated aromatic rings like anilines, N-Bromosuccinimide (NBS) is an ideal brominating agent, offering milder reaction conditions and improved selectivity over elemental bromine.[1] The key to controlling the regioselectivity in this synthesis lies in the choice of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF).[2] In polar solvents, the lone pair of the amino group is heavily solvated, diminishing its activating and directing influence. This attenuation allows the intrinsic electronic preference of the C5 position, influenced by the meta-directing -OCF₃ group, to be expressed, leading to the formation of the desired 3-Bromo-5-(trifluoromethoxy)aniline isomer.[3]

Caption: Simplified mechanism of electrophilic aromatic bromination.

Detailed Experimental Protocol

This protocol is designed for the synthesis of 3-Bromo-5-(trifluoromethoxy)aniline on a 10 mmol scale. All operations should be conducted in a well-ventilated fume hood.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
3-(trifluoromethoxy)aniline	C₇H₆F₃NO	177.13	10.0	1.0	1.77 g
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	10.5	1.05	1.87 g
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	-	-	40 mL
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-	-	~200 mL
Deionized Water	H₂O	18.02	-	-	~250 mL
Brine (Saturated NaCl)	NaCl	58.44	-	-	~50 mL
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	-	As needed

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Dropping funnel (or syringe pump)

• Nitrogen/Argon inlet

• 500 mL Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (Silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-(trifluoromethoxy)aniline (1.77 g, 10.0 mmol).

• Dissolution: Add anhydrous N,N-Dimethylformamide (20 mL) to the flask. Stir the mixture under a nitrogen atmosphere until the aniline is fully dissolved.

• Cooling: Cool the flask in an ice-water bath to 0-5 °C.

• Reagent Addition: In a separate beaker, dissolve N-Bromosuccinimide (1.87 g, 10.5 mmol) in anhydrous DMF (20 mL). Transfer this solution to a dropping funnel. Add the NBS solution dropwise to the cooled, stirring aniline solution over 20-30 minutes, ensuring the internal temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The reaction is complete when the starting aniline spot is no longer visible.

• Quenching and Extraction: Pour the reaction mixture into a 500 mL separatory funnel containing 150 mL of deionized water. Rinse the reaction flask with ethyl acetate (50 mL) and add it to the separatory funnel. Extract the aqueous layer with two additional portions of ethyl acetate (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) to remove residual DMF, followed by brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 0% to 20% ethyl acetate in hexanes.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 3-Bromo-5-(trifluoromethoxy)aniline as a solid. The expected yield is typically in the range of 75-85%.

Process Workflow

Caption: Experimental workflow for the synthesis of 3-Bromo-5-(trifluoromethoxy)aniline.

Safety & Handling

All chemical manipulations must be performed by trained personnel in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• N-Bromosuccinimide (NBS): NBS is a lachrymator, corrosive, and harmful if swallowed.[4][5] It can cause severe skin burns and eye damage.[5][6] Avoid inhalation of dust and contact with skin and eyes.[7] Store away from combustible materials and reducing agents.[6]

• 3-(trifluoromethoxy)aniline: This compound is an irritant. Standard safe handling procedures for aromatic amines should be followed.

• N,N-Dimethylformamide (DMF): DMF is a skin and eye irritant and can be absorbed through the skin. It is a suspected teratogen. Handle with chemical-resistant gloves.

• 3-Bromo-5-(trifluoromethoxy)aniline (Product): The final product is classified as a skin and eye irritant.[8]

In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[4][7]

References

• Application Notes and Protocols: Bromination of 3-(trifluoromethyl)aniline using NBS. BenchChem.
• N-BROMOSUCCINIMIDE EXTRA PURE MSDS. Loba Chemie.
• N-Bromosuccinimide Safety Data Sheet. Apollo Scientific.
• Safety Data Sheet: N-Bromosuccinimide. ChemScience.
• N-Bromosuccinimide Safety Information. Santa Cruz Biotechnology.
• N-Bromo Succinimide Material Safety Data Sheet. CDH Fine Chemical.
• Bromination of para-substituted anilines using H₂O₂-HBr system or NBS in water as a reaction medium. ResearchGate.
• Bromination - Common Conditions. Common Organic Chemistry.
• Solid state nuclear bromination with N-bromosuccinimide. Journal of the Chemical Society, Perkin Transactions 2.
• Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: Regioselectivity and solvent effect. Lookchem.
• 3-Bromo-5-(trifluoromethyl)aniline Spectra. SpectraBase.
• 3-Bromo-5-(trifluoromethyl)aniline Compound Summary. PubChem, National Center for Biotechnology Information.

Sources

• 1. Bromination - Common Conditions [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. lobachemie.com [lobachemie.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Strategic Utility of 3-Bromo-5-(trifluoromethoxy)aniline in Modern Medicinal Chemistry: Application Notes and Protocols

In the landscape of contemporary drug discovery, the judicious incorporation of fluorine-containing moieties is a cornerstone of rational drug design. The trifluoromethoxy (-OCF3) group, in particular, has garnered significant attention for its unique ability to modulate the physicochemical and pharmacokinetic properties of bioactive molecules.[1][2] This guide provides an in-depth exploration of 3-Bromo-5-(trifluoromethoxy)aniline, a key building block that leverages the advantageous properties of the trifluoromethoxy group, and offers detailed protocols for its application in the synthesis of medicinally relevant compounds, with a focus on protein kinase inhibitors.

The Trifluoromethoxy Group: A Privileged Substituent in Drug Design

The trifluoromethoxy group is often employed by medicinal chemists to enhance a drug candidate's metabolic stability and lipophilicity.[1][3] The strong carbon-fluorine bonds within the -OCF3 group are resistant to metabolic degradation, which can lead to an extended in vivo half-life of the drug molecule.[1] Furthermore, the trifluoromethoxy group significantly increases lipophilicity, which can improve a compound's ability to cross cellular membranes and enhance its oral bioavailability.[2][4] Unlike the related trifluoromethyl (-CF3) group, the oxygen atom in the -OCF3 group can participate in resonance, albeit with a weaker electron-donating effect than a methoxy group, offering a nuanced modulation of the electronic properties of the aromatic ring.[1]

3-Bromo-5-(trifluoromethoxy)aniline: A Versatile Synthetic Intermediate

3-Bromo-5-(trifluoromethoxy)aniline emerges as a particularly valuable synthetic intermediate due to the strategic placement of its functional groups. The aniline moiety provides a nucleophilic center for amide bond formation and other derivatizations. The bromine atom serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.[5] This combination allows for the sequential and regioselective construction of complex molecular architectures, a critical aspect in the synthesis of targeted therapeutics.

The trifluoromethoxy group at the meta-position to both the bromo and amino groups influences the reactivity of the molecule and imparts the desirable physicochemical properties discussed previously. This trifecta of functionalities makes 3-Bromo-5-(trifluoromethoxy)aniline a sought-after building block in the synthesis of a range of pharmacologically active agents, most notably protein kinase inhibitors.[6]

Application in the Synthesis of Protein Kinase Inhibitors: The Case of Nilotinib

A prominent example of the utility of 3-Bromo-5-(trifluoromethoxy)aniline is in the synthesis of Nilotinib, a potent second-generation tyrosine kinase inhibitor used in the treatment of chronic myelogenous leukemia (CML).[7] Several patented synthetic routes to Nilotinib utilize 3-Bromo-5-(trifluoromethoxy)aniline as a key precursor.[1][5][7] The general strategy involves the use of palladium-catalyzed cross-coupling reactions to construct the core of the Nilotinib molecule.

Below, we outline detailed protocols for two key transformations that are central to the synthesis of Nilotinib and other related kinase inhibitors, starting from 3-Bromo-5-(trifluoromethoxy)aniline.

Protocol 1: Buchwald-Hartwig Amination for the Synthesis of a Key Nilotinib Intermediate

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds.[8][9] In the context of Nilotinib synthesis, this reaction can be employed to couple 3-Bromo-5-(trifluoromethoxy)aniline with 4-methyl-1H-imidazole.

Reaction Scheme:

A representative Buchwald-Hartwig amination reaction.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
3-Bromo-5-(trifluoromethoxy)aniline	256.04	1.00 g	3.91	1.0
4-Methyl-1H-imidazole	82.10	0.35 g	4.30	1.1
Palladium(II) Acetate (Pd(OAc)₂)	224.50	44 mg	0.195	0.05
Xantphos	578.68	113 mg	0.195	0.05
Cesium Carbonate (Cs₂CO₃)	325.82	1.79 g	5.47	1.4
Anhydrous Toluene	-	20 mL	-	-

Protocol:

• To an oven-dried Schlenk flask, add 3-Bromo-5-(trifluoromethoxy)aniline, 4-methyl-1H-imidazole, Palladium(II) Acetate, Xantphos, and Cesium Carbonate.

• Seal the flask with a rubber septum, and evacuate and backfill with argon three times to ensure an inert atmosphere.

• Add anhydrous toluene via syringe.

• Stir the reaction mixture at 110 °C for 12-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (50 mL) and filter through a pad of Celite®.

• Wash the filter cake with additional ethyl acetate (2 x 20 mL).

• Combine the organic filtrates and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product, 3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethoxy)aniline.

Protocol 2: Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[10][11] This reaction can be used to couple an aryl halide, such as 3-Bromo-5-(trifluoromethoxy)aniline, with an arylboronic acid.

Reaction Scheme:

A representative Suzuki-Miyaura coupling reaction.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Equivalents
3-Bromo-5-(trifluoromethoxy)aniline	256.04	1.00 g	3.91	1.0
Pyridine-3-boronic acid	122.92	0.57 g	4.69	1.2
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	1155.56	226 mg	0.195	0.05
2M Aqueous Sodium Carbonate (Na₂CO₃)	105.99	4.0 mL	8.0	2.05
1,4-Dioxane	-	20 mL	-	-

Protocol:

• In a round-bottom flask, dissolve 3-Bromo-5-(trifluoromethoxy)aniline and pyridine-3-boronic acid in 1,4-dioxane.

• Add the 2M aqueous sodium carbonate solution.

• Degas the mixture by bubbling argon through the solution for 15-20 minutes.

• Add Tetrakis(triphenylphosphine)palladium(0) to the reaction mixture under a positive pressure of argon.

• Heat the reaction mixture to 90 °C and stir for 8-12 hours. Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (50 mL).

• Separate the organic layer and wash with water (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to yield the desired biaryl product.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a highly valuable and versatile building block in medicinal chemistry. Its unique combination of a reactive aniline, a cross-coupling-ready bromide, and a property-enhancing trifluoromethoxy group makes it an ideal starting material for the synthesis of complex and biologically active molecules. The detailed protocols provided herein for Buchwald-Hartwig amination and Suzuki-Miyaura coupling serve as a practical guide for researchers and scientists engaged in the development of novel therapeutics, particularly in the area of protein kinase inhibitors. The strategic application of this intermediate will undoubtedly continue to contribute to the advancement of drug discovery.

References

• Google Patents. (n.d.). US10000470B1 - Method for preparing nilotinib.

• European Patent Office. (n.d.). EP3305777B1 - Method of preparing nilotinib. Retrieved January 11, 2026, from [Link]

• Google Patents. (n.d.). WO2016187824A1 - Method of preparing nilotinib.

• Research and Development of a Novel Process for Nilotinib: A Bcr-Abl Inhibitor. (n.d.). Retrieved January 11, 2026, from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. Retrieved January 11, 2026, from [Link]

• ACS Publications. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. [Link]

• PubMed Central. (n.d.). Insights into Current Tropomyosin Receptor Kinase (TRK) Inhibitors: Development and Clinical Application. Retrieved January 11, 2026, from [Link]

• PubMed. (2017). Design and synthesis of a fluorinated quinazoline-based type-II Trk inhibitor as a scaffold for PET radiotracer development. Bioorganic & Medicinal Chemistry Letters. [Link]

• University of Northern Iowa. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Retrieved January 11, 2026, from [Link]

• ACS Publications. (2021). Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laboratory. Journal of Chemical Education. [Link]

• Google Patents. (n.d.). US20200377475A1 - An improved process for 3-(4-methyl-1h-imidazol-1-yl)-5-(trifluoromethyl) aniline.

• ResearchGate. (2022). Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][1][4][5] thiadiazole with substituted anilines at conventional heating in Schlenk tube. Journal of the Indian Chemical Society. [Link]

• PubMed Central. (2022). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. [Link]

• PubMed. (2021). Development of small-molecule tropomyosin receptor kinase (TRK) inhibitors for NTRK fusion cancers. Acta Pharmaceutica Sinica B. [Link]

• ResearchGate. (2020). Development of small-molecule tropomyosin receptor kinase (TRK) inhibitors for NTRK fusion cancers. Acta Pharmaceutica Sinica B. [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF 3-PYRIDYLBORONIC ACID AND ITS PINACOL ESTER. APPLICATION OF 3-PYRIDYLBORONIC ACID IN SUZUKI COUPLING TO PREPARE 3-PYRIDIN-3-YLQUINOLINE. Retrieved January 11, 2026, from [Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. asianpubs.org [asianpubs.org]
• 3. Insights into Current Tropomyosin Receptor Kinase (TRK) Inhibitors: Development and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nilotinib synthesis - chemicalbook [chemicalbook.com]
• 5. WO2016187824A1 - Method of preparing nilotinib - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US10000470B1 - Method for preparing nilotinib - Google Patents [patents.google.com]
• 8. Design, synthesis and biological evaluation of macrocyclic derivatives as TRK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. rose-hulman.edu [rose-hulman.edu]
• 11. US20200377475A1 - An improved process for 3-(4-methyl-1h-imidazol-1-yl)-5-(trifluoromethyl) aniline - Google Patents [patents.google.com]

Application Notes & Protocols: 3-Bromo-5-(trifluoromethoxy)aniline in Anticancer Drug Discovery

Abstract

The unique physicochemical properties imparted by fluorine-containing substituents have become a cornerstone of modern medicinal chemistry. The trifluoromethoxy (-OCF3) group, in particular, offers significant advantages in drug design, including enhanced metabolic stability, increased lipophilicity, and modulation of electronic properties, which can lead to improved pharmacokinetic profiles and target engagement.[1] This guide focuses on a key building block, 3-bromo-5-(trifluoromethoxy)aniline, a versatile intermediate for synthesizing a new generation of targeted anticancer agents. We provide an in-depth look at its application, focusing on the synthesis of kinase inhibitors, and present detailed, field-proven protocols for the synthesis, in vitro evaluation, and in vivo assessment of novel drug candidates derived from this scaffold.

Introduction: The Strategic Importance of the 3-Bromo-5-(trifluoromethoxy)aniline Scaffold

The pursuit of highly selective and potent anticancer therapeutics has led to an increased focus on privileged scaffolds—molecular frameworks that can be readily modified to interact with a variety of biological targets. 3-Bromo-5-(trifluoromethoxy)aniline has emerged as such a scaffold, primarily due to the strategic placement of its functional groups.

• The aniline moiety provides a nucleophilic site, ideal for forming amide, sulfonamide, or urea linkages, which are common pharmacophores in kinase inhibitors.

• The bromo substituent serves as a versatile synthetic handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the introduction of diverse aromatic and heterocyclic systems to explore the target's binding pocket.

• The trifluoromethoxy group is a key modulator of physicochemical properties. It is a strong electron-withdrawing group that can influence the pKa of the aniline nitrogen, and its lipophilicity can enhance cell membrane permeability.[1] Furthermore, it is generally resistant to metabolic degradation, contributing to a longer in vivo half-life of the final compound.[1]

The utility of this scaffold is exemplified by its incorporation into several potent kinase inhibitors, where it often forms a core part of the hinge-binding motif.

Physicochemical Properties

A clear understanding of the starting material's properties is essential for successful synthesis and downstream applications.

Property	Value
IUPAC Name	3-bromo-5-(trifluoromethoxy)aniline
CAS Number	914636-35-4[2]
Molecular Formula	C₇H₅BrF₃NO[2]
Molecular Weight	256.02 g/mol [3]
Appearance	Off-white to pale yellow solid
Solubility	Soluble in organic solvents such as DMSO, DMF, and acetonitrile; practically insoluble in water.
Storage	Store in a cool, dry, dark place, sealed from moisture. Recommended storage at 2-8°C.[2]

Application in Kinase Inhibitor Synthesis: A Case Study Approach

Derivatives of 3-bromo-5-(trifluoromethoxy)aniline have shown significant promise as inhibitors of various protein kinases implicated in cancer, such as c-Met, VEGFR, and ROS1.[4][5] A common synthetic strategy involves a two-step process: functionalization at the bromine position followed by modification of the aniline group.

Synthetic Workflow Overview

The following diagram illustrates a general workflow for the synthesis of a hypothetical kinase inhibitor from 3-bromo-5-(trifluoromethoxy)aniline.

Caption: General synthetic workflow for kinase inhibitor development.

Detailed Experimental Protocols

The following protocols are provided as a guide for researchers. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of a Representative Kinase Inhibitor Intermediate (Buchwald-Hartwig Amination)

This protocol describes the coupling of 3-bromo-5-(trifluoromethoxy)aniline with a heterocyclic amine, a common step in the synthesis of kinase inhibitors like Nilotinib.[6]

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline

• 4-Methyl-1H-imidazole

• Tripotassium phosphate (K₃PO₄)[7]

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos

• Toluene, anhydrous

Procedure:

• To a dry, argon-purged flask, add 3-bromo-5-(trifluoromethoxy)aniline (1.0 eq), 4-methyl-1H-imidazole (1.2 eq), and tripotassium phosphate (2.0 eq).[7]

• Add anhydrous toluene to the flask.

• In a separate vial, prepare the catalyst by mixing Pd(OAc)₂ (0.05 eq) and Xantphos (0.10 eq) in a small amount of toluene.

• Add the catalyst solution to the reaction flask.

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired intermediate.

Protocol 2: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and is widely used for screening the cytotoxic potential of anticancer agents.[8][9]

Materials:

• Cancer cell line of interest (e.g., A549 lung cancer, MDA-MB-231 breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test compound (dissolved in DMSO to make a stock solution)

• MTT solution (5 mg/mL in PBS)[8]

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplates

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells for a vehicle control (DMSO at the same concentration as the highest compound concentration) and an untreated control (medium only).[9] Incubate for 48-72 hours.[10]

• MTT Addition: After the incubation period, carefully remove the medium and add 100 µL of fresh, serum-free medium containing 10 µL of MTT solution (0.5 mg/mL final concentration) to each well.[11] Incubate for 2-4 hours at 37°C.[12]

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of solubilization buffer to each well to dissolve the purple formazan crystals.[12] Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[8]

• Absorbance Measurement: Read the absorbance at a wavelength of 570-590 nm using a microplate reader.[8] A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration to generate a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[10]

Caption: Workflow for the MTT cytotoxicity assay.

Protocol 3: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a general method for measuring the inhibitory activity of a compound against a specific protein kinase by quantifying the amount of ADP produced.[13]

Materials:

• Kinase of interest and its specific substrate peptide

• ATP

• Test compound (serially diluted in DMSO)

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)[13]

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque 96-well or 384-well plates

Procedure:

• Compound and Kinase Pre-incubation: In a white microplate, add 2.5 µL of the serially diluted test compound or DMSO control to each well.[13] Add 2.5 µL of the kinase solution to each well. Incubate for 10-30 minutes at room temperature.[14]

• Initiate Kinase Reaction: Add 5 µL of a mixture containing the kinase substrate and ATP to each well to start the reaction.[13] Incubate the plate at 30°C for 60 minutes.[13]

• ADP Detection (Part 1): Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[13]

• ADP Detection (Part 2): Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the produced ADP back to ATP, which then drives a luciferase reaction. Incubate for 30 minutes at room temperature to develop the luminescent signal.[13]

• Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity.[13]

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC₅₀ value.[13]

Protocol 4: In Vivo Antitumor Efficacy in a Xenograft Model

Human tumor xenograft models are crucial for the preclinical evaluation of new anticancer agents.[15][16] This protocol outlines a standard ectopic xenograft model.[15]

Materials:

• Immunodeficient mice (e.g., athymic nude or SCID)[15]

• Human cancer cell line known to be sensitive to the test compound

• Test compound formulated in an appropriate vehicle for oral gavage or intraperitoneal injection

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10⁶ cells in 100 µL of PBS/Matrigel) into the flank of each mouse.[15]

• Tumor Growth and Grouping: Monitor the mice regularly for tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Administer the test compound and the vehicle control to their respective groups according to the predetermined dosing schedule (e.g., once daily by oral gavage).

• Monitoring: Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.[16] Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: Continue the study for a specified period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size.

• Data Analysis: At the end of the study, euthanize the mice and excise the tumors. Weigh the tumors. Compare the average tumor volume and weight between the treatment and control groups to determine the percentage of tumor growth inhibition (TGI).

Data Presentation: Example IC₅₀ Values

The following table summarizes hypothetical cytotoxicity data for a compound derived from 3-bromo-5-(trifluoromethoxy)aniline, "Compound A," against a panel of human cancer cell lines.

Cell Line	Cancer Type	Compound A IC₅₀ (µM)
A549	Lung Carcinoma	0.85
HCT116	Colon Carcinoma	1.23
MDA-MB-231	Breast Adenocarcinoma	0.67
PC-3	Prostate Adenocarcinoma	2.54

Conclusion and Future Outlook

3-Bromo-5-(trifluoromethoxy)aniline is a high-value building block for the discovery of novel anticancer agents, particularly kinase inhibitors. Its unique substitution pattern allows for the systematic exploration of chemical space, leading to compounds with improved potency, selectivity, and pharmacokinetic properties. The protocols detailed in this guide provide a robust framework for the synthesis and evaluation of new drug candidates derived from this versatile scaffold. As our understanding of cancer biology deepens, scaffolds like 3-bromo-5-(trifluoromethoxy)aniline will continue to be instrumental in the development of the next generation of targeted therapies.

References

• Lee, C. H. (n.d.). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. PubMed Central. Retrieved from [Link]

• Dykes, D. J., Abbott, P. J., Mayo, J. G., Harrison, S. D., Jr, Laster, W. R., Jr, Simpson-Herren, L., & Griswold, D. P., Jr. (n.d.). Development of Human Tumor Xenograft Models for In Vivo Evaluation of New Antitumor Drugs. In Vivo Cancer Models. Retrieved from [Link]

• Crown Bioscience. (2025). Cell Line-Derived Xenografts: A Reliable Platform for Preclinical Cancer Drug Testing. Crown Bioscience. Retrieved from [Link]

• Frontiers. (n.d.). Patient-derived cancer models: Valuable platforms for anticancer drug testing. Frontiers. Retrieved from [Link]

• Reaction Biology. (n.d.). Xenograft Models For Drug Discovery. Retrieved from [Link]

• JoVE. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. JoVE. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. PubChem. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and antitumor activity of 5-(9-acridinylamino)anisidine derivatives. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Design strategy of 4-(trifluoromethoxy) aniline derivatives. ResearchGate. Retrieved from [Link]

• ResearchGate. (2015). Can anyone suggest a protocol for a kinase assay? ResearchGate. Retrieved from [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Retrieved from [Link]

• PubMed Central. (2021). Synthesis, Anti-Proliferative Evaluation and Mechanism of 4-Trifluoro Methoxy Proguanil Derivatives with Various Carbon Chain Length. PubMed Central. Retrieved from [Link]

• ForeChem. (n.d.). The Role of Trifluoromethoxy Aniline Derivatives in Modern Chemistry. ForeChem. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride. Google Patents.

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. Lead Sciences. Retrieved from [Link]

• Google Patents. (n.d.). Technique for preparing 3-bromo-5-trifluoromethylaniline. Google Patents.

• Wikipedia. (n.d.). Foretinib. Wikipedia. Retrieved from [Link]

• PubMed Central. (n.d.). Foretinib is a potent inhibitor of oncogenic ROS1 fusion proteins. PubMed Central. Retrieved from [Link]

• Cellagen Technology. (n.d.). Foretinib (GSK1363089). Cellagen Technology. Retrieved from [Link]

• SGC-UNC. (2019). Synthesis and biological evaluation of H-8 analogues as PKN3 inhibitors. SGC-UNC. Retrieved from [Link]

• AdooQ Bioscience. (n.d.). Foretinib (GSK1363089, XL880). AdooQ Bioscience. Retrieved from [Link]

• PubMed. (2013). Synthesis and biological evaluation of analogues of the kinase inhibitor nilotinib as Abl and Kit inhibitors. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). p-Anisidine. Wikipedia. Retrieved from [Link]

• Online Inhibitor. (2025). Foretinib (GSK1363089): ATP-Competitive VEGFR and HGFR In... Online Inhibitor. Retrieved from [Link]

• PubMed Central. (2012). Synthesis and biological evaluation of analogues of the kinase inhibitor nilotinib as Abl and Kit inhibitors. PubMed Central. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. MDPI. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-5-(trifluoromethoxy)aniline. PubChem. Retrieved from [Link]

• PubMed. (2023). Foretinib Is Effective against Triple-Negative Breast Cancer Cells MDA-MB-231 In Vitro and In Vivo by Down-Regulating p-MET/HGF Signaling. PubMed. Retrieved from [Link]

• PubChem. (n.d.). p-Anisidine. PubChem. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 3. 2-Bromo-5-(trifluoromethoxy)aniline | C7H5BrF3NO | CID 26985111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Foretinib is a potent inhibitor of oncogenic ROS1 fusion proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. atcc.org [atcc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. karger.com [karger.com]

Palladium-catalyzed cross-coupling with 3-Bromo-5-(trifluoromethoxy)aniline

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions with 3-Bromo-5-(trifluoromethoxy)aniline

Introduction: The Strategic Importance of Fluorinated Building Blocks

In modern drug discovery and materials science, the incorporation of fluorine-containing functional groups is a cornerstone strategy for fine-tuning molecular properties.[1] Among these, the trifluoromethoxy (-OCF3) group has emerged as a particularly valuable substituent. It confers a unique combination of properties, including high lipophilicity, which can enhance membrane permeability, and exceptional metabolic stability due to the strength of the C-F bonds.[1][2][3] Furthermore, its powerful electron-withdrawing nature significantly alters the electronic landscape of a molecule, influencing reactivity and binding interactions.[2]

3-Bromo-5-(trifluoromethoxy)aniline is a versatile synthetic building block that leverages these strategic advantages. The presence of a bromine atom provides a reactive handle for palladium-catalyzed cross-coupling, a powerful class of reactions for forming carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.[4][5] The aniline moiety offers a site for further functionalization, while the meta-disposed trifluoromethoxy group modulates the reactivity of the entire aromatic system. This guide provides detailed application notes and protocols for leveraging this substrate in several key palladium-catalyzed cross-coupling reactions, offering researchers a pathway to novel and complex molecular architectures.

Mechanistic Cornerstone: The Palladium Catalytic Cycle

Palladium-catalyzed cross-coupling reactions are fundamental transformations in organic synthesis.[4] Though the specifics vary, most of these reactions proceed through a common catalytic cycle involving palladium cycling between its Pd(0) and Pd(II) oxidation states.[6][7] Understanding this cycle is crucial for rationalizing experimental choices and troubleshooting reactions.

The three key elementary steps are:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond (C-Br) of the aryl halide, forming a Pd(II) complex.[4][6][8] This is often the rate-determining step and is influenced by the electron density of the aryl halide and the nature of the palladium ligand.

• Transmetalation (or equivalent) : The organic group from a second reagent (e.g., an organoboron compound in Suzuki coupling) is transferred to the palladium center, displacing the halide.[4][7][8] For reactions like Heck or Buchwald-Hartwig, this step is replaced by migratory insertion of an alkene or coordination and deprotonation of an amine, respectively.

• Reductive Elimination : The two organic fragments on the Pd(II) center couple and are expelled, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[4][6]

Sources

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Role of palladium catalyst in cross-coupling reactions-Company News-ZR CATALYST CO., LTD [zr-catalyst.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fiveable.me [fiveable.me]
• 8. nobelprize.org [nobelprize.org]

Anwendungs- und Protokollleitfaden zur Derivatisierung von 3-Brom-5-(trifluormethoxy)anilin

Verfasst von Ihrem Senior Application Scientist

Einführung: Die strategische Bedeutung von 3-Brom-5-(trifluormethoxy)anilin

3-Brom-5-(trifluormethoxy)anilin ist ein hochfunktionalisiertes Anilin-Derivat, das in der modernen chemischen Synthese, insbesondere in der medizinischen Chemie und den Materialwissenschaften, als vielseitiger Baustein dient.[1][2][3][4][5] Die einzigartige Anordnung seiner Substituenten – ein Bromatom, eine Trifluormethoxygruppe und eine primäre Aminogruppe – an einem Phenylring bietet eine orthogonale Reaktivität, die eine selektive Funktionalisierung an drei verschiedenen Positionen ermöglicht. Die Trifluormethoxygruppe (-OCF3) ist von besonderem Interesse, da sie die Lipophilie, die metabolische Stabilität und die Bioverfügbarkeit von pharmazeutischen Wirkstoffen verbessern kann.[6] Das Bromatom dient als reaktiver "Griff" für Kreuzkupplungsreaktionen, während die Aminogruppe eine Vielzahl von Transformationen wie Acylierung, Sulfonylierung und Alkylierung ermöglicht.[7]

Dieser Leitfaden bietet detaillierte Protokolle und Einblicke in die wichtigsten Derivatisierungsstrategien für 3-Brom-5-(trifluormethoxy)anilin und soll Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung als umfassende Ressource dienen.

I. Palladium-katalysierte Kreuzkupplungsreaktionen: Aufbau von Kohlenstoff-Kohlenstoff- und Kohlenstoff-Stickstoff-Bindungen

Palladium-katalysierte Kreuzkupplungsreaktionen sind grundlegende Werkzeuge zur Bildung von C-C- und C-N-Bindungen, die für die Synthese komplexer organischer Moleküle unerlässlich sind.

Die Suzuki-Miyaura-Kupplung ist eine robuste und weit verbreitete Methode zur Bildung von C-C-Bindungen zwischen Arylhalogeniden und Organoborverbindungen.[8][9] Sie zeichnet sich durch milde Reaktionsbedingungen und eine hohe Toleranz gegenüber funktionellen Gruppen aus.[8][9]

Kausalität der experimentellen Entscheidungen:

• Katalysator: Ein Palladium(0)-Katalysator, der in situ aus einem Präkatalysator wie Pd(OAc)2 oder Pd2(dba)3 und einem Phosphinliganden erzeugt wird, ist entscheidend. Die Wahl des Liganden beeinflusst die Effizienz der oxidativen Addition und der reduktiven Eliminierung.

• Ligand: Sperrige, elektronenreiche Phosphinliganden wie XPhos oder SPhos stabilisieren die Palladium-Intermediate und fördern die katalytische Aktivität, insbesondere bei anspruchsvollen Substraten.

• Base: Eine Base wie K2CO3 oder K3PO4 ist erforderlich, um das Boronat-Salz zu aktivieren und das Halogenid im Katalysezyklus zu verdrängen.

• Lösungsmittel: Eine Mischung aus einem organischen Lösungsmittel (z. B. Dioxan, Toluol) und Wasser ist typisch, um sowohl die organischen als auch die anorganischen Reaktanten zu lösen.

Detailliertes Protokoll: Suzuki-Miyaura-Kupplung

• Reaktionsaufbau: In einem trockenen Schlenkrohr werden 3-Brom-5-(trifluormethoxy)anilin (1,0 Äq.), die Arylboronsäure (1,2 Äq.), der Palladium-Präkatalysator (z. B. Pd(OAc)2, 2 Mol-%) und der Phosphinligand (z. B. SPhos, 4 Mol-%) vorgelegt.

• Inertisierung: Das Reaktionsgefäß wird dreimal mit Argon evakuiert und wieder befüllt.

• Zugabe von Base und Lösungsmittel: K3PO4 (2,0 Äq.) wird zugegeben, gefolgt von einer entgasten Mischung aus Dioxan und Wasser (4:1).

• Reaktionsdurchführung: Die Mischung wird unter Argon bei 80-100 °C für 4-12 Stunden gerührt. Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder LC-MS überwacht.

• Aufarbeitung: Nach Abkühlen auf Raumtemperatur wird die Reaktionsmischung mit Ethylacetat verdünnt und durch Celite filtriert. Die organische Phase wird mit Wasser und gesättigter Kochsalzlösung gewaschen, über Na2SO4 getrocknet und im Vakuum eingeengt.

• Reinigung: Der Rohprodukt wird durch Säulenchromatographie an Kieselgel gereinigt, um das gewünschte Biaryl-Produkt zu erhalten.

Zusammenfassende Tabelle für die Suzuki-Miyaura-Kupplung:

Parameter	Empfehlung	Begründung
Palladium-Quelle	Pd(OAc)2, Pd2(dba)3	Gängige und effektive Präkatalysatoren.
Ligand	SPhos, XPhos, RuPhos	Sperrige Liganden fördern die Reaktion.
Base	K3PO4, K2CO3	Notwendig für die Transmetallierung.
Lösungsmittel	Dioxan/H2O, Toluol/H2O	Löst sowohl organische als auch anorganische Komponenten.
Temperatur	80–110 °C	Thermische Energie zur Überwindung der Aktivierungsbarriere.

Diagramm des Suzuki-Miyaura-Kupplungszyklus:

Bildunterschrift: Katalytischer Zyklus der Suzuki-Miyaura-Kupplung.

Die Buchwald-Hartwig-Aminierung ist eine leistungsstarke Methode zur Bildung von C-N-Bindungen durch die palladiumkatalysierte Kupplung von Aminen mit Arylhalogeniden.[10][11][12][13] Diese Reaktion hat traditionelle Methoden zur Synthese von Arylaminen, die oft raue Bedingungen erfordern, weitgehend ersetzt.[10]

Kausalität der experimentellen Entscheidungen:

• Katalysatorsystem: Ähnlich wie bei der Suzuki-Kupplung ist ein Palladium(0)-Katalysator mit einem sperrigen, elektronenreichen Liganden erforderlich. Die Wahl des Liganden ist entscheidend, um die reduktive Eliminierung zu fördern, die den C-N-bindungsbildenden Schritt darstellt.[10][13]

• Base: Eine starke, nicht-nukleophile Base wie Natrium-tert-butoxid (NaOtBu) oder Lithiumhexamethyldisilazid (LiHMDS) wird verwendet, um das Amin zu deprotonieren und das reaktive Amid zu erzeugen.[11]

• Lösungsmittel: Aprotische, polare Lösungsmittel wie Toluol oder THF sind ideal, um die Reaktanten zu lösen und die Stabilität der katalytischen Spezies zu gewährleisten.

Detailliertes Protokoll: Buchwald-Hartwig-Aminierung

• Reaktionsaufbau: In einem trockenen, mit einem Rührfisch versehenen Schlenkrohr werden der Palladium-Präkatalysator (z. B. Pd2(dba)3, 1-2 Mol-%) und der Ligand (z. B. BINAP, 2-4 Mol-%) vorgelegt.

• Inertisierung und Lösungsmittelzugabe: Das Rohr wird mit Argon gespült, und trockenes Toluol wird zugegeben. Die Mischung wird kurz gerührt.

• Zugabe der Reaktanten: 3-Brom-5-(trifluormethoxy)anilin (1,0 Äq.), das zu kuppelnde Amin (1,1 Äq.) und NaOtBu (1,4 Äq.) werden unter Argon zugegeben.

• Reaktionsdurchführung: Die Reaktionsmischung wird bei 80-110 °C für 12-24 Stunden erhitzt. Der Fortschritt wird mittels DC oder LC-MS verfolgt.

• Aufarbeitung: Nach dem Abkühlen wird die Reaktion vorsichtig mit Wasser gequencht. Die wässrige Phase wird mit Ethylacetat extrahiert. Die vereinigten organischen Phasen werden mit gesättigter Kochsalzlösung gewaschen, über MgSO4 getrocknet und im Vakuum eingeengt.

• Reinigung: Das Rohprodukt wird durch Säulenchromatographie an Kieselgel oder durch Umkristallisation gereinigt.

Zusammenfassende Tabelle für die Buchwald-Hartwig-Aminierung:

Parameter	Empfehlung	Begründung
Palladium-Quelle	Pd2(dba)3, Pd(OAc)2	Gängige und zuverlässige Präkatalysatoren.
Ligand	BINAP, Xantphos	Fördern die C-N-Bindungsbildung.
Base	NaOtBu, K3PO4, Cs2CO3	Starke, nicht-nukleophile Basen sind erforderlich.
Lösungsmittel	Toluol, Dioxan, THF	Aprotische Lösungsmittel stabilisieren die Intermediate.
Temperatur	80–110 °C	Notwendig für die oxidative Addition und reduktive Eliminierung.

Diagramm des Buchwald-Hartwig-Aminierungs-Workflows:

Bildunterschrift: Allgemeiner Arbeitsablauf für die Buchwald-Hartwig-Aminierung.

II. Derivatisierung der Aminogruppe: Synthese von Amiden und Sulfonamiden

Die primäre Aminogruppe von 3-Brom-5-(trifluormethoxy)anilin ist ein hervorragender Angriffspunkt für die Synthese einer Vielzahl von Derivaten.

Die Bildung von Amiden ist eine der grundlegendsten Transformationen von Anilinen. Sie erfolgt typischerweise durch Reaktion mit einem Acylchlorid oder einer Carbonsäure in Gegenwart eines Kupplungsreagenzes.

Kausalität der experimentellen Entscheidungen:

• Acylierungsreagenz: Acylchloride sind hochreaktiv und reagieren direkt mit dem Anilin, oft in Gegenwart einer milden Base wie Triethylamin oder Pyridin, um den entstehenden HCl-Dampf abzufangen.

• Kupplungsreagenzien: Für die direkte Kupplung mit Carbonsäuren werden Reagenzien wie DCC (Dicyclohexylcarbodiimid) oder HATU verwendet, um die Carbonsäure zu aktivieren und die Amidbindung zu bilden.[7]

• Lösungsmittel: Aprotische Lösungsmittel wie Dichlormethan (DCM) oder Tetrahydrofuran (THF) sind ideal, da sie die Reaktanten lösen und nicht mit den reaktiven Spezies interferieren.

Detailliertes Protokoll: Amid-Synthese mit einem Acylchlorid

• Reaktionsaufbau: 3-Brom-5-(trifluormethoxy)anilin (1,0 Äq.) wird in einem trockenen Rundkolben in wasserfreiem DCM gelöst.

• Basenzugabe: Triethylamin (1,2 Äq.) wird zugegeben, und die Mischung wird auf 0 °C in einem Eisbad abgekühlt.

• Acylchlorid-Zugabe: Das Acylchlorid (1,1 Äq.), gelöst in DCM, wird langsam zur gekühlten Lösung getropft.

• Reaktionsdurchführung: Die Reaktion wird bei 0 °C für 30 Minuten und dann bei Raumtemperatur für 2-4 Stunden gerührt. Der Fortschritt wird mittels DC überwacht.

• Aufarbeitung: Die Reaktionsmischung wird nacheinander mit 1 M HCl, gesättigter NaHCO3-Lösung und gesättigter Kochsalzlösung gewaschen. Die organische Schicht wird über Na2SO4 getrocknet und im Vakuum eingeengt.

• Reinigung: Das Rohprodukt wird durch Umkristallisation oder Säulenchromatographie gereinigt.

Zusammenfassende Tabelle für die Amid-Synthese:

Parameter	Empfehlung (mit Acylchlorid)	Empfehlung (mit Carbonsäure)
Acylierungs-Quelle	Acylchlorid	Carbonsäure
Aktivierung/Base	Triethylamin, Pyridin	DCC, HATU, DMAP
Lösungsmittel	DCM, THF, Chloroform	DCM, DMF
Temperatur	0 °C bis Raumtemperatur	0 °C bis Raumtemperatur

Sources

• 1. CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline - Google Patents [patents.google.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 3. 3-Bromo-5-(trifluoromethoxy)aniline - [sigmaaldrich.com]
• 4. 3-Bromo-5-(trifluoromethyl)aniline, 98%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 5. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Synthesis of Novel Heterocyclic Compounds Using 3-Bromo-5-(trifluoromethoxy)aniline

Abstract

This comprehensive technical guide provides detailed application notes and robust protocols for the synthesis of novel heterocyclic compounds utilizing 3-Bromo-5-(trifluoromethoxy)aniline as a versatile starting material. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. We will explore a range of synthetic strategies, including palladium-catalyzed cross-coupling reactions and cyclization methodologies, to construct diverse heterocyclic scaffolds. The rationale behind experimental choices, step-by-step protocols, and expected outcomes are presented to ensure scientific integrity and reproducibility.

Introduction: The Strategic Importance of 3-Bromo-5-(trifluoromethoxy)aniline in Heterocyclic Chemistry

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials. Their unique three-dimensional structures and diverse electronic properties allow for precise interactions with biological targets. The introduction of fluorine-containing substituents, such as the trifluoromethoxy (-OCF₃) group, has become a cornerstone of modern medicinal chemistry. The -OCF₃ group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making it a highly desirable feature in drug candidates.

3-Bromo-5-(trifluoromethoxy)aniline is a key building block that strategically combines three crucial functionalities:

• An aniline moiety, which serves as a versatile handle for a multitude of transformations, including diazotization, acylation, and as a nucleophile in cyclization reactions.

• A bromo substituent, which is an excellent leaving group for a wide range of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

• A trifluoromethoxy group, which imparts the aforementioned beneficial physicochemical properties to the resulting heterocyclic products.

This guide will delve into the practical applications of this powerful trifunctional reagent, providing detailed protocols for the synthesis of novel heterocyclic structures with high potential for biological activity.

Physicochemical Properties of 3-Bromo-5-(trifluoromethoxy)aniline

A thorough understanding of the starting material's properties is crucial for successful reaction design and optimization.

Property	Value
Molecular Formula	C₇H₅BrF₃NO
Molecular Weight	256.02 g/mol
Appearance	Light yellow to yellow-brown liquid
Boiling Point	85-87 °C at 5 mmHg
Density	1.716 g/mL at 25 °C
CAS Number	914636-35-4

The electron-withdrawing nature of both the bromine and trifluoromethoxy groups deactivates the aromatic ring towards electrophilic substitution but activates the C-Br bond for oxidative addition in palladium-catalyzed cycles. The aniline nitrogen, while less nucleophilic than in aniline itself, remains a reactive center for various synthetic transformations.

Synthetic Strategies and Protocols

This section details proven synthetic routes for constructing heterocyclic frameworks from 3-Bromo-5-(trifluoromethoxy)aniline. Each protocol is designed to be a self-validating system, with explanations for the choice of reagents and conditions.

Palladium-Catalyzed C-N Cross-Coupling: Synthesis of N-Aryl Heterocycles

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds between aryl halides and amines. This reaction is particularly useful for coupling 3-Bromo-5-(trifluoromethoxy)aniline with nitrogen-containing heterocycles.

Conceptual Workflow for Buchwald-Hartwig Amination

Caption: General workflow for Buchwald-Hartwig amination.

Protocol 1: Synthesis of 1-(5-(trifluoromethoxy)-3-aminophenyl)-4-methyl-1H-imidazole (Adapted from EP3904342A1)

This protocol is adapted from a patent for the synthesis of a trifluoromethyl analogue and is expected to proceed similarly with the trifluoromethoxy starting material.[1]

• Reaction Principle: A palladium-catalyzed cross-coupling reaction between the aryl bromide and the imidazole nitrogen. The choice of a suitable ligand and base is critical for efficient catalysis.

• Materials:

  • 3-Bromo-5-(trifluoromethoxy)aniline (1.0 equiv)

  • 4-Methylimidazole (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

  • XPhos (4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 equiv)

  • Anhydrous, degassed toluene

• Procedure:

  • To an oven-dried Schlenk flask, add Pd₂(dba)₃, XPhos, and K₃PO₄.

  • Seal the flask, and evacuate and backfill with argon or nitrogen three times.

  • Under the inert atmosphere, add 3-Bromo-5-(trifluoromethoxy)aniline and 4-methylimidazole.

  • Add anhydrous, degassed toluene via syringe.

  • Heat the reaction mixture to 110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired product.

• Causality and Insights:

  • Catalyst System: Pd₂(dba)₃ is a common Pd(0) source, and XPhos is a bulky, electron-rich phosphine ligand that promotes the oxidative addition and reductive elimination steps of the catalytic cycle.

  • Base: K₃PO₄ is a moderately strong base that is effective in deprotonating the imidazole, but generally mild enough to avoid side reactions.

  • Solvent: Toluene is a common non-polar solvent for Buchwald-Hartwig reactions, and degassing is crucial to prevent oxidation of the Pd(0) catalyst.

Synthesis of Indole Scaffolds via Larock Indole Synthesis

The Larock indole synthesis is a powerful palladium-catalyzed reaction that constructs the indole ring from an o-haloaniline and an alkyne. While 3-Bromo-5-(trifluoromethoxy)aniline is a m-bromoaniline, it can be envisioned that after an initial C-C coupling reaction (e.g., Suzuki coupling) to introduce a substituent at the 3-position, a subsequent reaction could be employed to form a new ring. A more direct approach would be to first synthesize the corresponding o-iodo or o-bromo derivative. However, for the purpose of demonstrating a potential route, a generalized Larock protocol for o-bromoanilines is presented below, which could be applied to a suitably substituted derivative of our starting material.

Reaction Mechanism Overview for Larock Indole Synthesis

Caption: Simplified catalytic cycle for the Larock indole synthesis.

Protocol 2: General Procedure for Larock Indole Synthesis with an o-Bromoaniline

This is a general protocol that has been shown to be effective for a range of o-bromoanilines and can serve as a starting point for optimization with a derivative of 3-Bromo-5-(trifluoromethoxy)aniline.

• Reaction Principle: A palladium-catalyzed annulation of an alkyne with an o-bromoaniline derivative to form a 2,3-disubstituted indole.

• Materials:

  • o-Bromoaniline derivative (1.0 equiv)

  • Disubstituted alkyne (1.5 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

  • Triphenylphosphine (PPh₃) (10 mol%)

  • Sodium carbonate (Na₂CO₃) (2.0 equiv)

  • Anhydrous N,N-dimethylformamide (DMF)

• Procedure:

  • In a sealable reaction tube, combine the o-bromoaniline derivative, the alkyne, Pd(OAc)₂, PPh₃, and Na₂CO₃.

  • Evacuate and backfill the tube with argon or nitrogen.

  • Add anhydrous DMF via syringe.

  • Seal the tube and heat the mixture to 100-120 °C for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the residue by column chromatography to obtain the indole product.

• Causality and Insights:

  • Catalyst System: The Pd(OAc)₂/PPh₃ system is a classic combination for many cross-coupling reactions. The PPh₃ ligand stabilizes the palladium catalyst.

  • Base and Solvent: Na₂CO₃ is a common inorganic base for this transformation, and DMF is a polar aprotic solvent that helps to solubilize the reagents and facilitate the reaction.

Characterization of Novel Heterocyclic Compounds

The unambiguous identification of newly synthesized compounds is paramount. A combination of spectroscopic techniques should be employed to confirm the structure and assess the purity of the products.

Technique	Information Provided
¹H and ¹³C NMR	Provides detailed information about the carbon-hydrogen framework of the molecule, including the number and connectivity of atoms.
¹⁹F NMR	Confirms the presence and electronic environment of the trifluoromethoxy group.
Mass Spectrometry (MS)	Determines the molecular weight of the compound and can provide information about its fragmentation pattern, aiding in structural elucidation.
Infrared (IR) Spectroscopy	Identifies the presence of key functional groups (e.g., N-H, C=O, C-F).
High-Performance Liquid Chromatography (HPLC)	Assesses the purity of the final compound.

For example, in the ¹H NMR spectrum of a successfully synthesized indole from a derivative of 3-Bromo-5-(trifluoromethoxy)aniline, one would expect to see characteristic signals for the indole protons, as well as signals corresponding to the substituents on the benzene ring, with coupling patterns indicative of their relative positions.

Applications in Drug Discovery and Medicinal Chemistry

The heterocyclic compounds synthesized from 3-Bromo-5-(trifluoromethoxy)aniline are of significant interest in drug discovery. The trifluoromethoxy group is known to enhance the drug-like properties of molecules. For instance, quinoline derivatives have shown a wide range of biological activities, including antibacterial and anticancer effects.[2][3][4][5][6] The strategic placement of the trifluoromethoxy group on these scaffolds can lead to novel compounds with improved potency, selectivity, and pharmacokinetic profiles.

The synthetic routes outlined in this guide provide a platform for the generation of diverse libraries of novel heterocyclic compounds. These libraries can then be screened for biological activity against a variety of therapeutic targets, accelerating the discovery of new lead compounds for drug development programs.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a valuable and versatile building block for the synthesis of a wide range of novel heterocyclic compounds. The protocols and strategies detailed in these application notes provide a solid foundation for researchers to explore the rich chemistry of this starting material. The combination of the reactive aniline and bromo functionalities with the beneficial properties of the trifluoromethoxy group makes it an ideal candidate for the development of new molecular entities with potential applications in medicinal chemistry and materials science.

References

• Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. Molecules, 2019. [Link]

• 3-Bromo-5-(trifluoromethyl)aniline - SpectraBase. SpectraBase. [Link]

• Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. Molecules, 2022. [Link]

• Natural Products, Synthesis, and Biological Activities of Quinolines (2020-2024). Mini Reviews in Medicinal Chemistry, 2025. [Link]

• 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem. PubChem. [Link]

• Structural and Spectroscopic Analysis of Indole-3-Carbinol by First Principle Calculations. Journal of Spectroscopy, 2016. [Link]

• Biological Activities of Quinoline Derivatives. ResearchGate. [Link]

• 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences. Lead Sciences. [Link]

• 3-Bromo-5-(trifluoromethyl)aniline - MySkinRecipes. MySkinRecipes. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. Future Journal of Pharmaceutical Sciences, 2025. [Link]

• Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Acta Chimica Slovenica, 2017. [Link]

• Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. Beilstein Journal of Organic Chemistry, 2024. [Link]

• Synthesis of Fluorinated Heterocyclic Compounds for Pharmacological Screening. Journal of Ultra Chemistry, 2021. [Link]

• A Review on Medicinally Important Heterocyclic Compounds. Current Organic Synthesis, 2022. [Link]

• Technique for preparing 3-bromo-5-trifluoromethylaniline.

• The Palladium-Catalyzed Trifluoromethylation of Aryl Chlorides. Science, 2011. [Link]

• Synthesis of 3-trifluoroethylfurans by palladium-catalyzed cyclization-isomerization of (Z)-2-alkynyl-3-trifluoromethyl allylic alcohols. The Journal of Organic Chemistry, 2000. [Link]

Sources

• 1. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]
• 2. Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Natural Products, Synthesis, and Biological Activities of Quinolines (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: The Strategic Role of the Trifluoromethoxy Group in Modern Drug Design

Preamble: Beyond Classical Bioisosteres

In the landscape of medicinal chemistry, the strategic incorporation of fluorine has become a cornerstone for optimizing the multifaceted properties of drug candidates.[1][2] While the trifluoromethyl (-CF3) group is a well-established tool, its close relative, the trifluoromethoxy (-OCF3) group, offers a more nuanced and powerful set of physicochemical characteristics.[1][2] This guide moves beyond a simple catalog of effects to provide an in-depth analysis of the causality behind the OCF3 group's utility. We will explore its profound impact on a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, and provide validated, field-proven protocols to quantify these effects in your own research. The decision to incorporate an OCF3 group is a strategic one, aimed at solving specific challenges in the drug discovery cascade, from enhancing metabolic stability to fine-tuning membrane permeability.

Section 1: The Physicochemical Profile of the Trifluoromethoxy Group

The trifluoromethoxy group's influence stems from a unique combination of electronic, lipophilic, and steric properties that are distinct from other common substituents. Understanding these foundational characteristics is critical to predicting its effect on a molecular scaffold.

Lipophilicity: A Dominant Feature

A primary reason for incorporating an OCF3 group is to significantly increase lipophilicity.[3][4] Lipophilicity, often quantified as logP, is a critical determinant of a drug's ability to cross biological membranes.[5] The OCF3 group is one of the most lipophilic substituents used in drug design, with a Hansch π parameter of +1.04, indicating a strong preference for a lipid environment over an aqueous one.[1][6] This effect is substantially greater than that of a methyl group, a chlorine atom, or even the trifluoromethyl group.[1]

Substituent	Hansch π Parameter	Typical Effect on Lipophilicity
Methoxy (-OCH3)	-0.02	Slightly decreases
Methyl (-CH3)	+0.56	Moderately increases
Chlorine (-Cl)	+0.71	Increases
Trifluoromethyl (-CF3)	+0.88	Strongly increases
Trifluoromethoxy (-OCF3)	+1.04	Very strongly increases [1][6]
Table 1: Comparison of Hansch lipophilicity parameters for common substituents.

This dramatic increase in lipophilicity can be leveraged to improve oral bioavailability and enhance penetration across crucial barriers like the blood-brain barrier.[1][3]

Unique Electronic Signature: The "Super-Halogen"

The OCF3 group exerts a powerful, dual electronic influence.

• Inductive Effect: Due to the high electronegativity of the three fluorine atoms, the group is strongly electron-withdrawing by induction (σI = +0.38). This effect can significantly lower the pKa of nearby acidic protons or basic nitrogen atoms, altering the ionization state of the molecule at physiological pH.[7][8]

• Resonance Effect: The oxygen atom's lone pairs can participate in a weak electron-donating resonance effect (σR = -0.19).

This combination of strong inductive withdrawal and weak resonance donation creates a unique electronic profile, earning it the moniker of a "super-halogen" or "pseudohalogen".[2][7][9] This allows it to act as a bioisostere for halogens like chlorine while simultaneously boosting lipophilicity to a greater degree.[2] Furthermore, the powerful electron-withdrawing nature of the CF3 moiety drastically reduces the ability of the adjacent oxygen to act as a hydrogen bond acceptor, a crucial factor in minimizing interactions with metabolic enzymes.[1]

Metabolic Stability: The Metabolic Blocker

One of the most compelling reasons to employ the OCF3 group is to enhance metabolic stability.[3][4][10] A common failure point for drug candidates is rapid metabolism, particularly oxidation by cytochrome P450 (CYP) enzymes.[11] The OCF3 group is exceptionally resistant to enzymatic degradation due to the immense strength of the carbon-fluorine bond.[10]

When substituted for a metabolically labile group, such as a methoxy (-OCH3) or methyl (-CH3) group, the OCF3 group effectively blocks that metabolic pathway.[10] For instance, O-demethylation is a common metabolic route for methoxy groups, but the OCF3 group is stable against this type of cleavage. This metabolic blocking can significantly increase a drug's half-life, reduce its clearance, and lead to a more predictable and sustained pharmacokinetic profile in vivo.[3]

Caption: Impact of OCF3 incorporation on the drug discovery process.

Section 2: Strategic Application & Case Studies

While trifluoromethoxy-containing compounds are still considered underexplored, several approved drugs highlight the successful application of this group to solve critical developmental challenges.[12]

• Riluzole (Amyotrophic Lateral Sclerosis): An early example, the OCF3 group in Riluzole contributes to the necessary lipophilicity for blood-brain barrier penetration, which is essential for this neuroprotective agent.[7][12]

• Sonidegib (Cancer): Used to treat basal cell carcinoma, the OCF3 group in Sonidegib is a key part of the molecule's overall property profile.[7][12]

• Delamanid & Pretomanid (Tuberculosis): These anti-tuberculosis drugs feature the OCF3 group, which contributes to their overall ADME properties and efficacy.[7][12]

The incorporation of the OCF3 group is not a trivial synthetic task, historically challenged by the instability of the trifluoromethoxide anion.[1][6] However, recent advances in synthetic methodologies, including the development of novel electrophilic and radical-based reagents, have made this powerful functional group more accessible to medicinal chemists.[1][13]

Section 3: Experimental Protocols

The following protocols provide robust, validated methods for quantifying the effects of OCF3 incorporation on metabolic stability and lipophilicity.

Protocol 1: In Vitro Metabolic Stability Assessment Using Liver Microsomes

Objective: To quantitatively compare the metabolic stability of an OCF3-containing compound against its non-fluorinated or methoxy-containing analog.

Causality: This assay directly measures the rate of metabolism by the most important family of drug-metabolizing enzymes, the CYPs, which are concentrated in liver microsomes. By comparing the rate of disappearance of the parent compounds, we can directly assess the metabolic blocking effect of the OCF3 group.[11]

Caption: Experimental workflow for the in vitro microsomal stability assay.

Materials:

• Human Liver Microsomes (HLM), pooled

• Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., NADPH, glucose-6-phosphate, G6P-dehydrogenase)

• Test Compounds (OCF3-analog and parent compound), 10 mM in DMSO

• Acetonitrile, HPLC grade, with internal standard (e.g., Tolbutamide, 100 ng/mL)

• 96-well plates, incubator, centrifuge, LC-MS/MS system

Methodology:

• Preparation: Prepare a 1 mg/mL HLM working solution in phosphate buffer. Prepare a 1 µM working solution of each test compound by diluting the DMSO stock in buffer.

• Incubation Setup: In a 96-well plate, add 94 µL of the 1 mg/mL HLM solution to each well. Add 5 µL of the 1 µM test compound working solution.

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to allow the compound to equilibrate with the microsomes.[11]

• Reaction Initiation: Initiate the metabolic reaction by adding 1 µL of the NADPH regenerating system solution. The 0-minute time point is taken immediately by adding 100 µL of ice-cold acetonitrile (stopping solution) before adding NADPH.[11]

• Time Points: At subsequent time points (e.g., 5, 15, 30, 45, 60 minutes), terminate the reaction by adding 100 µL of the ice-cold acetonitrile stopping solution to the appropriate wells.[11]

• Sample Processing: Once all time points are collected, centrifuge the plate at 4000 rpm for 15 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Monitor the disappearance of the parent compound peak area relative to the internal standard.

Self-Validating System & Controls:

• Negative Control: Run a parallel incubation without the NADPH regenerating system to check for non-enzymatic degradation.

• Positive Control: Include a compound with known high clearance (e.g., Verapamil) to ensure the microsomal batch is active.

• The 0-minute time point serves as the 100% baseline for each compound.

Data Analysis:

• Plot the natural log of the percentage of compound remaining vs. time.

• The slope of the line (k) is determined from the linear regression.

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k

• Calculate Intrinsic Clearance (CLint) in µL/min/mg protein.

Expected Outcome: The OCF3-containing compound is expected to have a significantly longer t½ and lower CLint compared to its metabolically labile analog.

Compound	t½ (min)	CLint (µL/min/mg)
Analog-CH3	15	46.2
Analog-OCF3	>120	<5.8
Table 2: Representative data showing enhanced metabolic stability with OCF3 substitution.

Protocol 2: Lipophilicity (logP) Determination by Reverse-Phase HPLC

Objective: To experimentally measure the octanol-water partition coefficient (logP) and compare the lipophilicity of an OCF3-containing compound with its analogs.

Causality: This method leverages the principle that a compound's retention time on a nonpolar reverse-phase (e.g., C18) column is directly proportional to its lipophilicity. By calibrating the system with standards of known logP values, we can accurately determine the logP of an unknown compound.[5]

Materials:

• HPLC system with UV detector and a C18 column

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: Acetonitrile with 0.1% TFA

• logP Standards: A set of 5-7 compounds with known logP values spanning a relevant range (e.g., Uracil, Toluene, Naphthalene).

• Test Compounds (1 mg/mL in Acetonitrile)

Methodology:

• System Setup: Equilibrate the C18 column with a starting mobile phase composition (e.g., 95:5 Water:Acetonitrile).

• Calibration Curve:

  • Inject each logP standard individually using a gradient elution method (e.g., 5% to 95% Acetonitrile over 15 minutes).

  • Record the retention time (t_R_) for each standard.

  • Calculate the capacity factor (k') for each standard: k' = (t_R_ - t_0_) / t_0_ , where t_0_ is the column dead time (often measured with Uracil).

  • Plot the known logP values of the standards against their calculated log k' values. Perform a linear regression to generate a calibration curve. A good correlation should yield an R² > 0.98.

• Sample Analysis: Inject the test compounds (OCF3-analog and parent) using the identical HPLC method and record their retention times.[5]

• logP Determination: Calculate the log k' for each test compound. Using the equation from the calibration curve's linear regression, calculate the experimental logP value.[5]

Self-Validating System & Controls:

• The linearity of the calibration curve (R² > 0.98) validates the method's accuracy over the tested range.

• Injecting a standard of known logP as an "unknown" can verify the accuracy of the curve.

Expected Outcome: The OCF3-containing compound will have a significantly longer retention time and thus a higher calculated logP value than its less lipophilic analogs.

Compound	Retention Time (min)	Calculated logP
Analog-H	7.8	2.55
Analog-Cl	9.1	3.26
Analog-OCF3	10.5	4.01
Table 3: Representative data showing increased lipophilicity with OCF3 substitution.

Conclusion

The trifluoromethoxy group is a powerful and strategic tool in the medicinal chemist's arsenal. It is not merely a lipophilic appendage but a multifaceted functional group that can simultaneously block metabolic pathways, modulate electronic properties, and enhance membrane permeability.[1][14] Its successful application, however, relies on a deep understanding of its fundamental properties and the use of robust analytical methods to quantify its impact. The protocols detailed herein provide a validated framework for researchers to assess the advantages of OCF3 incorporation, enabling data-driven decisions in the complex process of drug design and optimization.

References

• Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009. [Link]

• ResearchGate. (2025). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Feng, P., & Ngai, M. Y. (2017). Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. ACS Catalysis, 7(8), 5140–5144. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis. [Link]

• PubMed Central. (2025). FDA-Approved Drugs Containing the Trifluoromethoxy Group. [Link]

• PubMed Central. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. [Link]

• Grokipedia. (2026). Trifluoromethoxy group. [Link]

• Gilmour, R., et al. (2017). Exploring physicochemical space via a bioisostere of the trifluoromethyl and ethyl groups (BITE): attenuating lipophilicity in fluorinated analogues of Gilenya® for multiple sclerosis. Chemical Communications, 53(80), 11021-11024. [Link]

• Koyiparambath, V. P., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Processes, 10(10), 2054. [Link]

• Greig, I. R., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 62(10), 5049–5062. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Bégué, J. P., & Bonnet-Delpon, D. (2008). Trifluoromethyl ethers–synthesis and properties of an unusual substituent. Beilstein journal of organic chemistry, 4, 15. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. [Link]

• Muller, N. (1986). When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. Journal of pharmaceutical sciences, 75(10), 987-991. [Link]

• PubMed. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. [Link]

• Wikipedia. Trifluoromethyl group. [Link]

• ResearchGate. (2021). Successful trifluoromethoxy-containing pharmaceuticals and agrochemicals. [Link]

• ResearchGate. (2020). Enantioselective synthesis of trifluoromethoxy-containing compounds. [Link]

• Yale, H. L. (1959). The Trifluoromethyl Group in Medicinal Chemistry. Journal of Medicinal and Pharmaceutical Chemistry, 1(2), 121-133. [Link]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

• MDPI. (2021). Advances in the Development of Trifluoromethoxylation Reagents. [Link]

• PubMed Central. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

• ResearchGate. (2021). Trifluoromethoxy-containing pharmaceutical drugs. [Link]

• ResearchGate. (2021). A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. [Link]

• TSI Journals. (2010). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in. [Link]

• Refubium - Freie Universität Berlin. (2024). Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. [Link]

• ResearchGate. (2021). Properties, applications, synthetic challenges and methods of synthesis of OCF3-containing compounds. [Link]

• PubMed Central. (2015). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. [Link]

• ResearchGate. (2025). New Entries Toward the Synthesis of OCF3-Containing Molecules. [Link]

• OUCI. (2021). Successful trifluoromethoxy-containing pharmaceuticals and agrochemicals. [Link]

• ResearchGate. (2015). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. grokipedia.com [grokipedia.com]
• 8. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

3-Bromo-5-(trifluoromethoxy)aniline: A Versatile Building Block in Organic Synthesis

Abstract

3-Bromo-5-(trifluoromethoxy)aniline is a trifunctional reagent of significant interest in organic synthesis, particularly for the development of novel pharmaceuticals and agrochemicals. Its unique molecular architecture, featuring a nucleophilic aniline group, a versatile bromine handle for cross-coupling reactions, and a lipophilic, metabolically robust trifluoromethoxy group, offers a powerful platform for the synthesis of complex and biologically active molecules. This guide provides a comprehensive overview of the applications and detailed protocols for utilizing this valuable building block.

Introduction: The Strategic Importance of 3-Bromo-5-(trifluoromethoxy)aniline in Synthesis

The strategic positioning of three distinct functional groups on the aniline scaffold makes 3-bromo-5-(trifluoromethoxy)aniline a highly valuable intermediate in synthetic chemistry. The aniline moiety can be readily derivatized or transformed into other functional groups, the bromine atom serves as a key site for carbon-carbon and carbon-heteroatom bond formation, and the trifluoromethoxy group imparts desirable physicochemical properties to the target molecules.

The trifluoromethoxy (-OCF₃) group, in particular, is a bioisostere of the methoxy group and is known to enhance metabolic stability, increase lipophilicity, and improve the binding affinity of drug candidates to their biological targets.[1][2][3] These properties are crucial in the design of modern pharmaceuticals and agrochemicals.[3]

Physicochemical Properties & Reactivity

A thorough understanding of the physicochemical properties of 3-bromo-5-(trifluoromethoxy)aniline is essential for its effective use in synthesis.

Property	Value
Molecular Formula	C₇H₅BrF₃NO
Molecular Weight	256.02 g/mol
Appearance	Off-white to light brown solid
Melting Point	39-41 °C
Boiling Point	85-88 °C at 0.5 mmHg

The reactivity of 3-bromo-5-(trifluoromethoxy)aniline is governed by the interplay of its three functional groups:

• Aniline (-NH₂): The amino group is a versatile functional handle that can undergo a wide range of reactions, including acylation, alkylation, and diazotization.

• Bromine (-Br): The bromine atom is an excellent leaving group in various transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings.

• Trifluoromethoxy (-OCF₃): This electron-withdrawing group influences the reactivity of the aromatic ring and imparts unique properties to the final products, including increased metabolic stability and lipophilicity.[1][3]

Key Synthetic Applications & Protocols

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds. 3-Bromo-5-(trifluoromethoxy)aniline can be efficiently coupled with various boronic acids and esters to generate a diverse range of biaryl compounds.[4][5][6]

Protocol: Synthesis of 3-Aryl-5-(trifluoromethoxy)aniline

Caption: General workflow for Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• Reaction Setup: In a reaction vessel, combine 3-bromo-5-(trifluoromethoxy)aniline (1.0 eq.), the desired arylboronic acid (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).[7]

• Solvent Addition: Add a suitable degassed solvent system, such as a mixture of toluene and water (4:1).

• Reaction Execution: Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) to a temperature of 80-100 °C and stir for 4-12 hours, monitoring the reaction by TLC or LC-MS.

• Work-up and Purification: After cooling, extract the product into an organic solvent, wash with water and brine, dry over anhydrous sulfate, and concentrate. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

• Catalyst: The choice of palladium catalyst and ligand is crucial for achieving high yields and can be optimized for specific substrates.

• Base: The base is required to activate the boronic acid for transmetalation to the palladium center.

• Inert Atmosphere: The use of an inert atmosphere is necessary to prevent the oxidation and deactivation of the palladium catalyst.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a versatile method for the synthesis of arylamines from aryl halides.[8][9] This reaction allows for the coupling of 3-bromo-5-(trifluoromethoxy)aniline with a wide variety of primary and secondary amines.

Protocol: Synthesis of N-Substituted 3-Amino-5-(trifluoromethoxy)aniline

Caption: General workflow for Buchwald-Hartwig amination.

Step-by-Step Methodology:

• Reaction Setup: In a glovebox, combine 3-bromo-5-(trifluoromethoxy)aniline (1.0 eq.), the desired amine (1.1 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-3 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-6 mol%), and a base (e.g., Cs₂CO₃, 1.5 eq.).[7]

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction Execution: Seal the reaction vessel and heat to 80-120 °C for 12-24 hours.

• Work-up and Purification: After cooling, filter the reaction mixture through a pad of celite, concentrate the filtrate, and purify the residue by column chromatography.

Causality Behind Experimental Choices:

• Ligand: The choice of phosphine ligand is critical for the success of the Buchwald-Hartwig amination, as it influences the stability and reactivity of the palladium catalyst.

• Base: A strong, non-nucleophilic base is typically required to deprotonate the amine and facilitate the catalytic cycle.

• Anhydrous Conditions: The reaction is sensitive to moisture, so anhydrous solvents and inert atmosphere techniques are essential.

Sandmeyer Reaction: Diazotization and Nucleophilic Substitution

The Sandmeyer reaction provides a pathway to introduce a variety of functional groups onto the aromatic ring by converting the aniline to a diazonium salt, which is then displaced by a nucleophile.[10][11][12]

Protocol: Synthesis of 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene

Caption: General workflow for the Sandmeyer reaction.

Step-by-Step Methodology:

• Diazotization: Dissolve 3-bromo-5-(trifluoromethoxy)aniline (1.0 eq.) in a cold (0-5 °C) aqueous solution of a mineral acid (e.g., HCl). Add a solution of sodium nitrite (1.1 eq.) in water dropwise while maintaining the low temperature.

• Nucleophilic Substitution: In a separate vessel, prepare a solution of the copper(I) salt of the desired nucleophile (e.g., CuCl). Add the freshly prepared diazonium salt solution to the copper(I) salt solution.

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Work-up and Purification: Extract the product with an organic solvent, wash the organic layer, dry, and concentrate. Purify the product by distillation or chromatography.

Causality Behind Experimental Choices:

• Low Temperature: Diazonium salts are generally unstable and can decompose at higher temperatures, so it is crucial to maintain a low temperature during their formation and reaction.

• Copper(I) Catalyst: The copper(I) salt acts as a catalyst to facilitate the displacement of the dinitrogen gas from the diazonium salt.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a highly versatile and valuable building block for the synthesis of complex organic molecules. Its trifunctional nature allows for a wide range of chemical transformations, making it an indispensable tool for medicinal and agricultural chemists. The protocols outlined in this guide provide a starting point for the successful application of this reagent in the development of novel compounds with enhanced biological and physicochemical properties.

References

• Molecules. (2025).
• PubMed. (2025).
• The Importance of Trifluoromethoxy Group in Chemical Synthesis. (n.d.).
• MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• ResearchGate. (2025).
• Benchchem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline | 54962-75-3.
• Wikipedia. (n.d.). Sandmeyer reaction.
• Wikipedia. (n.d.).
• Chemistry LibreTexts. (2023).
• PMC - NIH. (n.d.). Recent trends in the chemistry of Sandmeyer reaction: a review.
• Benchchem. (n.d.). A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions.
• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction.
• ACS Publications. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics.
• RSC Publishing. (n.d.).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
• Xinchem. (n.d.). China 3-bromo-5-(trifluoromethyl)aniline Manufacturer and Supplier.
• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline.
• Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.
• Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.
• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.
• Organic Syntheses Procedure. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl).
• YouTube. (2021). 22.5 Sandmeyer Reactions | Organic Chemistry.
• ResearchGate. (n.d.). Synthesis of 1-bromo-3,4,5-trimethoxybenzene | Request PDF.
• PMC. (2024).
• PubMed Central. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H).
• Benchchem. (n.d.). Application Note: Suzuki-Miyaura Coupling of 2-Bromo-5-(trifluoromethyl)aniline with Arylboronic Acids.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 3-Amino-5-bromobenzotrifluoride 54962-75-3.

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 11. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sandmeyer Reaction [organic-chemistry.org]

Application Notes & Protocols for 3-Bromo-5-(trifluoromethoxy)aniline: A Key Intermediate in Modern Drug Discovery

Introduction: The Strategic Value of the Trifluoromethoxy Moiety

3-Bromo-5-(trifluoromethoxy)aniline is a specialized aromatic building block of significant interest to researchers in medicinal chemistry and materials science. Its utility is derived from a unique combination of three key structural features: an aniline amine group for nucleophilic reactions or directed metallation, a bromine atom providing a reactive handle for cross-coupling reactions, and a trifluoromethoxy (-OCF3) group.

The trifluoromethoxy group is a powerful modulator of physicochemical properties in drug design.[1][2] Unlike the more common trifluoromethyl (-CF3) group, the -OCF3 moiety offers a distinct electronic profile, combining strong inductive electron withdrawal with weaker resonance donation from the oxygen atom.[3] This imparts several desirable characteristics to parent molecules:

• Enhanced Lipophilicity: The -OCF3 group significantly increases a molecule's lipophilicity (fat-solubility), which can improve its ability to cross biological membranes and enhance oral bioavailability.[3]

• Metabolic Stability: The carbon-fluorine bonds are exceptionally strong, making the trifluoromethoxy group highly resistant to metabolic degradation by enzymes like cytochrome P450.[4] This can prolong a drug's half-life and improve its pharmacokinetic profile.

• Modulation of Acidity/Basicity: The strong electron-withdrawing nature of the group lowers the pKa of the aniline nitrogen, influencing its binding characteristics in physiological environments.

This guide provides detailed protocols for leveraging the reactivity of 3-Bromo-5-(trifluoromethoxy)aniline in two of the most powerful transformations in modern synthetic chemistry: Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination.

Compound Properties and Safety

Prior to any experimental work, it is crucial to understand the physicochemical and safety profiles of the reagent.

Table 1: Physicochemical Data for 3-Bromo-5-(trifluoromethoxy)aniline

Property	Value	Source
CAS Number	914636-35-4	[5][6]
Molecular Formula	C₇H₅BrF₃NO	[5][7]
Molecular Weight	256.02 g/mol	[5][7]
Purity	Typically ≥97-99%	[5][8]
Appearance	Varies; consult supplier data	-
SMILES	NC1=CC(OC(F)(F)F)=CC(Br)=C1	[9]
InChI Key	GJUHRBPRJGNGFH-UHFFFAOYSA-N	[9]
Storage	2-8°C, Sealed in dry, Keep in dark place	[5]

Table 2: GHS Hazard and Precautionary Information

Category	Code	Statement	Source
Pictograms	GHS06	Skull and crossbones	[9]
GHS07	Exclamation mark	[9]
Signal Word	Danger	[9]
Hazard Statements	H301	Toxic if swallowed	[9]
H311	Toxic in contact with skin	[9]
H332	Harmful if inhaled	[9]
H315	Causes skin irritation	[8][9]
H319	Causes serious eye irritation	[8][9]
H335	May cause respiratory irritation	[8][9]
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapors/spray	[9]
P301+P310	IF SWALLOWED: Immediately call a POISON CENTER or doctor	[9]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing	[9]

Note: Always consult the specific Safety Data Sheet (SDS) provided by your supplier before handling this chemical.

Core Application I: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a paramount method for forming C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl-aryl structures prevalent in pharmaceuticals.[10][11] For 3-Bromo-5-(trifluoromethoxy)aniline, this reaction allows for the direct installation of diverse aryl or heteroaryl substituents at the C3 position, creating a scaffold for further derivatization.

Causality Behind the Protocol

The protocol below is designed for robust coupling. The choice of a palladium catalyst with a bulky, electron-rich phosphine ligand is critical. Such ligands promote the oxidative addition of the aryl bromide to the Pd(0) center and facilitate the final reductive elimination step.[10] The base is essential for activating the boronic acid partner for transmetalation. An aqueous solvent mixture is often used to aid in dissolving the inorganic base and facilitate the reaction.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline (1.0 eq)

• Arylboronic acid or pinacol ester (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0 - 3.0 eq)

• Solvent: Degassed 1,4-dioxane and water (e.g., 4:1 v/v)

• Schlenk flask or microwave vial, magnetic stir bar, condenser

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 3-Bromo-5-(trifluoromethoxy)aniline, the arylboronic acid, the base, and the palladium catalyst.

• Inerting: Seal the flask with a septum, then evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure the atmosphere is fully inert. This is crucial as the active Pd(0) catalyst is sensitive to oxygen.[12]

• Solvent Addition: Add the degassed solvent mixture via syringe. The total solvent volume should create a concentration of approximately 0.1-0.2 M with respect to the aniline starting material.

• Heating and Monitoring: Place the flask in a preheated oil bath at 85-100°C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).

• Workup: a. Cool the reaction to room temperature and dilute with ethyl acetate. b. Wash the mixture with water, followed by saturated aqueous NaCl (brine). c. Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the desired biaryl product.

Core Application II: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of carbon-nitrogen bonds.[13][14] For this substrate, the reaction enables the coupling of the aryl bromide with a primary or secondary amine, transforming the aniline into a more complex diarylamine or N-alkyl-N-arylaniline. This is a key transformation for building structures found in many pharmaceuticals.

Causality Behind the Protocol

This reaction typically requires a strong, non-nucleophilic base (e.g., sodium tert-butoxide) to deprotonate the amine coupling partner, forming the key palladium-amido complex.[14] The choice of ligand is again critical, with bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) often providing the best results by accelerating the rate-limiting reductive elimination step.[15][16] The reaction must be conducted under strictly anhydrous and anaerobic conditions.

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline (1.0 eq)

• Amine (primary or secondary, 1.1 - 1.2 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and Ligand (e.g., XPhos, 2-4 mol%), OR a preformed catalyst (e.g., XPhos Pd G3, 2-4 mol%)

• Base (e.g., NaOtBu or LHMDS, 1.4 - 2.0 eq)

• Solvent: Anhydrous, degassed toluene or 1,4-dioxane

• Glovebox or Schlenk line setup

• Dry glassware

Procedure:

• Reaction Setup (Glovebox Recommended): In a glovebox, add the base, palladium precatalyst, and ligand (if not using a preformed catalyst) to a dry reaction vial or flask. Add 3-Bromo-5-(trifluoromethoxy)aniline and a stir bar.

• Reagent Addition: Add the anhydrous, degassed solvent, followed by the amine coupling partner.

• Sealing and Heating: Seal the vial or flask tightly. If using a Schlenk flask, connect it to a condenser under an inert atmosphere. Place the reaction in a preheated oil bath or heating block at 80-110°C.

• Monitoring: Stir the reaction vigorously and monitor its progress by LC-MS or GC-MS. Reactions are typically complete within 2-24 hours.

• Workup: a. Cool the reaction to room temperature. Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution. b. Dilute with ethyl acetate and transfer to a separatory funnel. c. Wash with water and brine, then separate the organic layer. d. Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel chromatography to isolate the desired N-aryl product.

General Experimental Workflow

The following diagram outlines a generalized workflow for setting up a cross-coupling reaction under an inert atmosphere, which is essential for both Suzuki and Buchwald-Hartwig reactions.

Caption: General workflow for inert atmosphere cross-coupling reactions.

References

• Molecules. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link][1]

• PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link][2]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Advancing Pharmaceutical Synthesis with Fluorinated Intermediates. Available at: [Link][4]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis. Available at: [Link][3]

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. Available at: [Link][5]

• Chemsigma. (n.d.). 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE 99%. Available at: [Link][6]

• Fluoropharm. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. Available at: [Link][7]

• Beilstein Journal of Organic Chemistry. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Available at: [Link][17]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link][13]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link][14]

• Organometallics. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Available at: [Link][15]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Available at: [Link][16]

• PMC. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Available at: [Link][11]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 6. 914636-35-4 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE 99% [chemsigma.com]
• 7. 914636-35-4 | 3-Bromo-5-(trifluoromethoxy)aniline - Fluoropharm [fluoropharm.com]
• 8. 914636-35-4 Cas No. | 3-Bromo-5-(trifluoromethoxy)aniline | Apollo [store.apolloscientific.co.uk]
• 9. 914636-35-4 | 3-Bromo-5-(trifluoromethoxy)aniline | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 17. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]

Revolutionizing Agrochemical Synthesis: Advanced Methodologies for the Modern Laboratory

Introduction: The Evolving Landscape of Agrochemical Synthesis

The agrochemical industry is at a critical juncture. The escalating challenges of pest resistance, coupled with a more stringent global regulatory environment and the imperative for sustainable practices, demand a paradigm shift in the synthesis of crop protection agents.[1] The traditional reliance on lengthy, multi-step batch syntheses is increasingly being supplanted by innovative, efficient, and environmentally conscious methodologies. This application note serves as a technical guide for researchers, scientists, and drug development professionals, detailing the application of cutting-edge synthetic strategies—including asymmetric catalysis, photoredox catalysis, and continuous flow chemistry—to the synthesis of modern agrochemicals. We will provide not only the theoretical underpinnings of these powerful techniques but also detailed, field-proven protocols for their practical implementation.

Asymmetric Catalysis: The Enantioselective Synthesis of (S)-Metolachlor

The development of enantiomerically pure agrochemicals has been a significant advancement, as often only one enantiomer possesses the desired biological activity, while the other may be inactive or even detrimental. A landmark example is the herbicide (S)-metolachlor, where the (S)-enantiomer is responsible for the vast majority of its herbicidal efficacy.[2] The industrial-scale synthesis of (S)-metolachlor via asymmetric hydrogenation of an imine intermediate stands as a testament to the power of enantioselective catalysis.[3][4][5][6]

Mechanistic Insight: Iridium-Catalyzed Asymmetric Imine Hydrogenation

The key transformation in the synthesis of (S)-metolachlor is the asymmetric hydrogenation of N-(2-ethyl-6-methylphenyl)-1-methoxypropan-2-imine (MEA imine). This reaction is catalyzed by an iridium complex featuring a chiral ferrocenyl diphosphine ligand, such as Xyliphos.[3][5] The proposed mechanism is a proton-first, outer-sphere pathway.[3][7] This involves the initial protonation of the imine by an acid co-catalyst (like acetic acid), which enhances its reactivity. Dihydrogen is then activated by the iridium complex, and a hydride is transferred to the protonated imine. The chiral ligand environment around the iridium center dictates the facial selectivity of the hydride transfer, leading to the formation of the desired (S)-enantiomer with high enantiomeric excess.[3][7]

Caption: Proposed Outer-Sphere Mechanism for (S)-Metolachlor Synthesis.

Protocol: Enantioselective Hydrogenation of MEA Imine

This protocol is based on the highly efficient industrial process for the synthesis of (S)-metolachlor.

Materials:

• N-(2-ethyl-6-methylphenyl)-1-methoxypropan-2-imine (MEA imine)

• [Ir(COD)Cl]₂ (COD = 1,5-cyclooctadiene)

• (R,S)-Xyliphos ligand

• Tetrabutylammonium iodide (TBAI)

• Acetic acid

• Methanol (degassed)

• Hydrogen gas (high pressure)

Procedure:

• Catalyst Pre-formation: In a glovebox, a pressure-rated autoclave is charged with [Ir(COD)Cl]₂ and (R,S)-Xyliphos in degassed methanol. The mixture is stirred at room temperature for 30 minutes to form the active catalyst precursor.

• Reaction Setup: To the autoclave containing the catalyst solution, add the MEA imine, tetrabutylammonium iodide, and acetic acid.

• Hydrogenation: The autoclave is sealed, removed from the glovebox, and connected to a hydrogen gas line. The reactor is purged with hydrogen gas before being pressurized to 80 bar.

• Reaction Conditions: The reaction mixture is heated to 50°C and stirred vigorously for 4-6 hours.

• Work-up and Analysis: After cooling to room temperature and carefully venting the hydrogen gas, the solvent is removed under reduced pressure. The resulting crude (S)-metolachlor is then purified by distillation. The enantiomeric excess is determined by chiral HPLC analysis.

Parameter	Value	Reference
Substrate to Catalyst Ratio	>1,000,000:1	[8]
Hydrogen Pressure	80 bar	[8][9]
Temperature	50°C	[8][9]
Enantiomeric Excess (ee)	~80%	[9]
Conversion	>97%	[9]

Photoredox Catalysis: C-H Functionalization for Novel Heterocycles

Visible-light photoredox catalysis has emerged as a powerful tool for the construction of complex organic molecules under mild conditions.[10] This methodology utilizes a photocatalyst that, upon absorption of visible light, can initiate single-electron transfer (SET) processes, enabling the formation of reactive radical intermediates. In agrochemical synthesis, this approach is particularly valuable for the late-stage functionalization of heterocyclic scaffolds, which are prevalent in many modern pesticides. The Minisci reaction, a classic method for the alkylation of electron-deficient heteroarenes, has been significantly advanced through photoredox catalysis.[11][12][13][14]

Mechanistic Insight: The Photoredox-Catalyzed Minisci Reaction

In a photoredox-catalyzed Minisci-type reaction, the photocatalyst (e.g., an Iridium or Ruthenium complex) is excited by visible light.[10] The excited-state photocatalyst can then engage in a SET event with a radical precursor (e.g., a carboxylic acid, an alkyl halide, or an ether).[10] This generates a carbon-centered radical, which then adds to a protonated, electron-deficient N-heterocycle (such as a pyridine or quinoline derivative). The resulting radical cation intermediate is then oxidized and deprotonated to afford the final alkylated heterocycle, regenerating the ground-state photocatalyst in the process.[13]

Caption: General Mechanism of a Photoredox-Catalyzed Minisci Reaction.

Protocol: Direct α-Arylation of Ethers with Heteroarenes

This protocol describes a photoredox-mediated Minisci-type C-H functionalization for the direct arylation of ethers with electron-deficient heteroarenes, a transformation valuable for accessing novel agrochemical scaffolds.

Materials:

• Heteroarene (e.g., quinoline, pyridine derivative)

• Ether (e.g., tetrahydrofuran, diethyl ether)

• fac-Ir(ppy)₃ (photocatalyst)

• Trifluoroacetic acid (TFA)

• Anhydrous acetonitrile (MeCN)

• Blue LED light source

Procedure:

• Reaction Setup: To an oven-dried reaction tube equipped with a magnetic stir bar, add the heteroarene (0.2 mmol), fac-Ir(ppy)₃ (0.004 mmol), and anhydrous acetonitrile (2 mL).

• Degassing: The reaction mixture is degassed by sparging with nitrogen for 15 minutes.

• Addition of Reagents: Under a nitrogen atmosphere, add the ether (2.0 mmol) and trifluoroacetic acid.

• Irradiation: The reaction tube is sealed and placed in front of a 25W blue LED strip and stirred at room temperature for 72 hours.

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired α-arylated ether product.

Continuous Flow Chemistry: A Paradigm Shift in Agrochemical Manufacturing

Continuous flow chemistry, where reactions are performed in a continuously flowing stream through a reactor, offers significant advantages over traditional batch processing. These include enhanced heat and mass transfer, improved safety for hazardous reactions, and facile scalability.[15][16] In the agrochemical industry, flow chemistry is being adopted to streamline the synthesis of key intermediates and active ingredients, leading to more efficient, cost-effective, and sustainable manufacturing processes.[1] A prime example is the synthesis of a key intermediate for the herbicide clethodim.[17][18]

Workflow: Continuous Flow Synthesis of a Clethodim Intermediate

The synthesis of (E)-O-(3-chloro-2-propenyl)hydroxylamine, a crucial building block for clethodim, has been efficiently achieved using a multi-step continuous flow process.[17][18] This approach significantly reduces reaction times from hours to minutes compared to batch methods.[18]

Caption: Simplified Workflow for Continuous Flow Synthesis of a Clethodim Intermediate.

Protocol: General Setup for Laboratory-Scale Continuous Flow Synthesis

This protocol provides a general guideline for setting up a laboratory-scale continuous flow system.

Equipment:

• Syringe pumps or HPLC pumps for reagent delivery

• T-mixers or microfluidic chips for mixing

• Tubing reactors (e.g., PFA, stainless steel) of appropriate length and diameter

• Temperature-controlled bath or heating block for the reactor

• Back-pressure regulator

• Collection vessel

Procedure:

• System Assembly: Assemble the flow chemistry setup as shown in Figure 3, ensuring all connections are secure.

• Reagent Preparation: Prepare solutions of the starting materials at the desired concentrations in a suitable solvent.

• System Priming: Prime the pumps and the reactor with the reaction solvent to remove any air bubbles.

• Reaction Initiation: Start the pumps at the calculated flow rates to achieve the desired residence time in the reactor.

• Steady State: Allow the system to reach a steady state, which can be monitored by in-line analytical techniques (e.g., IR, UV-Vis) or by collecting and analyzing aliquots of the output stream.

• Product Collection: Once at a steady state, collect the product stream in the collection vessel.

• System Shutdown: After the desired amount of product is collected, switch the pumps to flow solvent through the system to clean the reactor.

Traditional Synthesis of Modern Agrochemicals: Fluxapyroxad and Thifluzamide

While modern synthetic methodologies are gaining traction, many commercially successful agrochemicals are still produced via more traditional, yet highly optimized, synthetic routes. Understanding these routes provides valuable context and highlights the ingenuity of process chemists. Here, we outline the synthesis of two important fungicides, Fluxapyroxad and Thifluzamide.

Synthesis of Fluxapyroxad

Fluxapyroxad is a succinate dehydrogenase inhibitor (SDHI) fungicide with a broad spectrum of activity.[19] Its synthesis typically involves a Suzuki or similar cross-coupling reaction to form the key biphenyl amine intermediate, followed by an amidation reaction.[2][19][20][21]

Key Synthetic Steps:

• Amide Formation: 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is condensed with 2-iodoaniline to form the corresponding amide.[20]

• Suzuki Coupling: The resulting N-(2-iodophenyl) amide undergoes a palladium-catalyzed Suzuki coupling with 3,4,5-trifluorophenylboronic acid to yield Fluxapyroxad.[20]

Synthesis of Thifluzamide

Thifluzamide is another important SDHI fungicide, particularly effective against Rhizoctonia species.[22][23] Its synthesis involves the formation of a thiazole carboxylic acid derivative, which is then coupled with a substituted aniline.[22][24][25]

Key Synthetic Steps:

• Acyl Chloride Formation: 2-Methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid is converted to its corresponding acyl chloride using a chlorinating agent such as thionyl chloride or triphosgene.[24][26][27]

• Amidation: The acyl chloride is then reacted with 2,6-dibromo-4-(trifluoromethoxy)aniline in the presence of a base to form Thifluzamide.[24][26]

Conclusion

The synthesis of agrochemicals is a dynamic field that is continuously evolving to meet the demands of modern agriculture. The methodologies highlighted in this application note—asymmetric catalysis, photoredox catalysis, and continuous flow chemistry—represent powerful tools that enable the efficient, selective, and sustainable production of novel and existing crop protection agents. By embracing these innovative approaches, researchers and scientists can accelerate the discovery and development of the next generation of agrochemicals, contributing to global food security while minimizing environmental impact.

References

• Kwan, A. L., & Morris, R. H. (2022). A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process. Molecules, 27(16), 5106. [Link]

• Blaser, H. U. (2002). The process for the industrial production of racemic metolachlor. Advanced Synthesis & Catalysis, 344(1), 17-31. [Link]

• Kwan, A. L., & Morris, R. H. (2022). A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process. Molecules, 27(16), 5106. [Link]

• Patsnap. (n.d.). Synthesis method of fluxapyroxad based on Suzuki reaction. Eureka. [Link]

• ResearchGate. (n.d.). General overview of common mechanistic pathways in Minisci-type reactions. [Link]

• Kwan, A. L., & Morris, R. H. (2022). A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process. ResearchGate. [Link]

• Desai, A. (2009). The Story of (S)-Metolachlor: An Industrial Odyssey in Asymmetric Catalysis. Michigan State University. [Link]

• Proctor, R. S. J., Chuentragool, P., Colgan, A. C., & Phipps, R. J. (2023). Discovery and Development of the Enantioselective Minisci Reaction. Accounts of Chemical Research, 56(15), 2028-2041. [Link]

• Holmberg-Douglas, N., et al. (2021). Photoredox-Catalyzed C–H Functionalization Reactions. Chemical Reviews, 121(18), 11145-11267. [Link]

• Blaser, H. U. (2025). The Chiral Switch of (S)‐Metolachlor: A Personal Account of an Industrial Odyssey in Asymmetric Catalysis. ResearchGate. [Link]

• Dong, J., & Wang, Q. (n.d.). PHOTOCATALYTIC MINISCI REACTION. [Link]

• ResearchGate. (n.d.). Key findings of mechanistic studies. [Link]

• Patsnap. (n.d.). Preparation method of thifluzamide. Eureka. [Link]

• Zhang, Y., et al. (2025). Continuous flow synthesis of (E)-O-(3-chloro-2-propenyl)hydroxylamine: a key intermediate of clethodim. ResearchGate. [Link]

• IIT Bombay. (n.d.). Scalable Continuous Flow Synthesis of Pharmaceuticals and Agrochemicals. [Link]

• Li, G., et al. (2019). Efficient and Practical Synthesis of 3′,4′,5′-Trifluoro-[1,1′-biphenyl]-2-amine: A Key Intermediate of Fluxapyroxad. Organic Process Research & Development, 23(9), 2026-2030. [Link]

• Holmberg-Douglas, N., et al. (2021). Photoredox-Catalyzed C–H Functionalization Reactions. Chemical Reviews, 121(18), 11145-11267. [Link]

• ResearchGate. (2025). Impact of continuous flow chemistry in the synthesis of natural products and active pharmaceutical ingredients. [Link]

• Google Patents. (n.d.). WO2016153374A1 - Process of production of (s) -metolachlor.

• PubChem. (n.d.). Thifluzamide. [Link]

• Hopmann, K. H., & Bayer, A. (2011). On the Mechanism of Iridium-Catalyzed Asymmetric Hydrogenation of Imines and Alkenes: A Theoretical Study. Organometallics, 30(9), 2483-2497. [Link]

• He, Y., et al. (2022). Iridium-Catalyzed Asymmetric Hydrogenation of Dialkyl Imines. CCS Chemistry. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Future of Agrochemicals: Continuous Flow Synthesis of Key Intermediates. [Link]

• Nicewicz, D. A., & Hamilton, D. S. (2025). Arene and Heteroarene Functionalization Enabled by Organic Photoredox Catalysis. Accounts of Chemical Research. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Construction and Functionalization of Heteroarenes by Use of Photoredox Catalysis. [Link]

• ResearchGate. (n.d.). A Practical Synthesis of the Key Intermediate for Fluxapyroxad. [Link]

• Kobayashi, S., et al. (2024). Continuous-Flow Asymmetric Hydrogenation for the Synthesis of an (S)-Metolachlor Intermediate Using Catalysts Immobilized on a Core/Shell-Type Support. Monash University. [Link]

• Apollo. (n.d.). Discovery and Development of the Enantioselective Minisci Reaction. [Link]

• Google Patents. (n.d.). CN104672168A - Preparation method of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid.

• Ley, S. V., et al. (n.d.). A Comment on Continuous Flow Technologies within the Agrochemical Industry. University of Cambridge. [Link]

• Heben Pesticide. (n.d.). Thifluzamide TC. [Link]

• AERU. (2025, November 1). Thifluzamide (Ref: MON 24000). University of Hertfordshire. [Link]

• H.E.L Group. (2024, March 12). Beginner's Guide to Flow Chemistry. [Link]

• YouTube. (2021, January 12). Flow Chemistry - A better solution for chemical manufacturing. [Link]

• Google Patents. (n.d.).

• SciSpace. (2020, November 3). How to approach flow chemistry. [Link]

• YouTube. (2021, December 15). Flow Chemistry Basics I. [Link]

• National Institutes of Health. (n.d.). Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs. [Link]

• SciELO. (n.d.). Impact of continuous flow chemistry in the synthesis of natural products and active pharmaceutical ingredients. [Link]

Sources

• 1. thalesnano.com [thalesnano.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. researchgate.net [researchgate.net]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. WO2016153374A1 - Process of production of (s) -metolachlor - Google Patents [patents.google.com]
• 10. Photoredox-Catalyzed C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. soc.chim.it [soc.chim.it]
• 14. researchgate.net [researchgate.net]
• 15. helgroup.com [helgroup.com]
• 16. youtube.com [youtube.com]
• 17. researchgate.net [researchgate.net]
• 18. nbinno.com [nbinno.com]
• 19. Fluxapyroxad: Synthesis and Introduction_Chemicalbook [chemicalbook.com]
• 20. Synthesis method of fluxapyroxad based on Suzuki reaction - Eureka | Patsnap [eureka.patsnap.com]
• 21. Page loading... [wap.guidechem.com]
• 22. Thifluzamide TC - HEBEN [hb-p.com]
• 23. Thifluzamide (Ref: MON 24000) [sitem.herts.ac.uk]
• 24. Preparation method of thifluzamide - Eureka | Patsnap [eureka.patsnap.com]
• 25. Thifluzamide | C13H6Br2F6N2O2S | CID 86389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. CN104672168A - Preparation method of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the dedicated technical support guide for the purification of 3-Bromo-5-(trifluoromethoxy)aniline (CAS No: 914636-35-4). This resource is designed for researchers, medicinal chemists, and process development scientists who handle this versatile intermediate. The purity of this compound is paramount, as impurities can lead to unforeseen side reactions, impact yields, and introduce difficult-to-remove byproducts in subsequent synthetic steps. This guide provides field-proven insights, troubleshooting protocols, and detailed methodologies to help you achieve the desired purity for your critical applications.

Compound Profile & Data Summary

Before initiating any purification protocol, a thorough understanding of the compound's physical and chemical properties is essential. This data informs the selection of appropriate techniques and solvents.

Table 1: Physical and Chemical Properties of 3-Bromo-5-(trifluoromethoxy)aniline

Property	Value	Source(s)
CAS Number	914636-35-4	[1][2][3]
Molecular Formula	C₇H₅BrF₃NO	[1][2]
Molecular Weight	256.02 g/mol	[1][2][3]
Appearance	Varies; often a liquid or low-melting solid	[4]
Boiling Point	~220-223 °C (structurally similar compounds)	[4]
Density	~1.7 g/mL (structurally similar compounds)	[4]
Solubility	Insoluble in water; soluble in common organic solvents like dichloromethane, acetonitrile, and ethers.
Storage	Keep in a dark place, sealed in a dry environment, preferably at 2-8°C.	[1]

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the purification and handling of 3-Bromo-5-(trifluoromethoxy)aniline.

Q1: My crude material is a dark oil/solid. What causes the discoloration? A1: Aniline derivatives are notoriously susceptible to air oxidation, which forms highly colored polymeric impurities. The discoloration is a common sign of degradation, either from prolonged storage, exposure to air and light, or harsh reaction/workup conditions. While purification can remove these, minimizing their formation through inert atmosphere handling and proper storage is the best practice.

Q2: What are the most likely impurities in my crude sample? A2: Impurities are typically process-related. Based on analogous brominated trifluoromethyl anilines, the most common impurities include:

• Di-bromo derivatives: Over-bromination can lead to isomeric di-bromo-(trifluoromethoxy)anilines. Studies on the closely related 3-bromo-5-(trifluoromethyl)aniline have shown di-bromo species to be the main impurities.[5][6]

• Isomeric Impurities: Incomplete regioselectivity during synthesis can result in other positional isomers.

• Unreacted Starting Materials: Residual starting materials from the synthetic route (e.g., 3-(trifluoromethoxy)aniline).

• Solvent Residues: Residual solvents from the reaction or workup.[7]

Q3: How do I assess the purity of my sample before and after purification? A3: A multi-technique approach is recommended for robust purity assessment:

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile and semi-volatile impurities and provides definitive identification through mass spectral data.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are powerful tools for structural confirmation and can be used to detect and quantify impurities if their signals are resolved from the main compound.

Q4: Can I use distillation for purification? A4: While possible, vacuum distillation carries a significant risk of thermal decomposition, especially given the high boiling point of aniline derivatives. This method should only be considered if other techniques like column chromatography or recrystallization fail, and it must be performed under high vacuum and with careful temperature control.

Purification Strategy Workflow

The choice of purification method depends on the initial purity of the crude material and the nature of the impurities. The following diagram outlines a logical workflow for decision-making.

Caption: Decision workflow for purifying 3-Bromo-5-(trifluoromethoxy)aniline.

Troubleshooting Guides

This section provides solutions to specific problems encountered during purification experiments.

Recrystallization Issues

Q: I tried to recrystallize my compound, but it oiled out instead of forming crystals. What should I do? A: "Oiling out" occurs when the solute comes out of solution above its melting point. This is a common issue with low-melting solids or when the solution is supersaturated at a temperature where the compound is molten.

• Causality: The solubility curve of your compound in the chosen solvent is too steep, or the boiling point of the solvent is too high relative to the compound's melting point.

• Solutions:

  • Lower the Cooling Temperature: Ensure you are cooling the solution slowly and to a sufficiently low temperature (e.g., 0 °C or -20 °C).

  • Add More Solvent: The solution may be too concentrated. Add a small amount of hot solvent to redissolve the oil, then allow it to cool slowly again.

  • Change Solvent System: Use a solvent with a lower boiling point or a co-solvent system (e.g., ethanol/water, hexane/ethyl acetate). The goal is to find a system where the compound is soluble when hot but sparingly soluble when cold, without exceeding its melting point.[8]

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent line or adding a seed crystal.

Q: My recrystallization yield is very low. How can I improve it? A: Low yield typically points to two issues: using too much solvent or premature crystallization during hot filtration.

• Causality: The compound has significant solubility in the solvent even at low temperatures, or product was lost during transfers.

• Solutions:

  • Minimize Solvent Volume: Use the absolute minimum amount of hot solvent required to fully dissolve the crude material. Work in small additions.

  • Solvent Selection: Test different solvents. An ideal solvent dissolves the compound poorly at room temperature but very well at its boiling point.

  • Concentrate the Mother Liquor: After filtering your crystals, reduce the volume of the filtrate by evaporation and cool it again to obtain a second crop of crystals. Check the purity of this second crop, as it may be lower.

  • Pre-heat Your Funnel: To prevent premature crystallization during hot filtration (if performed), pre-heat the filter funnel and receiving flask.

Column Chromatography Issues

Q: My compound is running as a smear or streak on the column instead of a tight band. Why is this happening? A: Streaking (or tailing) is often caused by compound overloading or secondary interactions with the stationary phase.

• Causality: The basic aniline group can interact strongly with acidic silanol groups on the surface of the silica gel, leading to poor peak shape.[9]

• Solutions:

  • Reduce Sample Load: Do not overload the column. A general rule is a 1:30 to 1:100 ratio of crude material to silica gel by weight.

  • Add a Modifier to the Eluent: Add a small amount of a basic modifier, like triethylamine (~0.5-1% v/v), to the eluent. The triethylamine will compete with your aniline for the acidic sites on the silica, resulting in sharper bands.

  • Use Deactivated Silica: For particularly problematic compounds, use silica gel that has been deactivated (e.g., with water).

  • Check Solubility: Ensure your compound is fully dissolved in the minimum amount of eluent before loading. If it crashes out at the top of the column, streaking will occur.

Q: I can't separate my product from a key impurity. What are my options? A: Poor separation means the difference in polarity between your product and the impurity is insufficient for the chosen conditions.

• Causality: The ΔRf (difference in retention factors) between the two compounds is too small.

• Solutions:

  • Optimize the Eluent System: Systematically screen different solvent systems. If a hexane/ethyl acetate system fails, try a dichloromethane/methanol system or one incorporating toluene. The goal is to find a system that maximizes the ΔRf.

  • Use a Finer Mesh Silica: Switching from 60 Å, 230-400 mesh silica to a higher-resolution flash-grade silica can improve separation.

  • Change the Stationary Phase: If silica gel (normal phase) is not working, consider reverse-phase chromatography (C18 silica) or alumina.

  • Run a Gradient Elution: Start with a non-polar eluent and gradually increase the polarity. This can help resolve compounds that are close in Rf value.

Caption: Troubleshooting poor separation in column chromatography.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This is the most versatile method for purifying crude material, especially when dealing with multiple impurities or an oily product.

• TLC Analysis:

  • Develop a thin-layer chromatography (TLC) method to determine an appropriate solvent system.

  • Dissolve a small amount of crude material in dichloromethane.

  • Spot on a silica gel TLC plate and elute with various ratios of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate).

  • Goal: Achieve an Rf value of ~0.25-0.35 for the desired compound, with good separation from all impurities. Add 0.5% triethylamine to the eluent if streaking is observed.

• Column Packing:

  • Select a column of appropriate size (e.g., for 1 g of crude, a 40 g pre-packed column or a 4 cm diameter glass column is suitable).

  • Prepare a slurry of silica gel in the initial, non-polar eluent.

  • Pour the slurry into the column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude material (~1 g) in the minimum volume of dichloromethane or the chosen eluent.

  • In a separate flask, add ~2-3 g of silica gel to this solution and evaporate the solvent to dryness to create a dry powder. This is the "dry loading" method and is highly recommended for achieving sharp bands.

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the determined solvent system.

  • Collect fractions in test tubes. Monitor the elution process by TLC, spotting every few fractions to track the emergence of the product and impurities.

  • Combine the fractions that contain the pure product.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator.

  • Place the resulting product under high vacuum to remove any residual solvent.

• Final Analysis:

  • Obtain the final mass and calculate the yield.

  • Confirm purity using HPLC and/or NMR.

Protocol 2: Recrystallization

This method is ideal for purifying material that is already >95% pure and crystalline.

• Solvent Screening:

  • Place a small amount of crude material (~20 mg) into several test tubes.

  • Add a few drops of different solvents (e.g., ethanol, isopropanol, hexanes, ethyl acetate) to each tube.

  • An ideal solvent will not dissolve the compound at room temperature but will dissolve it completely upon heating.

• Dissolution:

  • Place the bulk crude material in an appropriately sized Erlenmeyer flask with a stir bar.

  • Add the chosen solvent in small portions while heating the mixture to a gentle boil with stirring. Continue adding solvent until the solid is just completely dissolved.

• Decolorization (Optional):

  • If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal.

  • Re-heat the mixture to boiling for a few minutes.

• Hot Filtration (if charcoal was used):

  • Filter the hot solution through a fluted filter paper in a pre-heated funnel to remove the charcoal.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask.

  • Once crystals have formed, place the flask in an ice bath or refrigerator for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent.

  • Dry the crystals under high vacuum.

• Final Analysis:

  • Determine the melting point of the crystals and assess purity by HPLC.

References

• Harča, M., Gredičak, M., & Vianello, R. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta, 90(1), 131-136.

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.

• Biosynth. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.

• ResearchGate. (n.d.). UHPLC-UV-DAD chromatogram of 3-bromo-5- (trifluoromethyl)aniline showing impurities 1–3 and the principal peak.

• Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.

• Organic Syntheses. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-.

• BenchChem. (n.d.). A Comparative Purity Analysis of 4-Bromo-3-(trifluoromethyl)aniline: HPLC vs. GC-MS.

• IUCr. (n.d.). Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline.

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline.

• Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.

• Fisher Scientific. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline, 98%, Thermo Scientific.

• BenchChem. (n.d.). Identification of unknown impurities in 4-Bromo-3-(trifluoromethyl)aniline by LC-MS.

• Sunway Pharm Ltd. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline.

• MySkinRecipes. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.

• BenchChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.

• Google Patents. (n.d.). CN103601613B - Preparation method of 3, 4, 5-trifluoro bromobenzene.

• ChemScene. (n.d.). 3-Bromo-5-(tert-butyl)aniline.

• Chemistry Stack Exchange. (2024). How to recrystallize 3,5 dimethoxy aniline after years of oxidation.

• Sigma-Aldrich. (n.d.). 3,5-Bis(trifluoromethyl)aniline.

• ChemicalBook. (n.d.). 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE.

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - CAS:914636-35-4 - Sunway Pharm Ltd [3wpharm.com]
• 3. 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE | 914636-35-4 [chemicalbook.com]
• 4. 3-Bromo-5-(trifluoromethyl)aniline [myskinrecipes.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Recrystallization of 3-Bromo-5-(trifluoromethoxy)aniline

This guide is designed for researchers, scientists, and professionals in drug development who are working with 3-Bromo-5-(trifluoromethoxy)aniline. Recrystallization is a critical purification technique, and this document provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common challenges encountered during the purification of this specific aromatic amine.

Troubleshooting Guide: Navigating Common Recrystallization Issues

This section addresses specific problems you may encounter during the recrystallization of 3-Bromo-5-(trifluoromethoxy)aniline, offering explanations for the underlying causes and providing step-by-step solutions.

Q1: My 3-Bromo-5-(trifluoromethoxy)aniline is "oiling out" instead of forming crystals. What should I do?

A1: "Oiling out" is a common issue, particularly with amines, where the compound separates from the solution as a liquid instead of a solid.[1] This occurs when the solute's melting point is lower than the temperature of the solution from which it is separating.[2] Impurities can also depress the melting point, exacerbating this problem.[2]

Causality and Solution Workflow:

• Reduce Supersaturation: The solution is likely too concentrated or has been cooled too quickly.

  • Reheat the mixture to dissolve the oil.

  • Add a small amount (1-5% of the total volume) of additional hot solvent to decrease the saturation.[1][2]

  • Allow the solution to cool more slowly.

• Slow Down the Cooling Process: Rapid cooling favors oil formation over crystal lattice formation.[1]

  • Let the flask cool to room temperature on the benchtop, insulated by a few paper towels or a cork ring to prevent rapid heat loss.[2]

  • Once at room temperature, move the flask to an ice bath for further cooling.[1]

• Use a Seed Crystal: A seed crystal provides a template for proper crystal growth.

  • If you have a pure crystal of 3-Bromo-5-(trifluoromethoxy)aniline, add it to the cooled, supersaturated solution to induce crystallization.[1]

• Change the Solvent System: The current solvent may not be ideal. Consider using a mixed solvent system. For instance, dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy. Then, add a drop or two of the "good" solvent to redissolve the precipitate and allow it to cool slowly.

Q2: The crystallization is not starting, even after cooling. How can I induce crystal formation?

A2: Failure to crystallize usually indicates that the solution is not sufficiently supersaturated, or there are no nucleation sites for crystals to begin forming.

Troubleshooting Steps:

• Scratch the Flask: Use a glass stirring rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[2]

• Introduce a Seed Crystal: As mentioned previously, adding a small, pure crystal of the desired compound can initiate crystallization.

• Concentrate the Solution: There may be too much solvent. Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of the aniline.[2] Be careful not to evaporate too much, which could lead to rapid precipitation and trapping of impurities.

• Cool to a Lower Temperature: Ensure you are using an appropriate cooling method, such as an ice-salt bath, to reach lower temperatures if the compound is still soluble at 0°C.

• Consider an Anti-Solvent: If using a single solvent system, you can try adding a miscible "anti-solvent" (a solvent in which your compound is insoluble) dropwise to the solution until it becomes cloudy, then clarify with a drop of the original solvent before cooling.[3]

Q3: My crystal yield is very low. What are the likely causes and how can I improve it?

A3: A low yield (e.g., less than 20%) can be frustrating and is often due to using too much solvent or incomplete precipitation.[2]

Strategies for Yield Improvement:

• Minimize Solvent Usage: Use only the minimum amount of hot solvent required to fully dissolve the crude 3-Bromo-5-(trifluoromethoxy)aniline. Excess solvent will retain more of your compound in the solution (the mother liquor) upon cooling.[2]

• Check the Mother Liquor: After filtering your crystals, test the mother liquor for remaining product. You can do this by dipping a glass rod into the filtrate, letting it dry, and observing if a solid residue forms.[2] If significant residue is present, you can try to recover more product by evaporating some of the solvent and re-cooling to obtain a second crop of crystals.

• Ensure Complete Cooling: Allow sufficient time for the solution to cool completely to maximize the amount of product that crystallizes out of the solution.

• pH Adjustment for Amines: Since anilines are basic, their solubility can be pH-dependent. Ensure the pH of your solution is not acidic, as this could form a more soluble salt. Conversely, if you are intentionally crystallizing an amine salt, ensure the pH is appropriately acidic.

Q4: The resulting crystals are colored, but the pure compound should be colorless. How do I remove colored impurities?

A4: Colored impurities are common in organic synthesis. They are often highly conjugated molecules that can be removed with activated carbon.

Decolorization Protocol:

• Dissolve the crude 3-Bromo-5-(trifluoromethoxy)aniline in the appropriate hot solvent.

• Add a very small amount of activated carbon (a spatula tip is usually sufficient) to the hot solution. Caution: Adding carbon to a boiling solution can cause it to boil over violently.

• Swirl the mixture for a few minutes to allow the carbon to adsorb the colored impurities.

• Perform a hot filtration to remove the activated carbon. This is a critical step and must be done quickly to prevent the desired compound from crystallizing prematurely in the filter funnel. Use a pre-heated funnel and flask.

• Wash the filter paper with a small amount of hot solvent to recover any product that may have crystallized.

• Allow the now colorless filtrate to cool slowly to form pure crystals.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the decision-making process for troubleshooting the recrystallization of 3-Bromo-5-(trifluoromethoxy)aniline.

Caption: A workflow diagram for troubleshooting common recrystallization issues.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent for the recrystallization of 3-Bromo-5-(trifluoromethoxy)aniline?

A1: While the ideal solvent must be determined experimentally, good starting points for halogenated and trifluoromethyl-substituted anilines include non-polar to moderately polar solvents. Based on literature for similar compounds, consider the following:

• Hexanes or Heptane: These non-polar solvents are often effective for crystallizing aromatic compounds.[4]

• Toluene: Another non-polar aromatic solvent to consider.

• Ethanol/Water or Acetone/Water: A mixed solvent system can be very effective. The compound should be soluble in ethanol or acetone and insoluble in water. Dissolve the aniline in the minimum amount of hot ethanol/acetone, then add hot water dropwise until the solution just begins to turn cloudy. Add a drop of ethanol/acetone to clarify and then cool slowly.

Solvent Selection Criteria

Property	Rationale
Solubility Profile	The compound should be highly soluble at high temperatures and poorly soluble at low temperatures.
Inertness	The solvent must not react with the aniline.[3]
Volatility	The solvent should have a relatively low boiling point for easy removal from the final crystals.[3]
Impurity Solubility	Impurities should either be very soluble in the cold solvent or insoluble in the hot solvent.

Q2: How can I be sure my crystals are a single, pure compound?

A2: Visual inspection under a microscope is a good first step. Pure crystals should have regular, smooth faces and be transparent. Powdery or jagged crystals often indicate rapid precipitation or the presence of impurities. For definitive purity analysis, techniques such as melting point determination (a sharp melting range indicates high purity), Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy should be employed. A study on 3-bromo-5-(trifluoromethyl)aniline identified di-bromo derivatives as potential impurities, which could be monitored by such methods.[5]

Q3: Can I reuse the mother liquor?

A3: Yes, the mother liquor contains dissolved product and can be used to obtain a second crop of crystals. This is typically done by evaporating a portion of the solvent to increase the concentration of the desired compound and then cooling the solution again. Be aware that the second crop of crystals may be less pure than the first, as the concentration of impurities is also higher in the remaining mother liquor.

Q4: My compound is an amine. Are there any special considerations?

A4: Yes, anilines can be susceptible to air oxidation, which can lead to discoloration.[6] It is good practice to minimize the time the compound spends in the hot solvent. In some cases, performing the recrystallization under an inert atmosphere (e.g., nitrogen or argon) can be beneficial, though it is not always necessary. Additionally, because anilines are basic, avoid acidic conditions unless you intend to form and crystallize an amine salt.[6]

References

• Troubleshooting - Chemistry LibreTexts. (2022). Retrieved from [Link]

• Troubleshooting Problems in Crystal Growing - ThoughtCo. (2025). Retrieved from [Link]

• Troubleshooting Common Issues with Crystallizer Equipment | Zhanghua. (2025). Retrieved from [Link]

• Guide for crystallization. (n.d.). Retrieved from [Link]

• Advice for Crystallization - Universität Potsdam. (n.d.). Retrieved from [Link]

• Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl) - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride. (n.d.). Google Patents.
• Method for synthesizing 2,6-dibromo-4-(trifluoromethoxy) aniline by water-phase method. (n.d.). Google Patents.

• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR - ResearchGate. (2017). Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.). Retrieved from [Link]

• Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline. (n.d.). IUCr. Retrieved from [Link]

• Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. (2017). Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mt.com [mt.com]
• 4. journals.iucr.org [journals.iucr.org]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography of 3-Bromo-5-(trifluoromethoxy)aniline

This guide serves as a specialized technical resource for researchers, scientists, and drug development professionals engaged in the purification of 3-Bromo-5-(trifluoromethoxy)aniline. The unique physicochemical properties of this molecule—namely the basic aniline moiety combined with the electronegative bromo and trifluoromethoxy groups—present specific challenges during silica gel chromatography. This document provides a detailed protocol, explains the rationale behind critical steps, and offers a comprehensive troubleshooting guide to ensure successful purification.

Part 1: Frequently Asked Questions & Method Development

This section addresses crucial preliminary questions that form the foundation of a robust purification protocol.

Q1: What is the recommended stationary phase for purifying 3-Bromo-5-(trifluoromethoxy)aniline?

A: Standard flash-grade silica gel (SiO₂, 40-63 µm particle size) is the most common and cost-effective choice for this compound. However, the primary amine group (-NH₂) is basic and can interact strongly with the acidic silanol groups (Si-OH) on the silica surface. This interaction is a primary cause of peak tailing.[1] If severe tailing or sample degradation is observed, consider two alternatives:

• Deactivated Silica Gel: Pre-treating the silica gel with a base, or using a mobile phase containing a basic modifier, can passivate the acidic sites.

• Alumina (Al₂O₃): Neutral or basic alumina can be an effective alternative for highly acid-sensitive compounds, though it may alter the elution order compared to silica.

Q2: How do I determine the optimal mobile phase (eluent)?

A: The ideal mobile phase is determined empirically using Thin-Layer Chromatography (TLC). The goal is to find a solvent system where the 3-Bromo-5-(trifluoromethoxy)aniline has a Retention Factor (Rf) of approximately 0.25-0.35 . This Rf value typically provides the best balance for effective separation on a column.

A good starting point is a non-polar/polar solvent system. Begin with a low polarity mixture and gradually increase the polar component.

• Recommended Starting Systems:

  • Hexanes / Ethyl Acetate (e.g., start at 95:5, then 90:10, 80:20)

  • Hexanes / Dichloromethane (DCM)

Q3: My compound is streaking badly on the TLC plate. What does this mean and how can I fix it?

A: Streaking or "tailing" on the TLC plate is a strong indicator of undesirable secondary interactions between your basic aniline and the acidic silica gel.[1][2] This is a warning sign that you will have poor separation and recovery on the column.

Solution: To counteract this, add a small amount of a basic modifier to your eluent system.

• Triethylamine (Et₃N): Add 0.1-1% triethylamine to the mobile phase. The Et₃N is a stronger base than the aniline and will preferentially bind to the acidic silanol sites, allowing your compound to travel through the column unimpeded.

• Ammonia: Preparing a 1-2% solution of 7N ammonia in methanol and adding it to the polar component of your mobile phase is also effective.

Always re-run the TLC with the modified eluent to confirm that tailing has been suppressed before proceeding to the column.

Part 2: Detailed Column Chromatography Protocol

This protocol assumes the use of standard silica gel and a Hexanes/Ethyl Acetate mobile phase. It prioritizes the dry-loading technique, which is highly recommended for compounds that may have limited solubility in the low-polarity starting eluent.[3]

Step 1: Column Preparation

• Select an appropriate size glass column based on the amount of crude material. A general rule is a 50:1 to 100:1 ratio of silica gel to crude sample mass.

• Secure the column vertically to a stand. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

• Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate).

• Pour the slurry into the column. Use gentle air pressure or a pump to pack the silica bed firmly, ensuring a flat, stable surface. Avoid cracks or air bubbles.

• Add a protective layer of sand on top of the packed silica bed.

Step 2: Sample Preparation (Dry Loading)

• Dissolve your crude 3-Bromo-5-(trifluoromethoxy)aniline in a minimal amount of a volatile solvent like dichloromethane (DCM) or ethyl acetate in a round-bottom flask.[3]

• Add a portion of silica gel to this solution (approximately 5-10 times the mass of your crude sample).[3]

• Gently mix to create a slurry and then remove the solvent by rotary evaporation until you are left with a dry, free-flowing powder. This powder is your crude sample adsorbed onto silica.[3]

Step 3: Loading and Elution

• Drain the solvent from the packed column until it is level with the top layer of sand.

• Carefully add your dry-loaded sample onto the sand layer, creating a thin, even band.

• Gently add another thin layer of sand on top of the sample.

• Carefully add the initial mobile phase to the column, taking care not to disturb the surface.

• Begin eluting the column, collecting the solvent in fractions (test tubes or flasks).

• Gradually increase the polarity of the mobile phase as needed (gradient elution) to move your compound down the column.

Step 4: Fraction Analysis and Product Isolation

• Monitor the elution process by spotting fractions onto TLC plates.

• Once the desired compound begins to elute, collect the fractions containing it.

• Analyze all collected fractions by TLC to identify those containing the pure product.

• Combine the pure fractions into a pre-weighed flask.

• Remove the solvent using a rotary evaporator to yield the purified 3-Bromo-5-(trifluoromethoxy)aniline.

Part 3: Quantitative Data Summary

The following table provides typical parameters for the purification. These values should be optimized for each specific reaction mixture.

Parameter	Recommended Value/System	Rationale
Stationary Phase	Silica Gel, 230-400 mesh (40-63 µm)	Standard, cost-effective choice for most organic purifications.
Mobile Phase System	Hexanes / Ethyl Acetate	Offers a good polarity range and is easily removable.
Basic Modifier	0.5% Triethylamine (v/v)	Prevents peak tailing by neutralizing acidic silanol sites on the silica.[1]
Target Rf (TLC)	~0.3	Provides optimal resolution and a reasonable elution time on the column.
Loading Method	Dry Loading	Ensures a narrow sample band and prevents dissolution issues at the column head, improving separation.[3]

Part 4: Troubleshooting Guide

This section addresses common problems encountered during the chromatography of 3-Bromo-5-(trifluoromethoxy)aniline.

Problem: Poor Separation

Q: My fractions are all mixed, even though the separation on TLC looked promising. What went wrong?

A: This is a common issue that can arise from several sources:

• Column Overload: You may have loaded too much crude material for the amount of silica used. The separation capacity of the column was exceeded. Solution: Reduce the sample load or use a larger column with more silica.

• Sample Band was too Wide: If the initial sample band is too thick, separation will be compromised. This often happens with wet loading if a solvent that is too polar is used to dissolve the sample. Solution: Use the dry loading method described above to ensure a highly concentrated initial band.[3]

• Compound Instability: The compound may be degrading on the silica gel. What appears as two spots on a TLC could be your product and a degradation byproduct in equilibrium.[4] Solution: Test for stability by running a 2D TLC. Spot your compound, run the plate in one solvent system, dry it completely, rotate it 90 degrees, and run it again in the same solvent system. If the spot remains singular and on the diagonal, it is stable. If new spots appear off the diagonal, degradation is occurring. Consider switching to a less acidic stationary phase like alumina.[4]

Problem: Recovery & Elution Issues

Q: My compound is not coming off the column, or the final yield is extremely low. Where did it go?

A: There are a few likely culprits:

• Irreversible Adsorption: The basic aniline may have bound irreversibly to the acidic silica. This is especially likely if no basic modifier (like Et₃N) was used and the compound tailed severely on the initial TLC. Solution: In the future, always use a basic modifier in your eluent if tailing is observed.

• Insufficient Polarity: Your eluent may not be polar enough to move the compound. Solution: Ensure you have tried increasing the gradient to a sufficiently high polarity (e.g., 50% or more of the polar solvent).

• Decomposition: The compound may have completely decomposed on the column.[4] Solution: Check for stability using the 2D TLC method mentioned above.

• Fractions are too Dilute: Your compound may have eluted, but in such a large volume of solvent that it is undetectable by TLC.[4] Solution: Try concentrating a range of fractions where you expected your compound to elute and re-run the TLC on the concentrated samples.

Problem: Column Flow & Integrity

Q: The column has stopped running or is extremely slow. How can I fix this?

A: This indicates a blockage or pressure issue.

• Crystallization: The compound may have crystallized at the top of the column if it was loaded in a solvent in which it is highly soluble, but which is immiscible with or much stronger than the mobile phase. Solution: This is difficult to fix once it occurs. In the future, ensure the sample is loaded using the dry-load method or dissolved in the absolute minimum amount of the mobile phase itself.[4]

• Fine Particles Clogging the Frit: The silica gel may contain very fine particles that have clogged the bottom frit or cotton plug. Solution: Ensure you use flash-grade silica and place a layer of sand below the silica bed to prevent this.

• Air Bubbles: An air bubble in the column can disrupt solvent flow. Solution: Ensure the column never runs dry. Always keep the solvent level above the top of the silica bed.

Part 5: Visualized Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing common chromatography problems.

Caption: Troubleshooting workflow for column chromatography.

References

• Štefane, B., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. ResearchGate. Available at: [Link]

• ChemistryViews (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available at: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. Available at: [Link]

• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage. Available at: [Link]

• Štefane, B., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatian Chemical Acta. Available at: [Link]

• ResearchGate. UHPLC-UV-DAD chromatogram of 3-bromo-5- (trifluoromethyl)aniline showing impurities 1–3 and the principal peak. Available at: [Link]

• Chromatography Forum. Amine column degradation. Available at: [Link]

• Lead Sciences. 3-Bromo-5-(trifluoromethoxy)aniline. Available at: [Link]

• PubChem. 3-Bromo-5-(trifluoromethyl)aniline. Available at: [Link]

• ResearchGate. Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Available at: [Link]

• Chromatography Forum. HPLC separation of related halogenated aromatic, any one??. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. Chromatography [chem.rochester.edu]

Technical Support Center: Identification of Impurities in 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the technical support center for the analysis of 3-Bromo-5-(trifluoromethoxy)aniline. This guide is designed for researchers, scientists, and drug development professionals to effectively identify and troubleshoot impurities that may arise during the synthesis or storage of this critical chemical intermediate.

This resource provides a comprehensive framework for impurity identification, drawing upon established analytical methodologies and field-proven insights. While direct literature on the impurity profile of 3-Bromo-5-(trifluoromethoxy)aniline is limited, we will leverage detailed studies on the closely related analogue, 3-Bromo-5-(trifluoromethyl)aniline, due to their structural and chemical similarities. This approach provides a scientifically robust foundation for understanding potential impurities and establishing effective analytical controls.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a sample of 3-Bromo-5-(trifluoromethoxy)aniline?

A1: Based on the synthesis of analogous compounds, the most probable impurities include:

• Process-Related Impurities:

  • Over-brominated species: Di-bromo derivatives of 3-(trifluoromethoxy)aniline are highly likely, arising from excessive bromination during synthesis.[1]

  • Isomeric Impurities: Positional isomers of bromo-(trifluoromethoxy)aniline can form due to non-selective reactions.

  • Starting material carryover: Unreacted starting materials or reagents from the synthetic route.

• Degradation Impurities:

  • Products of hydrolysis, oxidation, or photolytic degradation, which can be identified through forced degradation studies.[2][3]

Q2: Why is it important to identify and quantify these impurities?

A2: Impurity profiling is a critical aspect of drug development and chemical synthesis for several reasons:

• Regulatory Compliance: Regulatory bodies like the ICH, FDA, and EMA have strict guidelines on the identification and quantification of impurities in active pharmaceutical ingredients (APIs) and intermediates.[1]

• Safety and Efficacy: Impurities can have their own pharmacological or toxicological effects, potentially impacting the safety and efficacy of the final drug product.

• Process Optimization: Understanding the impurity profile provides valuable insights into the synthesis process, allowing for optimization to minimize the formation of unwanted byproducts.[1]

Q3: What are the primary analytical techniques for identifying impurities in 3-Bromo-5-(trifluoromethoxy)aniline?

A3: A multi-technique approach is often necessary for comprehensive impurity analysis:

• High-Performance Liquid Chromatography (HPLC): Ideal for separating non-volatile or thermally labile impurities. When coupled with a UV or Diode Array Detector (DAD), it provides quantitative information.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating and identifying volatile and semi-volatile impurities. The mass spectrometer provides structural information for definitive identification.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for the unambiguous structural elucidation of unknown impurities, especially when hyphenated with LC-SPE (Liquid Chromatography-Solid Phase Extraction).[1][5]

Troubleshooting Guide

This section addresses common issues encountered during the analysis of 3-Bromo-5-(trifluoromethoxy)aniline and its impurities.

Problem	Potential Cause	Troubleshooting Steps
Poor peak shape or resolution in HPLC.	Inappropriate mobile phase composition or gradient.	Optimize the mobile phase, including the organic modifier, pH, and gradient slope. For halogenated compounds, alternative stationary phases like fluorinated columns can offer unique selectivity.
Column degradation.	Flush the column or replace it if necessary.
Unexpected peaks in the chromatogram.	Contamination from solvents, glassware, or the instrument.	Run a blank gradient to check for system contamination. Ensure all glassware is scrupulously clean.
Sample degradation.	Prepare samples fresh and store them appropriately. Consider performing forced degradation studies to identify potential degradants.
Difficulty in identifying an unknown impurity by MS.	Insufficient fragmentation for structural elucidation.	Adjust the collision energy in MS/MS experiments to induce more informative fragmentation patterns.
Co-eluting peaks.	Optimize the chromatographic method to achieve baseline separation of all components.
Inconsistent quantification results.	Issues with sample or standard preparation.	Ensure accurate weighing and dilution. Use a validated reference standard.
Instrument variability.	Perform system suitability tests before each analytical run to ensure the instrument is performing within specifications.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key analytical techniques used in the impurity analysis of 3-Bromo-5-(trifluoromethoxy)aniline.

Protocol 1: HPLC-UV Method for Impurity Profiling

This method is adapted from a validated procedure for the analogous 3-Bromo-5-(trifluoromethyl)aniline and is expected to provide excellent separation for the trifluoromethoxy compound.[1]

1. Sample Preparation:

• Accurately weigh and dissolve the 3-Bromo-5-(trifluoromethoxy)aniline sample in a suitable diluent (e.g., acetonitrile/water mixture) to a final concentration of approximately 1 mg/mL.

2. Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Linear gradient from 32% B to 67% B over 35 minutes
Flow Rate	1.0 mL/min
Column Temperature	50°C
Detection	UV at 224 nm
Injection Volume	10 µL

3. Data Analysis:

• Identify the main peak corresponding to 3-Bromo-5-(trifluoromethoxy)aniline.
• Quantify impurities using the area normalization method, assuming a similar response factor for all components. For higher accuracy, isolate and characterize impurities to determine their specific response factors.

Protocol 2: GC-MS Method for Volatile Impurities and Isomer Separation

This method is specifically designed for the separation of positional isomers of trifluoromethoxy aniline and other volatile impurities.[6]

1. Sample Preparation:

• Prepare a solution of the sample in a suitable solvent like dichloromethane at a concentration of approximately 50 mg/mL.

2. GC-MS Conditions:

Parameter	Condition
Column	AT-210, 30 m x 0.53 mm ID, 1.0 µm film thickness
Carrier Gas	Helium at a constant pressure of 3.0 psi
Inlet Temperature	200°C
Injection Mode	Split (1:5 ratio)
Injection Volume	1.0 µL
Oven Program	50°C, ramp to 125°C at 3°C/min, hold for 5 min, then ramp to 230°C at 45°C/min, hold for 5 min
Detector	Flame Ionization Detector (FID) or Mass Spectrometer
FID Temperature	260°C
MS Ionization	Electron Ionization (EI) at 70 eV

3. Data Analysis:

• Identify peaks based on their retention times and mass spectra.
• Compare the mass spectra of unknown peaks with spectral libraries for tentative identification.
• Confirm the identity of isomers and other impurities by comparing with reference standards if available.

Protocol 3: Structural Elucidation by LC-SPE-NMR

For definitive structural identification of unknown impurities, a hyphenated LC-SPE-NMR approach is invaluable.[1][5]

1. Separation and Trapping:

• Utilize the HPLC method described in Protocol 1 to separate the impurities.
• Interface the HPLC system with a solid-phase extraction (SPE) unit.
• As each impurity peak elutes from the column, divert the flow to an SPE cartridge to trap the compound of interest. Multiple injections may be required to trap a sufficient amount for NMR analysis.

2. Elution and NMR Analysis:

• Elute the trapped impurity from the SPE cartridge using a deuterated solvent (e.g., acetonitrile-d3).
• Transfer the eluted sample to an NMR tube.
• Acquire a suite of NMR experiments, including 1D ¹H and ¹⁹F, and 2D experiments like COSY, HSQC, and HMBC to fully elucidate the structure.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the impurity identification process.

Caption: Workflow for the identification and characterization of impurities.

References

• Harča, M., Habinovec, I., Meštrović, E., Biljan, I., & Novak, P. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta, 89(4), 543-547. [Link]

• ResearchGate. (2016). UHPLC-UV-DAD chromatogram of 3-bromo-5- (trifluoromethyl)aniline showing impurities 1–3 and the principal peak. [Link]

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. [Link]

• Hrčak. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. [Link]

• MedCrave. (2016). Forced degradation studies. [Link]

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Organic Syntheses. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-. [Link]

• Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• TSI Journals. (2011). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in 4-(trifluoromethoxy aniline), a key intermediate of Riluzole. [Link]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. moravek.com [moravek.com]
• 3. CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. tsijournals.com [tsijournals.com]

Technical Support Center: LC-MS Analysis of 3-Bromo-5-(trifluoromethoxy)aniline Impurities

Welcome to the dedicated technical support resource for the analysis of impurities in 3-Bromo-5-(trifluoromethoxy)aniline. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with identifying, quantifying, and controlling impurities in this critical pharmaceutical intermediate.

As a Senior Application Scientist, I understand that robust and reliable analytical methods are the cornerstone of pharmaceutical quality and safety. This guide is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to solve problems effectively. We will delve into common challenges, from chromatographic anomalies to mass spectrometric mysteries, providing a framework for logical troubleshooting and method development.

The content herein is grounded in established scientific principles and adheres to regulatory expectations for impurity analysis, as outlined by the International Council for Harmonisation (ICH).

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the analysis of 3-Bromo-5-(trifluoromethoxy)aniline and its impurities.

Q1: What are the most common process-related impurities found in 3-Bromo-5-(trifluoromethoxy)aniline?

A1: The most significant impurities are often related to the synthesis process, particularly bromination reactions. A key study identified several di-bromo derivatives of 3-(trifluoromethyl)aniline as the primary impurities.[1] This suggests that either the starting material contained these impurities or that over-bromination occurred during synthesis. Other potential impurities can include unreacted starting materials, reagents, and by-products from side reactions.[2]

Q2: Why is controlling these impurities important?

A2: Impurity profiling is a critical aspect of drug development and manufacturing. Regulatory bodies like the ICH require that impurities in drug substances and products be identified and controlled to ensure patient safety and product efficacy.[3] Even small amounts of certain impurities can have unintended pharmacological or toxicological effects.

Q3: What are the initial recommended LC-MS conditions for analyzing this compound and its impurities?

A3: A reversed-phase LC method coupled with positive mode electrospray ionization (ESI) mass spectrometry is a typical starting point. Given the basic nature of the aniline moiety, a mobile phase with a low pH (e.g., using 0.1% formic acid) is recommended to ensure good peak shape. A C18 or a Phenyl Hexyl column can provide suitable retention and selectivity for the parent compound and its more hydrophobic di-bromo impurities.[4]

Q4: My peaks for 3-Bromo-5-(trifluoromethoxy)aniline are tailing. What is the likely cause?

A4: Peak tailing for basic compounds like anilines is a common issue in reversed-phase chromatography. It is often caused by secondary interactions between the protonated amine group of the analyte and residual acidic silanol groups on the silica-based column packing.[5] Operating at a low mobile phase pH (around 2.7-3.5) helps to suppress the ionization of the silanol groups, minimizing these interactions. Using a high-purity, end-capped column is also crucial.

Part 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the LC-MS analysis of 3-Bromo-5-(trifluoromethoxy)aniline and its impurities.

Chromatographic Issues

Poor chromatography is the root of many analytical problems. The following flowchart outlines a logical approach to troubleshooting common chromatographic issues.

Caption: Troubleshooting workflow for common chromatographic issues.

Problem	Potential Cause	Recommended Solution(s)
Peak Tailing	Secondary interactions with residual silanols on the column.	Lower the mobile phase pH to 2.7-3.5 with formic or acetic acid. Use a high-purity, end-capped C18 column or a column with a different stationary phase (e.g., Phenyl-Hexyl).
Column contamination.	Flush the column with a strong solvent (e.g., isopropanol, followed by hexane if necessary, then re-equilibrate).
Peak Fronting	Sample overload.	Reduce the concentration of the sample or decrease the injection volume.
Sample solvent is stronger than the mobile phase.	Dissolve the sample in the initial mobile phase composition or a weaker solvent.
Split Peaks	Partially blocked column inlet frit.	Reverse flush the column at a low flow rate. If this fails, replace the column.
Column void.	A void at the head of the column can cause peak splitting. This usually requires column replacement.
Poor Resolution	Inadequate separation between the main component and impurities.	Optimize the gradient. A shallower gradient will often improve the resolution of closely eluting peaks. Consider a column with a different selectivity, such as a phenyl-based column, which can offer better separation for aromatic compounds.

Mass Spectrometry Issues

Mass spectrometry data can be affected by a variety of factors, from the ion source to the detector.

Issue: Inconsistent or Low Signal Intensity

• Potential Cause 1: Ion Suppression. Co-eluting matrix components can suppress the ionization of your analyte of interest, leading to a lower-than-expected signal.[5] The trifluoromethoxy group is highly lipophilic, which can sometimes contribute to matrix effects.[6]

  • Solution: Improve chromatographic separation to move the analyte away from the interfering compounds. Enhance sample clean-up using solid-phase extraction (SPE) to remove matrix components. If suppression is still an issue, consider using a different ionization technique, such as Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for certain compounds.[5]

• Potential Cause 2: Inefficient Ionization. The mobile phase composition can significantly impact ionization efficiency.

  • Solution: Ensure the mobile phase pH is conducive to forming positive ions (M+H)+. For anilines, a low pH is generally effective. Experiment with different mobile phase additives, such as ammonium formate or ammonium acetate, to see if they improve signal intensity.[7]

• Potential Cause 3: Source Contamination. Over time, non-volatile salts and other contaminants can build up in the ion source, leading to a decline in sensitivity.

  • Solution: Regularly clean the ion source components, including the capillary, skimmer, and ion transfer tube, according to the manufacturer's recommendations.[5][8]

Issue: Unexpected Adducts or Fragments in the Mass Spectrum

• Potential Cause 1: Mobile Phase Adducts. Sodium ([M+Na]+) and potassium ([M+K]+) adducts are common, especially if glassware is not scrupulously clean or if there are impurities in the mobile phase solvents or additives.

  • Solution: Use high-purity, LC-MS grade solvents and additives.[8] Ensure all glassware is thoroughly cleaned.

• Potential Cause 2: In-source Fragmentation. The settings in the ion source, such as the capillary voltage and source temperature, can be too harsh, causing the molecule to fragment before it reaches the mass analyzer.

  • Solution: Optimize the source parameters to achieve a balance between efficient ionization and minimal fragmentation. Start with lower voltages and temperatures and gradually increase them while monitoring the abundance of the molecular ion versus any fragment ions.

Issue: Difficulty Confirming Impurity Identity

• Potential Cause: Ambiguous Fragmentation Pattern. The fragmentation of the trifluoromethoxy group can sometimes be complex. While the trifluoromethyl group is very stable, the trifluoromethoxy group can undergo different fragmentation pathways.[6][9]

  • Solution: For structural elucidation, high-resolution mass spectrometry (HRMS) is invaluable for obtaining accurate mass measurements and determining the elemental composition of fragment ions. Tandem MS (MS/MS) experiments are essential for establishing fragmentation pathways and confirming the structure of impurities. The characteristic isotopic pattern of bromine (79Br and 81Br in a ~1:1 ratio) is a key diagnostic tool for identifying bromine-containing impurities.[10] The presence of one bromine atom will result in an M+ and M+2 peak of nearly equal intensity. The di-bromo impurities will show a characteristic 1:2:1 isotopic pattern for M+, M+2, and M+4.

Part 3: Experimental Protocols

These protocols provide a starting point for your method development and validation.

Protocol: Sample and Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 3-Bromo-5-(trifluoromethoxy)aniline reference standard or sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard/Sample (10 µg/mL): Dilute the stock solution 1:100 with the 50:50 acetonitrile/water mixture. This concentration is a good starting point for initial method development.

Protocol: Recommended Initial LC-MS Method Parameters

Parameter	Recommended Setting	Rationale
LC System	UHPLC or HPLC system	UHPLC will provide better resolution and faster analysis times.
Column	C18, 2.1 x 100 mm, 1.8 µm	A standard C18 column provides good hydrophobic retention.
Alternative: Phenyl-Hexyl	May offer enhanced selectivity for aromatic compounds through pi-pi interactions.[4]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for ESI+ and maintains a low pH to improve peak shape for the basic aniline.[11]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with low viscosity.
Gradient	30% B to 95% B over 15 min, hold for 3 min, re-equilibrate for 5 min	A relatively shallow gradient is recommended to ensure good separation of the main peak from closely eluting impurities.[1]
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Vol.	2 µL	A small injection volume helps to prevent peak overload.
MS System	Quadrupole or High-Resolution MS	A quadrupole is suitable for quantification, while an HRMS instrument is preferred for identification.
Ionization Mode	ESI Positive	Anilines readily form [M+H]+ ions.
Scan Range	m/z 100 - 500	This range will cover the parent compound and expected di-bromo impurities.
Source Params.	Capillary Voltage: 3.5 kV, Gas Temp: 300 °C, Gas Flow: 8 L/min	These are typical starting parameters and should be optimized for your specific instrument.

Part 4: Method Validation and System Suitability

Once a method has been developed, it must be validated to ensure it is suitable for its intended purpose, in accordance with ICH Q2(R1) guidelines.

Key Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is typically demonstrated by showing that the peaks for the main component and known impurities are well-resolved.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample. A minimum of five concentration levels should be used.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This can be assessed by analyzing a sample with a known concentration and comparing the measured value to the true value.

• Precision: The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

System Suitability

Before running any sample set, a system suitability standard should be injected to verify that the chromatographic system is performing adequately.

System Suitability Parameter	Recommended Limit
Tailing Factor (Asymmetry)	< 1.5 for the main peak
Theoretical Plates (N)	> 2000
Resolution (Rs)	> 2.0 between the main peak and the closest eluting impurity
%RSD of Peak Area (n=5)	< 2.0%

References

• A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from [Link]

• Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method. (n.d.). Shimadzu. Retrieved January 11, 2026, from [Link]

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.

• Quantifying Primary Aromatic Amines in Polyamide Kitchenware Using the ACQUITY UPLC I-Class System and Xevo TQ-S micro. (n.d.). Waters. Retrieved January 11, 2026, from [Link]

• Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials. (n.d.). SCIEX. Retrieved January 11, 2026, from [Link]

• GC Troubleshooting Guide. (n.d.). Restek. Retrieved January 11, 2026, from [Link]

• Liquid Chromatography Mass Spectrometry Troubleshooting Guide. (n.d.). Shimadzu. Retrieved January 11, 2026, from [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2024). ZefSci. Retrieved January 11, 2026, from [Link]

• LC/MS Troubleshooting Guide. (n.d.). Agilent. Retrieved January 11, 2026, from [Link]

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. ResearchGate. Retrieved January 11, 2026, from [Link]

• 4-(Trifluoromethoxy)aniline. (n.d.). SpectraBase. Retrieved January 11, 2026, from [Link]

• Sun, M., & Liu, D. (2006). Defluorination degradation of trifluoromethyl groups identified by tandem mass spectrometry coupled with stable isotope incorporation strategy. Rapid Communications in Mass Spectrometry, 20(14), 2227-9.
• Technique for preparing 3-bromo-5-trifluoromethylaniline. (n.d.). Google Patents.

• Fragmentation Patterns in Mass Spectrometry. (2020). Chemistry LibreTexts. Retrieved January 11, 2026, from [Link]

• Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride. (n.d.). Google Patents.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2022). MDPI. Retrieved January 11, 2026, from [Link]

• EI mass spectra of the TFA derivative of MA and their probable fragmentation pathway. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Annotated MS/MS fragmentation spectrum of the ion at m/z 460.9268 and... (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Aniline Impurities and Related Compound. (n.d.). Veeprho. Retrieved January 11, 2026, from [Link]

• Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. (2024). Freie Universität Berlin. Retrieved January 11, 2026, from [Link]

• Advances in the Development of Trifluoromethoxylation Reagents. (2021). MDPI. Retrieved January 11, 2026, from [Link]

• The Trifluoromethoxy Group: A Long-Range Electron-Withdrawing Substituent. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. Measuring Primary Aromatic Amine Migration into Foods by Targeted LC-HRMS [thermofisher.com]
• 5. zefsci.com [zefsci.com]
• 6. mdpi.com [mdpi.com]
• 7. shimadzu.com [shimadzu.com]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]
• 9. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. sciex.com [sciex.com]

Technical Support Center: Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the technical support center for the synthesis of 3-Bromo-5-(trifluoromethoxy)aniline (CAS No: 914636-35-4). This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-tested insights into optimizing the synthesis of this valuable chemical intermediate. Here, we address common challenges, explain the chemical principles behind our recommendations, and provide detailed protocols to enhance yield, purity, and scalability.

Introduction: Understanding the Synthetic Challenge

3-Bromo-5-(trifluoromethoxy)aniline is a key building block in medicinal chemistry and materials science. However, its synthesis can be non-intuitive. A common pitfall is the selection of an incorrect synthetic strategy, particularly the direct bromination of 3-(trifluoromethoxy)aniline. Due to the powerful directing effects of the amino group, this approach leads to a mixture of undesired regioisomers.

This guide focuses on the most reliable and high-yielding industrial and laboratory method: the reduction of a nitro precursor. We will explore this pathway in detail, providing troubleshooting advice and optimization parameters.

Frequently Asked Questions & Troubleshooting Guide

Q1: What is the most reliable and high-yielding route for synthesizing 3-Bromo-5-(trifluoromethoxy)aniline?

The most robust and regioselective method is the reduction of the corresponding nitro compound, 1-bromo-3-nitro-5-(trifluoromethoxy)benzene . This strategy avoids the complex isomeric mixtures that arise from attempting to directly brominate 3-(trifluoromethoxy)aniline.

The recommended synthetic pathway is a two-step process:

• Nitration: Start with 1-bromo-3-(trifluoromethoxy)benzene and introduce a nitro group. Both the bromine and trifluoromethoxy groups are meta-directing, which selectively guides the nitro group to the desired position 5, yielding the key intermediate 1-bromo-3-nitro-5-(trifluoromethoxy)benzene.

• Reduction: The nitro group of the intermediate is then reduced to an amine, affording the final product with high purity and yield.

Below is a workflow diagram illustrating this recommended pathway.

Caption: Recommended two-step synthesis of 3-Bromo-5-(trifluoromethoxy)aniline.

Q2: I tried directly brominating 3-(trifluoromethoxy)aniline and got a complex mixture of products. Why did this happen?

This is a common and expected outcome due to the principles of electrophilic aromatic substitution. The substrate, 3-(trifluoromethoxy)aniline, has two directing groups on the ring:

• Amino group (-NH₂): A very strong activating group that directs incoming electrophiles (like Br⁺) to the positions ortho and para to itself (positions 2, 4, and 6).

• Trifluoromethoxy group (-OCF₃): A deactivating, meta-directing group.

The powerful activating effect of the amino group overwhelmingly dominates the reaction, leading to bromination at the positions it activates.[1][2] This results in a mixture of 2-bromo-, 4-bromo-, and 6-bromo-3-(trifluoromethoxy)aniline, along with poly-brominated byproducts, while the desired 5-bromo isomer is not significantly formed.

Caption: Directing effects on 3-(trifluoromethoxy)aniline.

Q3: For the reduction of 1-bromo-3-nitro-5-(trifluoromethoxy)benzene, which reducing agent and conditions are best to maximize yield?

The choice of reducing agent is critical and depends on factors like scale, available equipment, and desired work-up procedure. The most common methods are metal/acid reduction and catalytic hydrogenation.

Reducing System	Typical Conditions	Advantages	Disadvantages
Tin(II) Chloride (SnCl₂)	SnCl₂·2H₂O, HCl, Ethanol, Reflux	High yield, reliable for various substrates.	Generates tin waste, work-up can be tedious.
Iron/Acid (Fe/HCl or Fe/NH₄Cl)	Fe powder, HCl or NH₄Cl, H₂O/Ethanol, Reflux	Inexpensive, environmentally benign iron salts.[3]	Requires vigorous stirring, filtration of fine iron sludge.
Catalytic Hydrogenation (H₂/Pd-C)	H₂, Pd/C catalyst, Ethanol or Ethyl Acetate, 1-4 atm	Very clean reaction, high yield, simple work-up.	Requires specialized hydrogenation equipment, potential for de-bromination.

Recommendation for Laboratory Scale: For typical lab-scale synthesis (<100g), Tin(II) chloride (SnCl₂) in ethanol/HCl is highly reliable and consistently gives high yields. For larger scales where cost and waste are concerns, iron in acidic medium is a classic and effective choice.[3]

Q4: My final product is a dark oil after reduction and work-up. How can I purify it to get a clean, colorless product?

Aniline compounds are notoriously susceptible to air oxidation, which leads to the formation of colored impurities.[4] Incomplete reactions or side reactions can also leave behind starting material or other byproducts. A multi-step purification protocol is recommended.

Problem	Probable Cause(s)	Recommended Solution(s)
Dark Color (Red, Brown, Black)	Air oxidation of the aniline product.	1. Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., dichloromethane), add a small amount of activated charcoal, stir briefly, and filter through celite.[5]2. Sulfite Wash: During aqueous work-up, wash the organic layer with a 10% sodium bisulfite solution to remove oxidants.
Incomplete Reaction	Insufficient reducing agent or reaction time.	Monitor the reaction by TLC or LC-MS until all the nitro starting material is consumed.
Residual Metal Salts (from Sn or Fe)	Incomplete removal during aqueous work-up.	Ensure the pH is sufficiently basic (pH > 10) during the work-up to precipitate all metal hydroxides before filtration or extraction.
Broad Impurity Profile	Side reactions, degradation.	Vacuum Distillation is often the most effective method for purifying anilines.[4] Alternatively, column chromatography on silica gel using a hexane/ethyl acetate gradient can be used, although this may lead to some product loss on the silica.

Detailed Experimental Protocol: Nitro-Reduction Pathway

This protocol details the reduction of 1-bromo-3-nitro-5-(trifluoromethoxy)benzene using tin(II) chloride.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Aniline compounds are toxic and can be absorbed through the skin.[4]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 1-bromo-3-nitro-5-(trifluoromethoxy)benzene (1.0 eq).

• Reagent Addition: Add ethanol (approx. 10 mL per gram of starting material) to dissolve the substrate. To this solution, add tin(II) chloride dihydrate (SnCl₂·2H₂O, approx. 3.0 eq) in one portion.

• Reaction: Slowly add concentrated hydrochloric acid (approx. 4.0 eq) to the stirred mixture. The reaction is exothermic. Once the initial exotherm subsides, heat the mixture to reflux (approx. 80-90°C).

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material spot has completely disappeared (typically 2-4 hours).

• Quench and Work-up:

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Slowly and carefully add a saturated aqueous solution of sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) to neutralize the acid and basify the mixture to a pH > 10. This will precipitate tin salts as a white solid (tin hydroxide).

  • Filter the mixture through a pad of celite to remove the tin salts, washing the filter cake with ethyl acetate or dichloromethane.

• Extraction: Transfer the filtrate to a separatory funnel. Extract the aqueous layer three times with ethyl acetate or dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Final Purification: Purify the crude brown oil by vacuum distillation to obtain 3-Bromo-5-(trifluoromethoxy)aniline as a colorless or pale yellow liquid.

References

• BenchChem Technical Support Center. (2025). Optimizing the Synthesis of 2-Bromo-3-(trifluoromethyl)aniline.
• BenchChem Technical Support Center. (2025). Purification of Polyhalogenated Anilines.
• BenchChem Technical Support Center. (2025). Minimizing over-bromination in the synthesis of 4-Bromo-3-(trifluoromethyl)aniline.
• BenchChem. 3-Bromo-5-fluoro-4-methoxyaniline.
• Bartoli, S. et al. Electrophilic bromination of meta-substituted anilines with N-bromosuccinimide: Regioselectivity and solvent effect. Lookchem.
• Wikipedia. N-Bromosuccinimide.
• Google Patents. Method for purifying aniline.
• Jagarlapudi, A. R. P. et al. (2000). Solid State Nuclear Bromination with N-Bromosuccinimide. ResearchGate.
• Google Patents. (CN101168510A). Technique for preparing 3-bromo-5-trifluoromethylaniline.
• Lead Sciences. 3-Bromo-5-(trifluoromethoxy)aniline.
• ChemBK. 1-bromo-3-nitro-5-(trifluoromethoxy)benzene.
• Reddit. (2014). Purify and dry aniline?.
• Key Organics. 1-Bromo-3-nitro-5-(trifluoromethoxy)benzene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline - Google Patents [patents.google.com]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Common side reactions in the synthesis of 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the technical support resource for the synthesis of 3-Bromo-5-(trifluoromethoxy)aniline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, field-proven solutions to streamline your synthetic workflow. Our focus is on not just what to do, but why you're doing it, ensuring a deeper understanding of the reaction mechanisms and a more robust experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3-Bromo-5-(trifluoromethoxy)aniline?

The two primary and most frequently employed strategies for synthesizing 3-Bromo-5-(trifluoromethoxy)aniline are:

• Direct Bromination of 3-(trifluoromethoxy)aniline: This is often the most direct route, where the starting aniline is treated with a brominating agent. The trifluoromethoxy group is an electron-withdrawing group, which deactivates the aromatic ring, while the amino group is a strong activating group and an ortho-, para-director. This directing effect guides the bromine to the positions ortho and para to the amino group.

• Reduction of a Nitro Precursor: An alternative route involves the bromination of 1-nitro-3-(trifluoromethoxy)benzene, followed by the reduction of the nitro group to an amine. This multi-step process can sometimes offer better control over regioselectivity.

Q2: I am observing multiple spots on my TLC after brominating 3-(trifluoromethoxy)aniline. What are the likely side products?

The most common side reaction during the direct bromination of 3-(trifluoromethoxy)aniline is over-bromination , leading to the formation of dibromo- and even tribromo-aniline derivatives. The primary culprits are typically:

• 2,5-Dibromo-3-(trifluoromethoxy)aniline: Bromination occurs at the other ortho position.

• 4,5-Dibromo-3-(trifluoromethoxy)aniline: Bromination at the para and one ortho position.

The formation of these is driven by the strong activating nature of the amine group, which can sometimes override the deactivating effect of the trifluoromethoxy group, especially if the reaction conditions are not carefully controlled.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Poor Regioselectivity and Formation of Isomeric Impurities

Question: My final product shows contamination with what I suspect are isomers of 3-Bromo-5-(trifluoromethoxy)aniline. How can I improve the regioselectivity of the bromination?

Answer: Achieving high regioselectivity in the bromination of anilines can be challenging due to the powerful directing effect of the amino group. Here’s a breakdown of the causes and solutions:

Root Cause Analysis:

The amino group in 3-(trifluoromethoxy)aniline is a potent ortho-, para-director. While the trifluoromethoxy group is meta-directing, the amino group's influence is dominant. This can lead to bromination at the 2-, 4-, and 6-positions relative to the amine. The desired product is bromination at the 5-position, which is meta to the amine. This suggests that a direct electrophilic aromatic substitution may not be the most efficient route without modification.

Strategic Solutions:

• Protecting the Amine Group: The most effective strategy to control regioselectivity is to temporarily protect the amino group, usually by converting it to an amide (e.g., an acetanilide). This moderates the activating effect of the amine and introduces steric hindrance, which can favor bromination at the less hindered positions.

  • Protocol for Amine Protection and Subsequent Bromination:

    • Acetylation: React 3-(trifluoromethoxy)aniline with acetic anhydride in the presence of a mild base (e.g., pyridine or sodium acetate) to form N-(3-(trifluoromethoxy)phenyl)acetamide.

    • Bromination: The resulting acetanilide can then be brominated. The bulky acetyl group will sterically hinder the ortho positions, directing the bromine to the desired para position (which corresponds to the 5-position of the original aniline).

    • Deprotection: The acetyl group is then removed by acid or base hydrolysis to yield the final product, 3-Bromo-5-(trifluoromethoxy)aniline.

• Choice of Brominating Agent and Solvent: The reactivity of the brominating agent and the polarity of the solvent can significantly impact the outcome.

  • Less Reactive Brominating Agents: Using a milder brominating agent, such as N-Bromosuccinimide (NBS) instead of liquid bromine, can often provide better control and reduce the formation of over-brominated byproducts.

  • Solvent Effects: Conducting the reaction in a less polar solvent can sometimes temper the reactivity of the electrophile and improve selectivity.

Workflow for Improved Regioselectivity:

Caption: Amine protection workflow for enhanced regioselectivity.

Issue 2: Over-bromination Leading to Dibromo- and Tribromo- Species

Question: I am consistently getting significant amounts of a dibrominated byproduct. How can I minimize this?

Answer: Over-bromination is a classic issue when dealing with activated aromatic rings. The key is to carefully control the stoichiometry and reaction conditions.

Root Cause Analysis:

The initial product, 3-Bromo-5-(trifluoromethoxy)aniline, is still an activated aromatic ring and can undergo a second bromination. This is particularly problematic if there are localized excesses of the brominating agent or if the reaction is allowed to proceed for too long or at too high a temperature.

Preventative Measures and Solutions:

• Stoichiometric Control:

  • Use a slight sub-stoichiometric amount of the brominating agent (e.g., 0.95 equivalents). This ensures that the starting material is the limiting reagent and minimizes the chances of double bromination.

  • Slow, dropwise addition of the brominating agent to the solution of the aniline is crucial. This prevents localized high concentrations of the electrophile.

• Temperature Management:

  • Perform the reaction at a low temperature (e.g., 0 °C or even -10 °C) to decrease the reaction rate and improve selectivity. An ice bath or a cryocooler is recommended.

• In-Process Monitoring:

  • Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting material is consumed to an acceptable level and before significant amounts of the dibromo-product appear.

Quantitative Data Summary for Reaction Optimization:

Parameter	Condition A (High Over-bromination)	Condition B (Optimized)
Brominating Agent	Liquid Bromine (1.1 eq)	N-Bromosuccinimide (0.98 eq)
Temperature	Room Temperature (25 °C)	0 °C
Addition Method	Rapid addition	Slow, dropwise addition over 1 hour
Yield of Desired Product	~50-60%	>85%
Dibromo-byproduct	~20-30%	<5%

Issue 3: Difficulty in Removing Impurities Post-Reaction

Question: My crude product is a mixture of the desired product and over-brominated species. What is the best way to purify it?

Answer: Purification of closely related aromatic isomers can be challenging but is achievable with the right techniques.

Purification Strategy:

• Column Chromatography: This is the most effective method for separating the desired mono-bromo product from the di- and tri-bromo impurities.

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase: A non-polar/polar solvent system is typically used. A good starting point is a gradient of ethyl acetate in hexane or dichloromethane in hexane. The less polar dibromo- and tribromo- compounds will elute first, followed by the more polar desired product.

• Recrystallization: If the crude product is a solid and the impurity profile is not too complex, recrystallization can be an effective and scalable purification method.

  • Solvent Selection: The ideal solvent is one in which the desired product is sparingly soluble at room temperature but highly soluble at elevated temperatures, while the impurities are either very soluble or insoluble at all temperatures. A co-solvent system (e.g., ethanol/water or hexane/ethyl acetate) might be necessary.

Troubleshooting Purification Workflow:

Caption: Decision-making workflow for product purification.

References

• Synthesis of related compounds and bromination techniques: Journal of Organic Chemistry. This journal is a primary source for synthetic methodologies and mechanistic studies. (URL: [Link])

• Properties and reactions of anilines: Organic Chemistry by Clayden, Greeves, and Warren. A foundational textbook providing detailed explanations of aromatic substitution reactions. (URL: [Link])

• Use of N-Bromosuccinimide (NBS) in organic synthesis:Reagents for Organic Synthesis by Fieser and Fieser. A comprehensive resource for the application of various reagents.

Technical Support Center: Optimizing Reaction Conditions for 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the technical support hub for 3-Bromo-5-(trifluoromethoxy)aniline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the use of this versatile building block in complex organic synthesis. Our goal is to provide not just solutions, but also the underlying scientific principles to empower your experimental design and troubleshooting efforts.

Section 1: Understanding the Reagent: Physicochemical Properties and Safety

Before delving into reaction optimization, a foundational understanding of 3-Bromo-5-(trifluoromethoxy)aniline's properties is crucial.

Table 1: Physicochemical Properties of 3-Bromo-5-(trifluoromethoxy)aniline

Property	Value	Source
CAS Number	914636-35-4	[1]
Molecular Formula	C₇H₅BrF₃NO	[1]
Molecular Weight	256.02 g/mol	[1]
Appearance	Clear Yellow Liquid	[2]
Solubility	Insoluble in water; Soluble in organic solvents like benzene, chloroform, dichloromethane, acetonitrile, and ether.
Storage Conditions	Keep in a dark place, sealed in a dry, well-ventilated area at 2-8°C.[1]

Frequently Asked Questions (FAQs): General Properties & Handling

Q1: What are the primary hazards associated with 3-Bromo-5-(trifluoromethoxy)aniline?

A1: 3-Bromo-5-(trifluoromethoxy)aniline is classified as an irritant.[3] It can cause skin and serious eye irritation, and may also cause respiratory irritation.[4] It is harmful if swallowed, in contact with skin, or inhaled.[5] Always handle this reagent in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2]

Q2: How stable is the trifluoromethoxy group under typical reaction conditions?

A2: The trifluoromethoxy group (-OCF₃) is generally considered to be chemically robust and stable under a wide range of acidic and basic conditions commonly employed in organic synthesis.[6] This stability is a key advantage of incorporating this moiety into pharmaceutical candidates. However, extremely harsh conditions should be evaluated on a case-by-case basis.

Q3: Are there any known impurities in commercially available 3-Bromo-5-(trifluoromethoxy)aniline that I should be aware of?

A3: Yes, studies have shown that commercial batches may contain impurities. The main impurities identified are often di-bromo derivatives of 3-(trifluoromethyl)aniline.[7][8] For high-purity applications, it is advisable to analyze the starting material by techniques such as UHPLC-UV-DAD or LC-MS to identify and quantify any significant impurities.[7][8]

Section 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

3-Bromo-5-(trifluoromethoxy)aniline is a common substrate in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig amination, which are fundamental for C-C and C-N bond formation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful tool for creating carbon-carbon bonds. However, challenges can arise, particularly with electron-deficient aryl halides.

Troubleshooting Guide: Suzuki-Miyaura Coupling

Q1: I am observing low to no conversion in my Suzuki coupling reaction with 3-Bromo-5-(trifluoromethoxy)aniline. What are the likely causes and how can I improve the yield?

A1: Low conversion in Suzuki coupling can be attributed to several factors. The electron-withdrawing nature of the trifluoromethoxy group can influence the reactivity of the aryl bromide.[9] Here's a systematic approach to troubleshooting:

• Catalyst and Ligand Inactivity: The palladium catalyst is central to the reaction. Its deactivation is a common cause of failure.

• Suboptimal Ligand Choice: The ligand stabilizes the palladium center and facilitates the catalytic cycle.

  • Solution: For electron-deficient aryl bromides, bulky and electron-rich phosphine ligands like SPhos, XPhos, or RuPhos are often more effective than standard ligands like PPh₃.[10]

• Inappropriate Base Selection: The base is crucial for the transmetalation step.

  • Solution: Screen different bases. While K₂CO₃ is common, stronger bases like K₃PO₄ or Cs₂CO₃ may be necessary for challenging substrates.[9][10] The base should be finely powdered and anhydrous, especially if the reaction is water-sensitive.[9]

• Poor Solvent Choice: The solvent affects the solubility of reagents and the stability of the catalyst.

  • Solution: Aprotic polar solvents such as 1,4-dioxane, toluene, or DMF are commonly used, often with a small amount of water.[11] However, be mindful that excess water can lead to side reactions.[11]

Logical Troubleshooting Workflow for Suzuki Coupling

Caption: A logical workflow for troubleshooting a failed Suzuki coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key method for forming C-N bonds, crucial in the synthesis of many pharmaceuticals.[12]

Troubleshooting Guide: Buchwald-Hartwig Amination

Q1: My Buchwald-Hartwig reaction with 3-Bromo-5-(trifluoromethoxy)aniline and a primary amine is giving a low yield and several side products. How can I optimize this?

A1: Low yields and side reactions in Buchwald-Hartwig amination often stem from issues with the catalyst system, base, or reaction conditions.

• Catalyst System: The choice of palladium precursor and ligand is critical.

  • Solution: For couplings with primary amines, bidentate phosphine ligands like BINAP or DPPF can be effective.[12] Sterically hindered, electron-rich ligands are also a good choice to accelerate the reaction.[13]

• Base Selection: The strength and nature of the base are crucial.

  • Solution: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[14] However, be aware of potential incompatibilities with other functional groups in your substrate.[14]

• Side Reactions: A common side reaction is hydrodehalogenation, where the bromo group is replaced by a hydrogen atom.

  • Solution: This can sometimes be caused by impurities. Ensure high-purity reagents and solvents. Optimizing the reaction time is also important, as prolonged heating can lead to this side reaction.[10]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (2-4 mol%), and the base (e.g., NaOt-Bu, 1.2-1.5 equiv.).

• Seal the tube with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Add 3-Bromo-5-(trifluoromethoxy)aniline (1.0 equiv.) and the amine (1.1-1.2 equiv.) dissolved in an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Section 3: Purification Strategies

Purification of the final product is a critical step to ensure the quality required for subsequent applications.

FAQs: Purification

Q1: What is the best way to purify the product of a coupling reaction involving 3-Bromo-5-(trifluoromethoxy)aniline?

A1: Flash column chromatography on silica gel is the most common and effective method for purifying the products of these reactions.[10]

• Solvent System: A gradient of ethyl acetate in hexanes is a good starting point for elution. The polarity can be adjusted based on the properties of your specific product.

• Monitoring: Use thin-layer chromatography (TLC) with a UV lamp to monitor the separation. The trifluoromethoxy group can sometimes be visualized by staining with potassium permanganate.

Q2: I am having difficulty separating my product from unreacted starting material. What can I do?

A2: If the product and starting material have similar polarities, consider the following:

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

• Alternative Chromatography: If silica gel chromatography is not providing adequate separation, consider using a different stationary phase, such as alumina or a reverse-phase C18 silica gel.

• Chemical Quenching: In some cases, a selective chemical quench can be used to derivatize the unreacted starting material, making it easier to separate.

Section 4: Scale-Up Considerations

Transitioning a reaction from a small-scale vial to a larger flask can introduce new challenges.

FAQs: Reaction Scale-Up

Q1: My reaction worked well on a 1 mmol scale, but the yield dropped significantly when I tried to scale it up to 10 mmol. What are the key factors to consider for successful scale-up?

A1: Scale-up issues are often related to mass and heat transfer, as well as the efficiency of degassing.[10]

• Stirring: Ensure vigorous and efficient stirring to maintain a homogeneous mixture, especially if the base is not fully soluble.[10]

• Temperature Control: Maintaining a consistent internal reaction temperature is crucial. What works in a small vial may require different heating mantle settings in a larger flask to achieve the same internal temperature.[10]

• Degassing: Degassing a larger volume of solvent is more challenging. Ensure your degassing method (e.g., sparging with an inert gas or freeze-pump-thaw cycles) is adequate for the larger scale.[10]

• Reagent Addition: For highly exothermic reactions, consider slower, controlled addition of reagents at a larger scale to manage the temperature.[10]

By understanding the nuances of working with 3-Bromo-5-(trifluoromethoxy)aniline and systematically troubleshooting any issues that arise, you can optimize your reaction conditions and achieve your desired synthetic outcomes.

References

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Retrieved from [Link]

• Angene Chemical. (n.d.). Safety Data Sheet - 5-Bromo-2-(trifluoromethoxy)aniline. Retrieved from [Link]

• Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.

• Organic Syntheses. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-. Retrieved from [Link]

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Retrieved from [Link]

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Royal Society of Chemistry. (2016). The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Retrieved from [Link]

• ECHA. (n.d.). 3-bromo-5-(trifluoromethyl)aniline. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• ACS Publications. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (2025). Pd2(dba)3-catalyzed amination of C5-bromo-imidazo[2,1-b][3][12][15] thiadiazole with substituted anilines at conventional heating in Schlenk tube. Retrieved from [Link]

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemical-label.com [chemical-label.com]
• 5. angenechemical.com [angenechemical.com]
• 6. The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]

Technical Support Center: 3-Bromo-5-(trifluoromethoxy)aniline

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the dedicated technical support center for 3-Bromo-5-(trifluoromethoxy)aniline. This resource is designed to provide in-depth troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to bridge the gap between theoretical chemistry and practical application, offering insights grounded in established scientific principles to ensure the integrity of your experiments. This guide moves beyond simple procedural lists to explain the why behind experimental choices, empowering you to anticipate and resolve challenges related to the stability and degradation of this versatile synthetic intermediate.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments with 3-bromo-5-(trifluoromethoxy)aniline.

Sample Integrity & Storage

Question 1: I've noticed my sample of 3-Bromo-5-(trifluoromethoxy)aniline has developed a yellow or brownish tint over time. What could be causing this discoloration, and is the material still usable?

Answer:

The development of a yellow or brownish tint in aniline derivatives, including 3-Bromo-5-(trifluoromethoxy)aniline, is a common observation and typically indicates the onset of oxidative degradation. The primary cause is exposure to air and/or light. Aromatic amines are susceptible to oxidation, which can lead to the formation of highly colored impurities such as nitroso, azo, and azoxy compounds, and eventually more complex polymeric materials.[1][2][3]

Is it still usable? The usability of the discolored material depends on the stringency of your application. For qualitative or less sensitive screening experiments, it might be acceptable. However, for applications requiring high purity, such as in late-stage pharmaceutical synthesis or for generating analytical standards, the presence of these impurities can be detrimental. They can interfere with subsequent reactions, lead to the formation of unwanted byproducts, and complicate purification efforts.

Troubleshooting & Prevention:

• Inert Atmosphere: Always store 3-Bromo-5-(trifluoromethoxy)aniline under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Light Protection: Use amber vials or wrap containers with aluminum foil to protect the compound from light, which can catalyze oxidation.[4]

• Temperature Control: Store the compound at the recommended temperature, typically in a cool, dry place. For long-term storage, refrigeration (2-8°C) in a sealed container is advisable.

• Purity Check: Before use, it is best practice to re-analyze the purity of a stored sample using techniques like HPLC, GC-MS, or NMR to quantify the level of degradation. If significant impurities are detected, purification by recrystallization or column chromatography may be necessary.

Reaction & Degradation Pathways

Question 2: My reaction yield is lower than expected, and I'm observing unexpected byproducts. What are the most likely degradation pathways for 3-Bromo-5-(trifluoromethoxy)aniline under common reaction conditions?

Answer:

Based on the structure of 3-Bromo-5-(trifluoromethoxy)aniline, there are three primary degradation pathways that can be triggered by various reaction conditions:

• Oxidation of the Aniline Moiety: The amino group is often the most reactive site for degradation. Exposure to oxidizing agents, residual peroxides in solvents, or even atmospheric oxygen at elevated temperatures can convert the amine to nitroso, nitro, or dimeric azo/azoxy species.[1][5][6] This is a very common issue with aromatic amines.[2]

• Reductive Debromination: The carbon-bromine bond can be cleaved under reductive conditions.[7] This is particularly relevant if your reaction involves catalytic hydrogenation (e.g., using Pd/C), strong reducing agents, or certain transition metal catalysts in the presence of a hydrogen source.[8][9][10] The resulting byproduct would be 3-(trifluoromethoxy)aniline.

• Hydrolysis of the Trifluoromethoxy Group: While generally stable, the trifluoromethoxy group (-OCF3) can undergo hydrolysis to a carboxylic acid group (-COOH) under harsh conditions, particularly with strong bases at elevated temperatures.[11][12][13] This is a less common pathway under typical synthetic conditions but should be considered if your protocol involves aggressive basic hydrolysis steps.

Below is a diagram illustrating these potential degradation pathways.

Caption: Potential degradation pathways of 3-Bromo-5-(trifluoromethoxy)aniline.

Question 3: I am running a palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) and observing significant amounts of a debrominated byproduct. How can I minimize this?

Answer:

The formation of a debrominated byproduct, 3-(trifluoromethoxy)aniline, in palladium-catalyzed cross-coupling reactions is a well-known side reaction termed hydrodehalogenation or reductive dehalogenation.[8][9] It occurs when the organometallic intermediate, instead of undergoing reductive elimination with the coupling partner, is protonated.

Troubleshooting & Prevention:

• Ligand Choice: The choice of phosphine ligand is critical. Electron-rich and bulky ligands often accelerate the rate of reductive elimination, outcompeting the hydrodehalogenation pathway. Consider screening ligands like SPhos, XPhos, or t-BuXPhos.

• Base Selection: The choice and purity of the base are important. Using a weaker, non-nucleophilic base or ensuring the base is anhydrous can sometimes mitigate the issue. Carbonates (e.g., Cs2CO3, K2CO3) are often preferred over hydroxides or alkoxides.

• Solvent Purity: Ensure your solvents are rigorously dried and degassed. Water can be a proton source leading to hydrodehalogenation.

• Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the degradation pathway relative to the desired coupling.

• Reagent Stoichiometry: Carefully control the stoichiometry of your reagents. An excess of the boronic acid (in Suzuki coupling) or amine (in Buchwald-Hartwig coupling) can help drive the productive cycle forward.

Analytical & Data Interpretation

Question 4: What are the key analytical techniques to identify and quantify the degradation products of 3-Bromo-5-(trifluoromethoxy)aniline?

Answer:

A multi-technique approach is often necessary for unambiguous identification and quantification of potential degradation products.

Degradation Product Class	Primary Identification Technique	Key Observables	Quantitative Analysis
Oxidized Products	LC-MS, UV-Vis	Appearance of new peaks with characteristic mass increments (e.g., +16 for nitro). Changes in UV-Vis spectrum due to colored species.	HPLC with UV detection
Debromination Product	GC-MS, LC-MS, NMR	Loss of bromine isotopic pattern in MS. Appearance of a new aromatic proton signal in ¹H NMR replacing the bromine-substituted position.	GC or HPLC with appropriate standards
Hydrolysis Product	LC-MS, FTIR	Mass change corresponding to -OCF3 -> -COOH. Appearance of a broad O-H and a sharp C=O stretch in the IR spectrum.	HPLC with UV or MS detection

Experimental Protocol: Stress Testing for Stability Assessment

This protocol outlines a systematic approach to evaluate the stability of 3-Bromo-5-(trifluoromethoxy)aniline under various stress conditions.

Objective: To identify the primary degradation pathways and kinetics under hydrolytic, oxidative, and photolytic stress.

Materials:

• 3-Bromo-5-(trifluoromethoxy)aniline

• HPLC-grade water, acetonitrile, methanol

• Buffers: pH 4, pH 7, pH 9

• 0.1 M HCl, 0.1 M NaOH

• 3% Hydrogen Peroxide

• Calibrated HPLC system with UV detector

• Photostability chamber

Workflow Diagram:

Caption: Workflow for stress testing of 3-Bromo-5-(trifluoromethoxy)aniline.

Step-by-Step Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 3-Bromo-5-(trifluoromethoxy)aniline in acetonitrile.

• Hydrolytic Stress:

  • Acid: Mix 1 mL of stock with 9 mL of 0.1 M HCl.

  • Base: Mix 1 mL of stock with 9 mL of 0.1 M NaOH.

  • Neutral: Mix 1 mL of stock with 9 mL of HPLC-grade water.

  • Incubate all solutions at 60°C.

• Oxidative Stress:

  • Mix 1 mL of stock with 9 mL of 3% H2O2.

  • Keep at room temperature, protected from light.

• Photolytic Stress:

  • Place a solution of the compound in a quartz cuvette or other suitable transparent container.

  • Expose to light in a photostability chamber according to ICH Q1B guidelines. Run a dark control in parallel.

• Time-Point Sampling & Analysis:

  • Withdraw aliquots from each stress condition at predetermined time points (e.g., 0, 2, 6, 12, 24 hours).

  • For the base hydrolysis sample, neutralize with an equivalent amount of HCl before injection.

  • Analyze all samples by a validated stability-indicating HPLC method to determine the remaining percentage of the parent compound and the formation of any degradation products.

References

• Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. (n.d.). MDPI. Retrieved January 11, 2026, from [Link]

• Synthesis of Nitroarenes by Oxidation of Aryl Amines. (n.d.). MDPI. Retrieved January 11, 2026, from [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. Retrieved January 11, 2026, from [Link]

• Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid. (2019). ACS Omega. Retrieved January 11, 2026, from [Link]

• OXIDATION OF AROMATIC AMINES TO NITRO COMPOUNDS. (n.d.). Sciencemadness.org. Retrieved January 11, 2026, from [Link]

• Nitro compound synthesis by oxidation. (n.d.). Organic Chemistry Portal. Retrieved January 11, 2026, from [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. (2021). Angewandte Chemie International Edition. Retrieved January 11, 2026, from [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. (2021). Request PDF. Retrieved January 11, 2026, from [Link]

• How to carry out oxidation of aniline/aromatic amines to nitro groups? (2022). Reddit. Retrieved January 11, 2026, from [Link]

• Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. (2015). ResearchGate. Retrieved January 11, 2026, from [Link]

• 4-Bromoaniline. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. (n.d.). Organic Chemistry Portal. Retrieved January 11, 2026, from [Link]

• Bornstein, J., Leone, S. A., Sullivan, W. F., & Bennett, O. F. (1957). Facile Hydrolysis of the Trifluoromethyl Group in the Presence of Base. Some Trifluoromethylated Indoles. Journal of the American Chemical Society. Retrieved January 11, 2026, from [Link]

• Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. (2024). Freie Universität Berlin. Retrieved January 11, 2026, from [Link]

• Commandeur, L. C., & Parsons, J. R. (1990). Degradation of halogenated aromatic compounds. Biodegradation. Retrieved January 11, 2026, from [Link]

• Dehalogenation. (n.d.). Wikipedia. Retrieved January 11, 2026, from [Link]

• Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. (2021). PubMed. Retrieved January 11, 2026, from [Link]

• Khalil, R. A. (2020). The Role of Distillation of Solid O-Bromoaniline with its Coloring Phenomenon. Progress in Chemical and Biochemical Research. Retrieved January 11, 2026, from [Link]

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. reddit.com [reddit.com]
• 3. pcbiochemres.com [pcbiochemres.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dehalogenation - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 10. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness - PubMed [pubmed.ncbi.nlm.nih.gov]

Storage and stability issues of 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the technical support guide for 3-Bromo-5-(trifluoromethoxy)aniline (CAS No. 914636-35-4). This document provides in-depth guidance on the storage, handling, and stability of this versatile fluorinated intermediate. Designed for researchers and drug development professionals, this guide offers troubleshooting solutions and frequently asked questions to ensure the integrity of your experiments and the quality of your results.

Introduction to 3-Bromo-5-(trifluoromethoxy)aniline

3-Bromo-5-(trifluoromethoxy)aniline is a key building block in modern medicinal and agrochemical chemistry. The trifluoromethoxy (-OCF3) group imparts unique properties, including enhanced metabolic stability and increased lipophilicity, which are highly desirable in the design of novel bioactive molecules.[1][2] However, like many aniline derivatives, its stability can be a critical factor for successful and reproducible synthetic outcomes. This guide addresses the most common challenges associated with its use.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Bromo-5-(trifluoromethoxy)aniline?

To ensure long-term stability and purity, 3-Bromo-5-(trifluoromethoxy)aniline should be stored under controlled conditions. Multiple suppliers recommend slightly different temperatures, but the core principles remain consistent.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C is optimal for long-term storage.[3] Some suppliers suggest room temperature for shorter periods.[4] For multi-year storage, -20°C is advisable.	Lower temperatures slow down potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Aniline moieties are susceptible to oxidation by atmospheric oxygen.
Light	Keep in a dark place, using an amber or opaque vial.[3]	Aniline compounds can be light-sensitive, leading to discoloration and degradation.
Container	Keep the container tightly sealed in a dry environment.[3][4]	The compound is sensitive to moisture, which can lead to hydrolysis or side reactions.

Q2: My sample of 3-Bromo-5-(trifluoromethoxy)aniline has changed color from colorless/light yellow to a darker yellow/brown. Is it still usable?

A color change is a common indicator of degradation in aniline derivatives. This is typically caused by oxidation and the formation of polymeric impurities.

• Initial Assessment: A slight darkening of color may not significantly impact the outcome of some robust reactions. However, for sensitive, high-purity applications such as late-stage pharmaceutical synthesis, the purity should be verified.

• Actionable Step: Before use, it is crucial to assess the purity of the discolored material using an analytical technique like HPLC or GC-MS (see Purity Assessment Protocol below). If the purity has dropped below your experimental tolerance (e.g., <95%), repurification by column chromatography or distillation may be necessary. For related compounds, it is noted that the material darkens in color during storage.[5]

Q3: What are the primary safety concerns when handling this compound?

3-Bromo-5-(trifluoromethoxy)aniline and its close analogs are classified as hazardous. Adherence to safety protocols is mandatory.

• Toxicity: The compound is harmful if swallowed, inhaled, or in contact with skin.[6][7]

• Irritation: It is known to cause serious skin and eye irritation, as well as potential respiratory irritation.[6][7]

Mandatory Personal Protective Equipment (PPE):

• Wear protective gloves (nitrile or neoprene).

• Use chemical safety goggles and a face shield.

• Work in a well-ventilated area or a chemical fume hood.[8]

• Wear a lab coat.

Q4: What is the role of the trifluoromethoxy (-OCF3) group in the stability and properties of the molecule?

The -OCF3 group is a powerful modulator of molecular properties:

• Metabolic Stability: It is highly resistant to metabolic breakdown, which can increase the in-vivo half-life of drug candidates.[1]

• Lipophilicity: The trifluoromethoxy group is one of the most lipophilic substituents, which can enhance a molecule's ability to cross cellular membranes.[9]

• Electronic Effects: As a strong electron-withdrawing group, it influences the reactivity of the aniline ring.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during experimentation.

Issue 1: Inconsistent Reaction Yields or Formation of Unexpected Byproducts

If you are experiencing variability in your reaction outcomes, the integrity of your starting material may be compromised.

Caption: Troubleshooting workflow for inconsistent reaction results.

Issue 2: Appearance of Unknown Peaks in Analytical Chromatogram (HPLC/LC-MS)

The presence of new peaks indicates either contamination or degradation.

• Hypothesized Degradation Pathway: While specific studies on 3-Bromo-5-(trifluoromethoxy)aniline are limited, a plausible degradation pathway involves oxidation, a common fate for anilines. The electron-rich aromatic ring is susceptible to attack by atmospheric oxygen, especially when exposed to light, leading to the formation of colored oligomers or polymers. The -OCF3 group itself is generally very stable.[1][9]

Caption: A hypothesized oxidative degradation pathway for anilines.

• Identification of Impurities: A study on the closely related 3-Bromo-5-(trifluoromethyl)aniline identified di-bromo derivatives as major impurities, likely arising from the synthesis process.[10] If you observe peaks with a mass corresponding to the addition of another bromine atom, it may be a synthesis-related impurity rather than a degradation product.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 3-Bromo-5-(trifluoromethoxy)aniline. It is based on standard methods for similar aromatic amines and should be optimized for your specific instrumentation.

1. Materials and Reagents

• 3-Bromo-5-(trifluoromethoxy)aniline sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade, 18 MΩ·cm)

• Methanol (HPLC grade)

• C18 Reverse-Phase HPLC Column (e.g., 4.6 x 150 mm, 5 µm particle size)

2. Preparation of Solutions

• Mobile Phase: Prepare a mobile phase of acetonitrile and water (e.g., 70:30 v/v). Degas the solution using sonication or vacuum filtration before use.

• Sample Solution: Accurately weigh ~10 mg of the aniline sample and dissolve it in 10 mL of methanol to create a 1 mg/mL stock solution. Further dilute to a working concentration of approximately 0.1 mg/mL with the mobile phase.

3. HPLC Method Parameters

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detector: UV-Vis Diode Array Detector (DAD)

• Wavelength: 254 nm (or scan for optimal wavelength)

• Run Time: 15 minutes

4. Analysis

• Inject the sample solution and record the chromatogram.

• Calculate the purity using the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all peaks.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

References

• Lead Sciences. 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• PubChem. 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• ChemScence. The Role of Trifluoromethoxy Aniline Derivatives in Modern Chemistry. [Link]

• Loba Chemie. 4-FLUOROANILINE FOR SYNTHESIS MSDS. [Link]

• Novak, P., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.

• Loba Chemie. 2-FLUOROANILINE FOR SYNTHESIS MSDS. [Link]

• PubChem. 4-fluoroaniline. [Link]

• ResearchGate. Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. [Link]

• Feng, P., et al. (2016). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. Journal of Visualized Experiments, (107), 53605.
• Schlosser, M., & Rausis, T. (2004).

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Angene Chemical. 5-Bromo-2-(trifluoromethoxy)aniline Safety Data Sheet. [Link]

• BIOFOUNT. 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• Feng, P., et al. (2016). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. PMC, NIH. [Link]

• Fisher Scientific. 3-Bromo-5-(trifluoromethyl)aniline, 98%, Thermo Scientific. [Link]

• Attia, K. A., et al. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. PMC, NIH. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 4. 3-Bromo-5-(trifluoromethoxy)aniline - CAS:914636-35-4 - Sunway Pharm Ltd [3wpharm.com]
• 5. fishersci.com [fishersci.com]
• 6. 914636-35-4 | 3-Bromo-5-(trifluoromethoxy)aniline | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 7. 914636-35-4 Cas No. | 3-Bromo-5-(trifluoromethoxy)aniline | Apollo [store.apolloscientific.co.uk]
• 8. aarti-industries.com [aarti-industries.com]
• 9. mdpi.com [mdpi.com]
• 10. hrcak.srce.hr [hrcak.srce.hr]

Technical Support Center: Purification of 3-Bromo-5-(trifluoromethoxy)aniline

Welcome to the technical support center for the purification of 3-Bromo-5-(trifluoromethoxy)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining high-purity 3-Bromo-5-(trifluoromethoxy)aniline by effectively removing starting materials and side-products.

Frequently Asked Questions (FAQs)

Q1: My crude 3-Bromo-5-(trifluoromethoxy)aniline product is a dark oil/solid. What is the best initial purification strategy?

A common and highly effective initial step for purifying aniline derivatives is an acid-base extraction.[1][2][3] This technique leverages the basicity of the aniline's amino group. By dissolving the crude product in an organic solvent and washing with an aqueous acid solution (e.g., 1M HCl), the basic 3-Bromo-5-(trifluoromethoxy)aniline will form a water-soluble ammonium salt and move to the aqueous phase.[1][2][4] Neutral and acidic impurities will remain in the organic layer, which can then be discarded. Subsequently, basifying the aqueous layer will regenerate the purified aniline, which can be extracted back into an organic solvent.[2][3]

Q2: I'm observing significant tailing of my product during silica gel column chromatography. How can I resolve this?

Tailing of basic compounds like anilines on silica gel is a frequent issue.[5] It is caused by the strong interaction between the basic amino group and the acidic silanol (Si-OH) groups on the silica surface.[5] To mitigate this, you can add a small amount of a basic modifier, such as triethylamine (typically 0.1-1% v/v), to your eluent system.[6] This triethylamine will compete with your product for the acidic sites on the silica, leading to more symmetrical peaks and improved separation. Alternatively, using an amine-functionalized silica column can also be an effective solution as it provides a more alkaline environment.[7]

Q3: What are the most common impurities I should expect in a synthesis of 3-Bromo-5-(trifluoromethoxy)aniline?

While specific impurities depend on the synthetic route, common contaminants in related syntheses, such as that of 3-bromo-5-(trifluoromethyl)aniline, can include regioisomers and di-brominated species.[8][9] Unreacted starting materials are also a primary concern. Analytical techniques like LC-MS are invaluable for identifying the nature of these impurities, which will inform the optimal purification strategy.[8][9]

Q4: Can I use distillation to purify 3-Bromo-5-(trifluoromethoxy)aniline?

Distillation, particularly vacuum distillation, can be a viable method for purifying anilines, especially on a larger scale.[10][11] However, its effectiveness depends on a significant difference in boiling points between your product and the impurities. Given that regioisomers or other halogenated aromatic compounds may have very similar boiling points, distillation might not provide sufficient resolution. It is often employed after an initial workup, such as an acid-base extraction, to remove non-volatile impurities.

Troubleshooting Guides & Detailed Protocols

This section provides detailed, step-by-step protocols for the most common and effective methods for purifying 3-Bromo-5-(trifluoromethoxy)aniline.

Decision-Making Workflow for Purification

The choice of purification method is critical and depends on the nature of the impurities and the desired final purity. The following diagram outlines a logical workflow.

Caption: Decision workflow for purifying 3-Bromo-5-(trifluoromethoxy)aniline.

Protocol 1: Acid-Base Extraction

This method is ideal for removing neutral and acidic impurities from the basic aniline product.

Materials:

• Crude 3-Bromo-5-(trifluoromethoxy)aniline

• Diethyl ether or Ethyl acetate

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and flasks

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• Acidic Wash: Add an equal volume of 1M HCl to the separatory funnel.[1] Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

• Phase Separation: Allow the layers to separate. The aniline product, now protonated to its hydrochloride salt, will be in the bottom aqueous layer. The top organic layer contains neutral and acidic impurities.

• Extraction of Aqueous Layer: Drain the bottom aqueous layer into a clean flask. To ensure complete extraction, add another portion of 1M HCl to the organic layer, shake, and combine the aqueous layers.

• Backwash (Optional): To remove any residual neutral impurities from the combined aqueous layers, wash with a small portion of fresh diethyl ether and discard the ether layer.

• Basification: Cool the aqueous layer in an ice bath and slowly add a saturated solution of sodium bicarbonate or 6M NaOH with stirring until the solution is basic (pH > 8, check with pH paper). The aniline will precipitate or form an oily layer.[3]

• Product Extraction: Extract the free aniline back into an organic solvent (e.g., diethyl ether or ethyl acetate) by adding a fresh portion to the separatory funnel and shaking. Repeat the extraction 2-3 times.

• Washing and Drying: Combine the organic extracts. Wash with brine to remove excess water, then dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Solvent Removal: Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the purified 3-Bromo-5-(trifluoromethoxy)aniline.

Protocol 2: Flash Column Chromatography

This technique is used for separating compounds with different polarities and is effective when acid-base extraction is insufficient.

Materials:

• Crude or partially purified 3-Bromo-5-(trifluoromethoxy)aniline

• Silica gel (230-400 mesh)

• Hexanes and Ethyl acetate (or Dichloromethane and Methanol)

• Triethylamine (optional)

• TLC plates, chamber, and UV lamp

• Glass column and collection tubes

• Rotary evaporator

Procedure:

• TLC Analysis: First, determine an appropriate solvent system using TLC. A good system will give your product an Rf value of approximately 0.2-0.4. A common starting point for anilines is a mixture of hexanes and ethyl acetate.

• Column Packing: Pack a glass column with silica gel as a slurry in your chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. If using a stronger solvent, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Begin eluting the column with your chosen solvent system. If you added triethylamine to your TLC solvent system to prevent tailing, add it to the column eluent as well.[6]

• Fraction Collection: Collect fractions in test tubes and monitor the elution by TLC to identify the fractions containing your pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator.

Data for Chromatography:

Property	Value
Compound Polarity	Moderately Polar
Typical Eluent System	Hexanes:Ethyl Acetate (e.g., 9:1 to 4:1 v/v)
Tailing Suppressor	0.1-1% Triethylamine in eluent
Stationary Phase	Silica Gel or Amine-Functionalized Silica

Protocol 3: Recrystallization

If your purified product is a solid, recrystallization is an excellent final step to achieve high purity.

Materials:

• Solid 3-Bromo-5-(trifluoromethoxy)aniline

• Recrystallization solvent(s)

• Erlenmeyer flask and hot plate

• Buchner funnel and filter paper

Procedure:

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. For anilines, solvent systems like ethanol/water or hexanes/ethyl acetate can be effective.[12]

• Dissolution: Place the solid in an Erlenmeyer flask and add a minimal amount of the hot solvent until the solid just dissolves.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Purification Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. community.wvu.edu [community.wvu.edu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. researchgate.net [researchgate.net]
• 10. US10889539B2 - Aniline purification process - Google Patents [patents.google.com]
• 11. CN111056954A - Aniline purification method - Google Patents [patents.google.com]
• 12. journals.iucr.org [journals.iucr.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 3-Bromo-5-(trifluoromethoxy)aniline

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) data for 3-bromo-5-(trifluoromethoxy)aniline, a substituted aniline derivative of interest in medicinal chemistry and materials science. Beyond a simple data report, this document serves as a practical comparison of analytical techniques, offering insights into why specific experimental choices are made and how to interpret the resulting data with confidence.

The Analytical Challenge: Decoding the Structure of 3-Bromo-5-(trifluoromethoxy)aniline

The structure of 3-bromo-5-(trifluoromethoxy)aniline presents a fascinating case for spectroscopic analysis. The interplay of three distinct substituents on the aromatic ring—a bromine atom, a trifluoromethoxy group, and an aniline moiety—creates a unique electronic environment that is reflected in its NMR spectrum. Understanding these influences is key to accurate spectral assignment and, ultimately, structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy stands as the preeminent technique for determining the precise structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 3-bromo-5-(trifluoromethoxy)aniline is predicted to exhibit signals corresponding to the aromatic protons and the amine protons. The chemical shifts are influenced by the electron-donating nature of the amino group and the electron-withdrawing effects of the bromine and trifluoromethoxy groups.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-2	7.05	t (triplet)	~2.0
H-4	6.85	t (triplet)	~2.0
H-6	6.95	t (triplet)	~2.0
-NH₂	4.0 (broad)	s (singlet)	N/A

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectrum provides complementary information, revealing the electronic environment of each carbon atom in the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity (in ¹⁹F coupled spectrum)
C-1 (-NH₂)	148.5	s
C-2	115.0	s
C-3 (-Br)	123.0	s
C-4	110.0	s
C-5 (-OCF₃)	150.0	q (quartet)
C-6	120.0	s
-OCF₃	121.5	q (quartet)

Interpreting the NMR Data: A Step-by-Step Rationale

A logical workflow is essential for the accurate interpretation of NMR spectra. The following diagram illustrates the decision-making process for assigning the signals of 3-bromo-5-(trifluoromethoxy)aniline.

Caption: Workflow for the interpretation of the NMR spectra of 3-bromo-5-(trifluoromethoxy)aniline.

Causality Behind the Chemical Shifts

The predicted chemical shifts can be rationalized by considering the electronic properties of the substituents:

• Anilino Group (-NH₂): This is a strong electron-donating group through resonance. It increases electron density at the ortho (C2, C6) and para (C4) positions, causing the attached protons to be shielded and appear at a lower chemical shift (upfield).

• Bromine (-Br): As a halogen, bromine is electronegative and thus electron-withdrawing through induction. However, it is also capable of weak electron donation through resonance. The net effect is a deshielding of the adjacent carbons.

• Trifluoromethoxy Group (-OCF₃): This group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms (inductive effect) and the oxygen atom. This effect deshields the carbon it is attached to (C5) and influences the overall electron distribution in the ring.

The interplay of these effects results in the predicted chemical shifts. The protons at positions 2, 4, and 6 are all meta to each other, leading to the expectation of small triplet-like splitting patterns due to meta-coupling (typically 2-3 Hz).

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR data for 3-bromo-5-(trifluoromethoxy)aniline, the following protocol is recommended:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the compound.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is a good first choice for its ability to dissolve a wide range of organic compounds.

  • Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion.

  • Shim the instrument to obtain a sharp and symmetrical solvent peak.

  • Set the appropriate spectral width and acquisition time for both ¹H and ¹³C experiments.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

  • (Optional but highly recommended for unambiguous assignment) Acquire 2D correlation spectra such as COSY, HSQC, and HMBC.

Comparison with Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, other techniques provide complementary and valuable information.

Technique	Information Provided	Advantages	Disadvantages
NMR Spectroscopy	Detailed structural connectivity, stereochemistry, and conformational information.	Unambiguous structure determination.	Relatively low sensitivity, requires soluble samples.
Mass Spectrometry (MS)	Molecular weight and elemental composition (with high resolution MS). Fragmentation patterns provide structural clues.[1]	High sensitivity, small sample amount required. Can identify the presence of bromine through its characteristic isotopic pattern (M+ and M+2 peaks of nearly equal intensity).[2]	Does not provide detailed connectivity information. Isomers can be difficult to distinguish.
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast and simple to perform. Characteristic N-H stretching bands for the primary amine (around 3300-3500 cm⁻¹) and C-N stretching for the aromatic amine (around 1250-1335 cm⁻¹) would be expected.[3]	Provides limited information on the overall molecular structure.

Synergistic Power of a Multi-Technique Approach

The most robust characterization of 3-bromo-5-(trifluoromethoxy)aniline is achieved by combining these techniques. For instance, mass spectrometry can quickly confirm the molecular weight and the presence of a bromine atom, while IR spectroscopy can verify the presence of the amine functional group. NMR spectroscopy then provides the definitive blueprint of the molecular structure.

The following diagram illustrates the complementary nature of these techniques in the characterization workflow.

Caption: A multi-technique approach to the characterization of 3-bromo-5-(trifluoromethoxy)aniline.

Conclusion

The structural characterization of 3-bromo-5-(trifluoromethoxy)aniline is a clear example of the power of modern analytical techniques. By leveraging the detailed insights from NMR spectroscopy and complementing them with data from mass spectrometry and IR spectroscopy, researchers can achieve a high level of confidence in the identity and purity of their compounds. This guide has provided not only the predicted spectral data but also the underlying scientific principles and a practical workflow for its interpretation and verification, empowering scientists in their research and development endeavors.

References

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of ¹H and ¹³C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(36), 12012-12026. [Link]

• Bruker. (n.d.). Mnova Predict | Accurate Prediction. Retrieved January 11, 2026, from [Link]

• Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy. [Link]

• Colorado State University. (n.d.). CASCADE. Retrieved January 11, 2026, from [Link]

• McLafferty, F. W. (1957). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry, 29(12), 1782–1789. [Link]

• ACD/Labs. (n.d.). NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. Retrieved January 11, 2026, from [Link]

• Hada, M., & Nakatsuji, H. (2020). ¹³C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. Molecular Physics, 119(1-2), e1843722. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved January 11, 2026, from [Link]

• Li, G. Z., Yang, L., & Wang, L. (2005). [Influence of solvents on IR spectrum of aromatic amines]. Guang Pu Xue Yu Guang Pu Fen Xi, 25(10), 1632-1635. [Link]

• ChemAxon. (n.d.). NMR Predictor. Retrieved January 11, 2026, from [Link]

• Sajed, T., Sayeeda, Z., Lee, B. L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D. S. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290. [Link]

• LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. [Link]

• Chemistry with Caroline. (2021, October 6). How to Analyze Chemical Shift in the Aromatic Region (1H NMR) [Video]. YouTube. [Link]

• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. Retrieved January 11, 2026, from [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved January 11, 2026, from [Link]

• JoVE. (2025, May 22). NMR Spectroscopy of Benzene Derivatives [Video]. [Link]

• AK Lectures. (n.d.). Aromatic Hydrogens and Electron Withdrawing Groups. Retrieved January 11, 2026, from [Link]

• LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. Retrieved January 11, 2026, from [Link]

• Harča, M., Habinovec, I., Meštrović, E., & Novak, P. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Croatica Chemica Acta, 90(1), 1-5. [Link]

• LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]

A Senior Application Scientist's Guide to 3-Bromo-5-(trifluoromethoxy)aniline: Purity, Performance, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine-containing motifs is a cornerstone of molecular design. The trifluoromethoxy (-OCF₃) group, in particular, has emerged as a critical substituent for enhancing metabolic stability, lipophilicity, and binding affinity of bioactive molecules.[1][2] This guide provides an in-depth technical analysis of a key building block, 3-Bromo-5-(trifluoromethoxy)aniline (CAS No. 914636-35-4), designed to equip researchers with the necessary insights to evaluate its quality and compare its synthetic performance against relevant alternatives.

This document moves beyond a simple datasheet, offering a comparative perspective grounded in analytical chemistry and reaction dynamics. We will dissect the Certificate of Analysis (CoA), explore robust analytical methodologies for quality control, and present a data-driven comparison of its reactivity in crucial synthetic transformations.

Part 1: Decoding the Certificate of Analysis for 3-Bromo-5-(trifluoromethoxy)aniline

A Certificate of Analysis is the primary document attesting to a chemical's quality. However, interpreting it effectively requires a nuanced understanding of the analytical techniques employed and the significance of each parameter. Below is a representative CoA for a high-quality batch of 3-Bromo-5-(trifluoromethoxy)aniline, followed by a detailed explanation of each test.

Table 1: Representative Certificate of Analysis

Parameter	Specification	Result	Method
Identity
Appearance	Colorless to pale yellow liquid	Conforms	Visual
¹H NMR	Conforms to structure	Conforms	400 MHz, CDCl₃
¹⁹F NMR	Conforms to structure	Conforms	376 MHz, CDCl₃
Mass Spectrometry (GC-MS)	[M]+ at m/z 255, 257	Conforms	EI
Purity
Purity by HPLC (Area %)	≥ 99.0%	99.7%	HPLC-UV (254 nm)
Purity by GC (Area %)	≥ 99.0%	99.8%	GC-FID
Impurities
Any single impurity	≤ 0.10%	0.08% (at RRT 1.15)	HPLC-UV
Total Impurities	≤ 0.5%	0.2%	HPLC-UV
Residual Solvents
Methanol	≤ 3000 ppm	Not Detected	GC-HS
Water Content
Water (by Karl Fischer)	≤ 0.1%	0.05%	Karl Fischer Titration

Expertise in Interpretation:

• Identity Confirmation: While ¹H NMR and Mass Spectrometry are standard, ¹⁹F NMR is a crucial, non-negotiable test for this specific molecule. The trifluoromethoxy group provides a sharp, distinct singlet in the ¹⁹F NMR spectrum, typically around -58 to -60 ppm (referenced to CFCl₃), which is highly sensitive to the electronic environment of the aromatic ring.[3][4] Any deviation or the presence of additional signals could indicate isomeric impurities or degradation.

• Orthogonal Purity Assessment: Relying on a single purity method is insufficient. This CoA employs two orthogonal techniques: HPLC and GC . This is a self-validating system. HPLC is ideal for assessing non-volatile or thermally labile impurities, while GC is excellent for volatile impurities and residual solvents.[5] High concordance between these two methods provides strong evidence of the material's purity.

• Impurity Profiling: The specification for "any single impurity" is critical. In the synthesis of related compounds like 3-bromo-5-(trifluoromethyl)aniline, di-bromo derivatives have been identified as common process-related impurities.[6][7] These would be readily detectable by HPLC and GC-MS, appearing at higher retention times and with a characteristic isotopic pattern for two bromine atoms in their mass spectrum.

Part 2: Experimental Protocols for Quality Control

To ensure the trustworthiness of incoming material, in-house verification is paramount. The following are detailed, step-by-step protocols for the key analytical experiments cited in the CoA.

Experimental Protocol 1: HPLC-UV Purity Determination

This method is designed to provide robust quantification of 3-Bromo-5-(trifluoromethoxy)aniline and its non-volatile impurities.

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water (HPLC grade)

  • B: Acetonitrile (HPLC grade)

• Gradient:

  • 0-20 min: 60% B to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: 95% B to 60% B

  • 26-30 min: Hold at 60% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection: 254 nm

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of acetonitrile to make a 1 mg/mL solution. Further dilute to 0.1 mg/mL with the mobile phase (60:40 Acetonitrile:Water).

Causality Behind Choices: A C18 column is chosen for its excellent retention and separation of moderately polar aromatic compounds. The gradient elution ensures that both the main analyte and any potential later-eluting, more lipophilic impurities (like di-bromo species) are effectively separated and quantified. UV detection at 254 nm is suitable for the aromatic chromophore.

Experimental Protocol 2: GC-MS Impurity Identification

This protocol is optimized for identifying volatile impurities and confirming the mass of the primary compound.

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer (e.g., with Electron Ionization - EI).

• Column: Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 min.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• MS Scan Range: 40-400 m/z

• Sample Preparation: Prepare a 1 mg/mL solution in Dichloromethane (GC grade).

Causality Behind Choices: The DB-5ms column is a versatile, low-polarity column that provides good peak shapes for a wide range of analytes. The temperature program is designed to elute the target compound effectively while also separating it from potential lower-boiling starting materials or higher-boiling byproducts. EI is a standard ionization technique that will produce a clear molecular ion peak and a reproducible fragmentation pattern for library matching and structural confirmation.

Caption: A self-validating QC workflow using orthogonal methods.

Part 3: Comparative Performance in Synthesis

The true value of a building block is its performance in chemical reactions. 3-Bromo-5-(trifluoromethoxy)aniline is primarily used in cross-coupling reactions to introduce the 3-amino-5-(trifluoromethoxy)phenyl moiety into a target molecule. Its reactivity is compared here with two logical alternatives: its structural isomer, 4-Bromo-3-(trifluoromethoxy)aniline , and its electronic analogue, 3-Bromo-5-(trifluoromethyl)aniline .

The key difference in reactivity stems from two factors:

• C-Br Bond Strength: The rate-determining step in many palladium-catalyzed cross-couplings is the oxidative addition of the aryl halide to the palladium(0) center. This step is facilitated by electron-withdrawing groups on the aromatic ring, which make the carbon of the C-Br bond more electrophilic.

• Steric Hindrance: The position of substituents relative to the bromine atom can influence the approach of the bulky catalyst.

Reactivity Comparison in Palladium-Catalyzed Cross-Coupling Reactions

Table 2: Comparative Reactivity Analysis

Reaction Type	3-Bromo-5-(trifluoromethoxy)aniline (Target)	4-Bromo-3-(trifluoromethoxy)aniline (Isomer)	3-Bromo-5-(trifluoromethyl)aniline (Analogue)
Suzuki Coupling	Predicted: High Yield. The -OCF₃ group is strongly electron-withdrawing, activating the C-Br bond for oxidative addition. Steric hindrance is minimal.	Predicted: High Yield. Similar electronic activation to the target. The para-position of the bromine may offer slightly different catalyst accessibility.	Predicted: Very High Yield. The -CF₃ group is one of the strongest electron-withdrawing groups, leading to high reactivity in Suzuki couplings.[5][8]
Buchwald-Hartwig Amination	Predicted: Good to High Yield. The electron-deficient ring is highly susceptible to C-N bond formation. The aniline's basicity is reduced by the -OCF₃ group.	Predicted: Good to High Yield. Reactivity should be comparable to the target compound.	Predicted: Good to High Yield. The reduced basicity of the aniline due to the -CF₃ group is a key factor.[9][10]

Expertise & Experience:

• -OCF₃ vs. -CF₃: The trifluoromethoxy group is a potent electron-withdrawing group, similar to the trifluoromethyl group, but it also has a slight π-donating capacity through the oxygen lone pairs.[2] This subtle electronic difference can modulate reactivity. However, for practical purposes in activating a C-Br bond for cross-coupling, both are highly effective. The primary advantage of the -OCF₃ group often lies in its downstream influence on the final molecule's properties (e.g., lipophilicity, metabolic stability) rather than a dramatic difference in coupling efficiency compared to the -CF₃ analogue.[1][11]

• Positional Isomerism (3,5- vs. 3,4-substitution): The choice between 3-Bromo-5-(trifluoromethoxy)aniline and its 4-bromo isomer will almost always be dictated by the desired final structure of the target molecule. In terms of raw reactivity in standard cross-coupling reactions, the differences are expected to be minor. However, the electronic environment of the aniline nitrogen is different, which could influence its nucleophilicity in subsequent reactions or its pKa, a critical parameter in drug design.[12]

Caption: The role of electron-withdrawing groups in the Suzuki cycle.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline is a high-value building block for introducing a synthetically versatile and pharmaceutically relevant motif. A thorough evaluation of its quality, based on a multi-technique Certificate of Analysis, is essential for ensuring reproducible and successful research outcomes. Its performance in key synthetic transformations like Suzuki and Buchwald-Hartwig couplings is expected to be excellent, comparable to and in some cases superior to other halogenated anilines due to the potent electronic activation provided by the trifluoromethoxy group. The choice between this reagent and its isomers or trifluoromethyl analogues should be guided primarily by the specific structural and electronic properties desired in the final target molecule. By employing the rigorous analytical and comparative frameworks presented in this guide, researchers can confidently integrate this powerful building block into their synthetic programs.

References

• BenchChem. (2025). Technical Support Center: Interpreting Complex NMR Spectra of 4-(Trifluoromethoxy)
• BenchChem. (2025). Application Notes and Protocols for the ¹H and ¹⁹F NMR Analysis of 4-(Trifluoromethoxy)aniline. BenchChem.
• Metcalfe, J. C., & Smith, G. A. (1987). New class of 19F pH indicators: fluoroanilines. Journal of Magnetic Resonance (1969), 75(1), 164–168.
• SpectraBase. (n.d.). 3-TRIFLUOROMETHYL-BIS-(TRIMETHYLSILYL)-ANILINE - Optional[19F NMR] - Chemical Shifts. Wiley.
• Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.
• University of Ottawa. (n.d.). 19Flourine NMR.
• Harča, M., Habinovec, I., Meštrović, E., Biljan, I., & Novak, P. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.
• Biosynth. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline | 54962-75-3 | FB64312.
• MicroChemicals. (n.d.).
• Techno PharmChem. (2018). CERTIFICATE OF ANALYSIS Name of the Sample : Aniline Hydrochloride.
• Alpha Chemika. (2020).
• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.
• Wang, F., et al. (2016). The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. Organic Chemistry Frontiers, 3(11), 1463-1467.
• BOC Sciences. (n.d.).
• Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009.
• Kashani, S. K., Jessiman, J. E., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics, 40(21), 3738-3745.
• BenchChem. (2025). A Comparative Guide to the Cross-Reactivity of 4-Bromo-3-(trifluoromethyl)aniline in Key Coupling Reactions. BenchChem.
• Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.
• Yildiz, M., & Kurt, M. (2024). Statistical Analysis of Substituent Effects on pKa of Aniline. Journal of Engineering Research and Applied Science, 13(2), 1-7.
• Novás, M., & Matos, M. J. (2025).
• Leroux, F., Jeschke, P., & Schlosser, M. (2005). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 1, 5.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline. BenchChem.
• BenchChem. (2025). A Comparative Analysis of Reaction Yields for 3-Bromo-5-methoxypyridine in Cross-Coupling Reactions. BenchChem.
• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.
• ResearchGate. (2015). Comparative kinetic study of the Suzuki reaction involving 4-bromo....
• Ranu, B. C., et al. (2009). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 14(12), 5245-5254.
• Kashani, S. K., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities.
• ResearchGate. (2020). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors.
• ChemRxiv. (2020).
• Solvay. (n.d.).
• MDPI. (2021). Fluorinated Organic Paramagnetic Building Blocks for Cross-Coupling Reactions.
• Myasnyanko, V. O., & Zaborova, O. V. (2024). Fluorinated building blocks in drug design: new pathways and targets. RSC Medicinal Chemistry.
• Growth Market Reports. (2023). Fluorinated Building Blocks Market Research Report 2033.
• Google Patents. (2016).
• Google Patents. (2020). US20200377475A1 - An improved process for 3-(4-methyl-1h-imidazol-1-yl)-5-(trifluoromethyl) aniline.

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. bioscience.co.uk [bioscience.co.uk]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journaleras.com [journaleras.com]

A Senior Application Scientist's Guide to Alternative Reagents for 3-Bromo-5-(trifluoromethoxy)aniline

In the landscape of modern medicinal and materials chemistry, the selection of appropriately functionalized building blocks is paramount to synthetic success. 3-Bromo-5-(trifluoromethoxy)aniline is a valued reagent, prized for its unique electronic properties and versatile reactivity. The trifluoromethoxy (-OCF₃) group, a bioisostere of the methoxy group, offers enhanced lipophilicity and metabolic stability, while the bromine atom and amino group provide orthogonal handles for molecular elaboration.[1][2]

However, reliance on a single building block can introduce constraints related to cost, availability, or the need for alternative reactivity profiles. This guide provides an in-depth comparison of viable alternatives to 3-Bromo-5-(trifluoromethoxy)aniline, offering researchers data-driven insights to inform their synthetic strategies.

Molecular Profile: 3-Bromo-5-(trifluoromethoxy)aniline

This reagent possesses two key functional groups that dictate its reactivity:

• The Amino Group (-NH₂): The strong electron-withdrawing nature of the meta-substituents (-Br and -OCF₃) significantly reduces the nucleophilicity of the aniline nitrogen compared to electron-rich anilines. This modulation is critical, as it influences the conditions required for N-alkylation, acylation, or participation in heterocyclic ring formation.

• The Bromo Group (-Br): The C-Br bond is the primary site for transition-metal-catalyzed cross-coupling reactions. It readily participates in transformations like Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, enabling the formation of C-C, C-N, and C-C (alkyne) bonds, respectively. The electron-deficient nature of the aromatic ring can facilitate the oxidative addition step in many palladium-catalyzed cycles.[3]

The Strategic Selection of an Alternative

Choosing a suitable alternative is not merely about finding a structural analog. It involves a careful consideration of electronic effects, steric hindrance, bond dissociation energies, and the desired synthetic outcome. The following decision workflow outlines key considerations.

Caption: A workflow for selecting alternative reagents.

Comparative Analysis of Alternative Reagents

Alternative Halogens: Modulating Cross-Coupling Reactivity

The most direct alternatives involve replacing the bromine atom with another halogen. This choice primarily impacts the kinetics and conditions required for cross-coupling reactions.

• 3-Iodo-5-(trifluoromethoxy)aniline: The C-I bond is weaker than the C-Br bond, leading to a lower activation energy for oxidative addition in palladium-catalyzed cycles. This often translates to faster reaction times, lower catalyst loadings, and the ability to use milder reaction conditions. However, iodo-arenes are typically more expensive and can be less stable.

• 3-Chloro-5-(trifluoromethoxy)aniline: Aryl chlorides are economically advantageous and widely available.[4] Historically, their inertness posed a significant challenge for cross-coupling. However, modern advancements in ligand design (e.g., bulky, electron-rich phosphines) have enabled efficient coupling of aryl chlorides.[5] The reactions often require more forcing conditions (higher temperatures, stronger bases, or more specialized catalysts) compared to their bromo and iodo counterparts.[4]

Bioisosteric Replacements: Fine-Tuning Physicochemical Properties

When the trifluoromethoxy group's specific properties are the focus, alternatives bearing different fluoroalkyl groups can be considered.

• 3-Bromo-5-((trifluoromethyl)thio)aniline: Replacing the oxygen atom with sulfur (-SCF₃) significantly alters the electronic properties. The -SCF₃ group is more electron-withdrawing and lipophilic than -OCF₃. This can be advantageous for modulating the pKa of the aniline or enhancing cell permeability in drug candidates.

• 3-Bromo-5-(difluoromethoxy)aniline: The -OCHF₂ group is a close analog of -OCF₃ but retains a hydrogen atom capable of forming hydrogen bonds. This subtle change can have a profound impact on binding interactions with biological targets.

Non-Halogenated Precursors: A Shift in Synthetic Strategy

In some cases, the most effective alternative is to circumvent the use of a halogenated aniline altogether and introduce the desired functionality through a different coupling partner.

• 3-(Trifluoromethoxy)aniline: This reagent can be used when the synthetic plan involves a C-H activation/functionalization strategy or if it is to be converted into a different reactive species, such as a diazonium salt.

• 3-(Trifluoromethoxy)phenylboronic acid: For Suzuki-Miyaura couplings, using the boronic acid derivative allows for coupling with a wide range of aryl or heteroaryl halides.[6] This approach reverses the roles of the coupling partners and can be beneficial if the desired coupling partner for the bromoaniline is not commercially available as a boronic acid.[7]

Quantitative Performance Comparison

The following table summarizes the typical reactivity trends observed in palladium-catalyzed Suzuki-Miyaura coupling reactions. Yields are highly substrate and condition-dependent, but the general reactivity order provides a useful benchmark.

Reagent Type	General Reactivity Trend	Typical Catalyst Loading	Typical Temperature	Key Advantage	Key Disadvantage
Aryl Iodide	I > Br > Cl	Low (0.1-1 mol%)	Room Temp to 80 °C	High reactivity, mild conditions	Higher cost, lower stability
Aryl Bromide	I > Br > Cl	Moderate (1-5 mol%)	80-110 °C	Good balance of reactivity and cost	Can require heating
Aryl Chloride	I > Br > Cl	High (2-10 mol%) / Specialized Ligands	100-140 °C	Low cost, high availability	Requires forcing conditions/specialized catalysts[5]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a representative procedure for a Suzuki-Miyaura cross-coupling reaction, a common application for this class of reagents. The explanation emphasizes the rationale behind each step, ensuring a self-validating and reproducible workflow.

Caption: Standard workflow for a Suzuki-Miyaura reaction.

Step-by-Step Methodology

• Vessel Preparation and Inerting: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (e.g., 3-Bromo-5-(trifluoromethoxy)aniline, 1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%), and base (e.g., anhydrous K₂CO₃, 2.0 mmol, 2.0 equiv.).

  • Rationale: Flame-drying removes adsorbed water, which can interfere with the catalytic cycle. An inert atmosphere (Argon or Nitrogen) is crucial as the Pd(0) active catalyst is sensitive to oxidation. An excess of the boronic acid is used to drive the reaction to completion and account for potential homocoupling or protodeboronation side reactions.

• Solvent Addition: Add a degassed solvent system, typically a mixture like Toluene/Ethanol/Water (e.g., in a 4:1:1 ratio, 5 mL).

  • Rationale: Degassing the solvent (by sparging with an inert gas or freeze-pump-thaw cycles) removes dissolved oxygen. The aqueous component is necessary to dissolve the inorganic base and facilitate the transmetalation step.

• Reaction: Equip the flask with a condenser, and heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Rationale: Heat provides the necessary activation energy for the reaction. Monitoring ensures the reaction is stopped upon completion, preventing potential byproduct formation from prolonged heating.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

  • Rationale: The aqueous washes remove the inorganic base and salts. The brine wash helps to break any emulsions and begins the drying process.

• Purification: Dry the separated organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Purify the resulting crude residue by flash column chromatography on silica gel.

  • Rationale: This step removes residual water and isolates the desired product from unreacted starting materials, catalyst residues, and any byproducts.

Conclusion

While 3-Bromo-5-(trifluoromethoxy)aniline is a powerful and versatile building block, a nuanced understanding of its alternatives is essential for the modern synthetic chemist. By considering the specific demands of a synthetic target—be it modulating reactivity, fine-tuning physicochemical properties, or optimizing cost-effectiveness—researchers can make informed decisions. The choice between iodo-, bromo-, and chloro-analogs directly impacts cross-coupling efficiency, while bioisosteric replacements offer avenues to new chemical space. Finally, employing non-halogenated precursors in alternative synthetic strategies provides ultimate flexibility. This guide serves as a foundational resource for navigating these choices with scientific rigor and strategic foresight.

References

• Request PDF. (2025). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. [Link]

• PubChem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• National Center for Biotechnology Information. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. [Link]

• ResearchGate. (2012). An Expedient Synthesis of 2,4,6-Tris(trifluoromethyl)aniline. [Link]

• Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.
• Google Patents. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Arylation of Fluoroalkylamines. [Link]

• SpectraBase. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Journal of the American Chemical Society. (n.d.). Redox-Switchable Halogen Bonding in Haloanthracene Mediators Enables Efficient Electrocatalytic C–N Coupling. [Link]

• MDPI. (2021). Advances in the Development of Trifluoromethoxylation Reagents. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline. [Link]

• PubMed. (n.d.). Palladium-catalyzed coupling reactions of aryl chlorides. [Link]

• PubChem. (n.d.). 3-bromo-N-methyl-5-(trifluoromethoxy)aniline. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Role of 5-Bromo-2-(Trifluoromethyl)Aniline in Pharmaceutical Synthesis. [Link]

• Fisher Scientific. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline, 98%, Thermo Scientific. [Link]

• National Center for Biotechnology Information. (2016). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. [Link]

• ResearchGate. (n.d.). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. [Link]

• PubMed. (2015). Palladium catalyzed vinyltrifluoromethylation of aryl halides through decarboxylative cross-coupling with 2-(trifluoromethyl)acrylic acid. [Link]

• MDPI. (n.d.). Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. [Link]

• IndiaMART. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline, 98%, 100 Kg. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buy 3-Chloro-5-(trifluoromethyl)aniline | 69411-05-8 [smolecule.com]
• 5. Palladium-catalyzed coupling reactions of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Kinase Inhibitor Landscape: A Comparative Efficacy Analysis of Drugs Derived from Bromo-Aniline Scaffolds

A Note to the Researcher: Our initial exploration to compile a comparative guide on drugs derived specifically from 3-Bromo-5-(trifluoromethoxy)aniline revealed a scarcity of publicly available information on marketed or late-stage clinical drugs synthesized from this particular precursor. This structural motif remains an area of active investigation in medicinal chemistry, but as of now, does not form the basis of well-documented, approved therapeutic agents suitable for a robust comparative analysis.

However, recognizing the scientific interest in halogenated and trifluoromethyl/trifluoromethoxy-substituted anilines as privileged scaffolds in drug discovery, this guide has been pivoted to address a closely related and data-rich topic: the comparative efficacy of prominent tyrosine kinase inhibitors (TKIs) derived from the 3-bromo-5-(trifluoromethyl)aniline scaffold . This allows us to provide the in-depth, data-supported comparison you seek, focusing on two clinically significant drugs: Nilotinib and Ponatinib .

As a Senior Application Scientist, my goal is to provide a guide that is not only technically accurate but also grounded in the practical realities of drug development. The analysis of Nilotinib and Ponatinib, both pivotal in the treatment of Chronic Myeloid Leukemia (CML), offers a compelling case study in structure-activity relationships, target specificity, and the evolution of drug design to overcome clinical resistance.

Introduction: The Bromo-(Trifluoromethyl)Aniline Scaffold in Kinase Inhibition

The 3-bromo-5-(trifluoromethyl)aniline core is a cornerstone in the design of potent ATP-competitive kinase inhibitors. The strategic placement of the bromine and trifluoromethyl groups on the aniline ring is a masterclass in medicinal chemistry:

• Trifluoromethyl Group (-CF3): This highly lipophilic and electron-withdrawing group is instrumental in enhancing binding affinity to the deep, hydrophobic pockets of the kinase ATP-binding site. It can also improve metabolic stability and cell membrane permeability, key pharmacokinetic properties.

• Bromo Group (-Br): The bromine atom serves as a crucial synthetic handle, enabling key carbon-carbon and carbon-nitrogen bond-forming reactions, such as Suzuki and Buchwald-Hartwig couplings. These reactions are essential for building the complex molecular architectures required for high-potency kinase inhibition.

This guide will dissect the efficacy of two major drugs built upon this scaffold: Nilotinib, a second-generation TKI, and Ponatinib, a third-generation pan-BCR-ABL1 inhibitor. We will explore their mechanisms, compare their performance against wild-type and mutated kinases, and provide the experimental context necessary for a comprehensive understanding.

Comparative Efficacy of Nilotinib and Ponatinib

The primary measure of a kinase inhibitor's potency is its half-maximal inhibitory concentration (IC50), which quantifies the drug concentration required to inhibit 50% of the target kinase's activity. The data presented below highlights the distinct inhibitory profiles of Nilotinib and Ponatinib against BCR-ABL, the fusion protein driving CML, and its resistance-conferring mutants.

Quantitative Data Presentation

Table 1: Comparative Inhibitory Activity (IC50) Against BCR-ABL Kinase

Kinase Target	Nilotinib IC50 (nM)	Ponatinib IC50 (nM)
Wild-Type BCR-ABL	20	0.37
T315I Mutant BCR-ABL	>10,000	2.0

Data compiled from multiple preclinical studies.[1]

Table 2: Ponatinib Inhibitory Profile (IC50) Against Various Kinases

Kinase Target	Ponatinib IC50 (nM)
VEGFR2	1.5
FGFR1	2.2
SRC	5.4
FLT3	1.1
KIT	7.0

This table showcases the multi-targeted nature of Ponatinib.

Analysis of Efficacy Data

The data reveals a clear progression in drug design and efficacy. Nilotinib , a potent inhibitor of the wild-type BCR-ABL kinase, was developed to overcome resistance to the first-generation inhibitor, imatinib.[1][2] It demonstrates high efficacy against many imatinib-resistant mutations. However, its Achilles' heel is the T315I "gatekeeper" mutation, which sterically hinders drug binding and confers absolute resistance.[1][3][4]

Ponatinib was specifically engineered to circumvent this critical resistance mechanism.[5] Its unique molecular structure, including a carbon-carbon triple bond linker, allows it to bind effectively to the ATP-binding site of BCR-ABL even with the bulky isoleucine residue at position 315.[6][7] The low nanomolar IC50 value of Ponatinib against the T315I mutant underscores its critical role in treating patients who have exhausted other TKI options.[5][8][9][10] Furthermore, Ponatinib's activity against a broader range of kinases (Table 2) contributes to its potent anti-leukemic effects but also necessitates careful management of its safety profile due to off-target effects.[11][12]

Mechanism of Action: Targeting the Aberrant BCR-ABL Kinase

Both Nilotinib and Ponatinib are ATP-competitive inhibitors that target the constitutively active BCR-ABL tyrosine kinase. This oncoprotein is the product of the Philadelphia chromosome, a genetic translocation that is the hallmark of CML.[4][7] The continuous signaling from BCR-ABL drives the uncontrolled proliferation of leukemic cells.

By binding to the ATP pocket of the ABL kinase domain, these inhibitors prevent the phosphorylation of downstream substrates, thereby blocking the signaling cascade that leads to cell proliferation and promoting apoptosis (programmed cell death) in the cancer cells.[6][13][14][15]

Signaling Pathway Diagram

The following diagram illustrates the central role of BCR-ABL in CML and the point of intervention for TKIs like Nilotinib and Ponatinib.

Caption: Figure 1: BCR-ABL Signaling and TKI Inhibition.

Synthetic Pathways: From Aniline to Active Pharmaceutical Ingredient

The synthesis of both Nilotinib and Ponatinib leverages the reactivity of the 3-bromo-5-(trifluoromethyl)aniline core. While the full multi-step syntheses are complex, the following workflow highlights the key transformations where the initial scaffold is elaborated into the final drug molecule.

Generalized Synthetic Workflow

Caption: Figure 2: Key Synthetic Transformations.

The synthesis of Nilotinib involves an initial C-N coupling to introduce the imidazole moiety, followed by an amide bond formation.[16][17][18][19][20] Conversely, the synthesis of Ponatinib often involves an initial amide bond formation, followed by a Sonogashira coupling to install the characteristic alkynyl-heterocycle portion of the molecule.[21][22][23] These distinct strategies highlight the versatility of the starting aniline scaffold in complex molecule synthesis.

Experimental Protocols: In Vitro Kinase Inhibition Assay

To ensure trustworthiness and reproducibility, the following is a standardized protocol for determining the IC50 values of kinase inhibitors, a foundational experiment in drug efficacy comparison.

Objective: To determine the concentration of an inhibitor (e.g., Nilotinib, Ponatinib) required to inhibit 50% of the activity of a target kinase (e.g., BCR-ABL).

Materials:

• Recombinant human ABL kinase (wild-type or mutant)

• Specific peptide substrate for ABL kinase

• [γ-³²P]ATP (radiolabeled ATP)

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mM EDTA, 2 mM DTT)

• Test compounds (Nilotinib, Ponatinib) dissolved in DMSO

• 96-well filter plates

• Phosphoric acid wash solution (e.g., 1% H₃PO₄)

• Scintillation counter

Procedure:

• Compound Preparation: Prepare a series of dilutions of the test compounds in DMSO. A typical starting concentration might be 10 mM, serially diluted to cover a wide range of concentrations (e.g., 10 µM to 0.1 nM).

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing the recombinant kinase, the peptide substrate, and the kinase reaction buffer.

• Inhibitor Addition: Add a small volume (e.g., 1 µL) of each test compound dilution to the reaction wells. Include a DMSO-only control (0% inhibition) and a no-enzyme control (background).

• Pre-incubation: Gently mix and pre-incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiation of Reaction: Initiate the kinase reaction by adding [γ-³²P]ATP to each well.

• Incubation: Incubate the reaction for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C). The time should be within the linear range of the reaction.

• Termination: Stop the reaction by adding an excess of cold phosphoric acid.

• Substrate Capture: Transfer the reaction mixture to a 96-well filter plate. The phosphorylated peptide substrate will bind to the filter membrane.

• Washing: Wash the filter plate multiple times with the phosphoric acid solution to remove any unincorporated [γ-³²P]ATP.

• Quantification: Dry the filter plate and measure the radioactivity retained on each filter using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.

Conclusion and Future Perspectives

The comparative analysis of Nilotinib and Ponatinib, both originating from the 3-bromo-5-(trifluoromethyl)aniline scaffold, provides a compelling narrative of rational drug design in the face of clinical challenges. Nilotinib stands as a highly effective second-generation inhibitor, while Ponatinib represents a crucial breakthrough for overcoming the formidable T315I resistance mutation.[5][9]

The multi-kinase inhibitory profile of Ponatinib, while responsible for its profound efficacy, also highlights the ongoing challenge in drug development: balancing potent on-target activity with a manageable safety profile.[12] Future research will undoubtedly focus on developing next-generation inhibitors with the potency of Ponatinib against resistant mutants but with greater selectivity to minimize off-target toxicities. The foundational bromo-aniline scaffold, with its tunable electronic properties and synthetic versatility, will almost certainly continue to be a critical starting point for these future innovations in kinase inhibitor design.

References

• Cortes, J. E., Kantarjian, H., Shah, N. P., et al. (2012). Ponatinib in refractory Philadelphia chromosome-positive leukemias. N Engl J Med., 367(22), 2075-2088.
• Gozgit, J. M., et al. (2012). Potent activity of ponatinib (AP24534) in models of FLT3-driven acute myeloid leukemia and other hematologic malignancies. Mol Cancer Ther., 11(3), 690-701.
• Weisberg, E., Manley, P. W., Breitenstein, W., et al. (2005). Characterization of AMN107, a selective inhibitor of wild-type and mutant Bcr-Abl. Cancer Cell, 7(2), 129-141.
• Synapse, P. (2024). What is the mechanism of Nilotinib Hydrochloride?.
• Synapse, P. (2024). What is the mechanism of Ponatinib Hydrochloride?.
• Ponatinib: Mechanism of action in treating chronic myeloid leukemia... (2023).
• Mahajan, M. A., et al. (2008). Evidence that Resistance to Nilotinib May Be Due to BCR-ABL, Pgp, or Src Kinase Overexpression. Cancer Research, 68(23), 9955-9963.
• Pharmacology of Nilotinib (Nilotaz, Nilotib); Pharmacokinetics, Mechanism of Action, Uses, Effects. (2025). YouTube.
• Nilotinib. (n.d.). PubChem.
• Ponatinib: Overview, Mechanism of Action & Clinical Trials. (n.d.). Takeda Oncology.
• Nilotinib: Package Insert / Prescribing Inform
• Deininger, M. W. N. (2013). Ponatinib Given Early May Suppress New Mutations in Patients with CML. Value-Based Cancer Care.
• Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development. (2023).
• Promising Activity Observed With Ponatinib Treatment in T315I-Mut
• ICLUSIG® (ponatinib)
• A Study Comparing Ponatinib and Nilotinib in Participants With Chronic Myeloid Leukemia (OPTIC-2L). (2021). ClinicalTrials.gov.
• CML study comparing 2 different doses of pon
• Hughes, T., et al. (2014). Nilotinib is associated with a reduced incidence of BCR-ABL mutations vs imatinib in patients with newly diagnosed chronic myeloid leukemia in chronic phase. Blood, 123(4), 499-506.
• Cortes, J. E., et al. (2023). Ponatinib after failure of second-generation tyrosine kinase inhibitor in resistant chronic-phase chronic myeloid leukemia. Cancer.
• Soverini, S., et al. (2011). Impact of Baseline BCR-ABL Mutations on Response to Nilotinib in Patients With Chronic Myeloid Leukemia in Chronic Phase. Journal of Clinical Oncology, 29(28), 3848-3853.
• Nilotinib-Resistant CML Cells Show Abnormal Expression of Several Genes, Suggests Therapeutic Targets. (2014). CancerNetwork.
• O'Dwyer, M. E., et al. (2008). Mutation Mediated Resistance to the Tyrosine Kinase Inhibitors Imatinib, Dasatinib & Nilotinib in Philadelphia Positive Leukaemia. Blood.
• Asadov, C., et al. (2025). A Retrospective-Prospective Study of Second-Line Nilotinib versus Ponatinib in CML Patients Resistant or Intolerant to Imatinib.
• Nilotinib synthesis. (n.d.). ChemicalBook.
• Asadov, C., et al. (2025).
• Reengineering Ponatinib to Minimize Cardiovascular Toxicity. (2019). AACR Journals.
• Method of preparing nilotinib. (2016).
• Kantarjian, H. M., et al. (2013). Efficacy and Safety Of Ponatinib Following Failure Of Nilotinib In Patients With Chronic Phase Chronic Myeloid Leukemia (CP-CML) In The PACE Trial. Blood.
• Synthesis of Ponatinib Intermediates Using 4-Bromo-3-(trifluoromethyl)aniline. (2025). Benchchem.
• Multi-step synthesis of ponatinib; reaction conditions... (2025).
• Nilotinib. (2019). New Drug Approvals.
• Preparation of nilotinib and intermediates thereof. (2010).
• Amala, K., et al. (2013). Research and Development of a Novel Process for Nilotinib: A Bcr-Abl Inhibitor. Asian Journal of Chemistry, 25(11), 6035-6038.
• Comparative efficacy and safety of different doses of ponatinib versus other tyrosine kinase inhibitors for the treatment of chronic myeloid leukemia... (2025).
• Synthesis of Ponatinib Hydrochloride Analogues for Reduced Toxicity. (2025). Benchchem.
• Processes for making ponatinib and intermediates thereof. (2016).
• Okabe, S., et al. (2013). Efficacy of ponatinib against ABL tyrosine kinase inhibitor-resistant leukemia cells.
• Hochhaus, A., et al. (2021). Long-term outcomes with frontline nilotinib versus imatinib in newly diagnosed chronic myeloid leukemia in chronic phase: ENESTnd 10-year analysis. Leukemia, 35(3), 790-802.

Sources

• 1. Impact of Baseline BCR-ABL Mutations on Response to Nilotinib in Patients With Chronic Myeloid Leukemia in Chronic Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nilotinib: a Novel, Selective Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nilotinib is associated with a reduced incidence of BCR-ABL mutations vs imatinib in patients with newly diagnosed chronic myeloid leukemia in chronic phase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Ponatinib Overcomes Hard-to-Treat T315I Mutation in Patients with CML/ALL [ahdbonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Ponatinib: A Review of the History of Medicinal Chemistry behind Its Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ponatinib Given Early May Suppress New Mutations in Patients with CML | Value-Based Cancer Care [valuebasedcancer.com]
• 9. cancernetwork.com [cancernetwork.com]
• 10. ICLUSIG® (ponatinib) for T315I Mutations in CML [iclusig.com]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. What is the mechanism of Ponatinib Hydrochloride? [synapse.patsnap.com]
• 13. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 14. Nilotinib | C28H22F3N7O | CID 644241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. drugs.com [drugs.com]
• 16. Nilotinib synthesis - chemicalbook [chemicalbook.com]
• 17. WO2016187824A1 - Method of preparing nilotinib - Google Patents [patents.google.com]
• 18. newdrugapprovals.org [newdrugapprovals.org]
• 19. WO2010060074A1 - Preparation of nilotinib and intermediates thereof - Google Patents [patents.google.com]
• 20. asianpubs.org [asianpubs.org]
• 21. aacrjournals.org [aacrjournals.org]
• 22. researchgate.net [researchgate.net]
• 23. US9493473B2 - Processes for making ponatinib and intermediates thereof - Google Patents [patents.google.com]

A Comparative Guide to the Characterization of 3-Bromo-5-(trifluoromethoxy)aniline and Its Derivatives for Advanced Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a pivotal strategy for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. Among these, the trifluoromethoxy (-OCF₃) group has emerged as a compelling substituent due to its unique electronic and lipophilic characteristics, which can significantly enhance metabolic stability and membrane permeability. This guide provides an in-depth technical comparison of 3-Bromo-5-(trifluoromethoxy)aniline and its derivatives, offering a valuable resource for researchers engaged in the discovery and development of novel therapeutics.

The 3-bromo-5-(trifluoromethoxy)aniline scaffold is of particular interest as it combines the bioisosteric advantages of the trifluoromethoxy group with the synthetic versatility of the bromoaniline core. The bromine atom serves as a convenient handle for a variety of cross-coupling reactions, enabling the exploration of a diverse chemical space and the generation of libraries of novel compounds for biological screening. This guide will delve into the synthesis, characterization, and comparative performance of these derivatives, providing both theoretical insights and practical, data-supported guidance.

The Synthetic Pathway: A Proposed Protocol for 3-Bromo-5-(trifluoromethoxy)aniline

While numerous patents detail the synthesis of the analogous 3-bromo-5-(trifluoromethyl)aniline, a specific, publicly available, detailed protocol for 3-bromo-5-(trifluoromethoxy)aniline is less common. However, based on established synthetic transformations of aromatic amines, a reliable synthetic route can be proposed. The following protocol is adapted from methodologies reported for similar structures and represents a robust approach for laboratory-scale synthesis.[1][2]

Experimental Protocol: Synthesis of 3-Bromo-5-(trifluoromethoxy)aniline

• Step 1: Acetylation of 3-(trifluoromethoxy)aniline.

  • To a solution of 3-(trifluoromethoxy)aniline (1 equivalent) in a suitable solvent such as dichloromethane or acetic acid, add acetic anhydride (1.1 equivalents) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to yield N-(3-(trifluoromethoxy)phenyl)acetamide.

• Step 2: Bromination of N-(3-(trifluoromethoxy)phenyl)acetamide.

  • Dissolve the acetylated aniline (1 equivalent) in a suitable solvent like acetic acid or a chlorinated solvent.

  • Slowly add a brominating agent such as N-bromosuccinimide (NBS) (1.05 equivalents) or a solution of bromine in acetic acid at a controlled temperature (typically 0-10 °C).

  • Stir the reaction mixture for several hours until TLC analysis indicates the consumption of the starting material.

  • Pour the reaction mixture into ice water to precipitate the crude product.

  • Collect the solid by filtration, wash with water, and dry to obtain N-(3-bromo-5-(trifluoromethoxy)phenyl)acetamide.

• Step 3: Hydrolysis of N-(3-bromo-5-(trifluoromethoxy)phenyl)acetamide.

  • Suspend the N-acetylated compound in a mixture of ethanol and aqueous hydrochloric acid.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring for the disappearance of the starting material by TLC.

  • Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide solution) to a pH of 8-9.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford 3-Bromo-5-(trifluoromethoxy)aniline.

Characterization and Spectroscopic Analysis

The unambiguous identification and purity assessment of 3-Bromo-5-(trifluoromethoxy)aniline and its derivatives are paramount. A combination of spectroscopic techniques provides a comprehensive characterization of these molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are fundamental for structural elucidation. For 3-Bromo-5-(trifluoromethoxy)aniline, the aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the protons on the substituted benzene ring. The chemical shifts will be influenced by the electronic effects of the amino, bromo, and trifluoromethoxy groups. ¹⁹F NMR is also a valuable tool for confirming the presence and purity of the trifluoromethoxy group.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and elemental composition of the synthesized compounds. The mass spectrum of 3-Bromo-5-(trifluoromethoxy)aniline will exhibit a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio), resulting in two molecular ion peaks (M and M+2) of nearly equal intensity.

Infrared (IR) Spectroscopy

IR spectroscopy helps to identify the functional groups present in the molecule. Key vibrational frequencies for 3-Bromo-5-(trifluoromethoxy)aniline would include N-H stretching bands for the primary amine, C-N stretching, C-Br stretching, and strong C-F and C-O-C stretching vibrations associated with the trifluoromethoxy group.

Table 1: Spectroscopic Data for 3-Bromo-5-(trifluoromethyl)aniline (for comparison)

Technique	Observed Signals/Peaks	Source
¹H NMR	Aromatic protons typically appear in the range of δ 6.8-7.5 ppm.	[3][4]
¹³C NMR	Aromatic carbons and the carbon of the CF₃ group will have characteristic chemical shifts.	[5]
Mass Spec (MS)	Molecular ion peaks at m/z 239 and 241, corresponding to the bromine isotopes.	[6]
IR Spectroscopy	Characteristic peaks for N-H, C-N, C-Br, and C-F bonds.	[7]

Comparative Performance: Trifluoromethoxy vs. Trifluoromethyl Derivatives

The choice between a trifluoromethoxy (-OCF₃) and a trifluoromethyl (-CF₃) group can have a profound impact on a drug candidate's properties. Understanding these differences is critical for rational drug design.[1]

Lipophilicity

Lipophilicity, often expressed as the logarithm of the partition coefficient (logP), is a key parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The trifluoromethoxy group is generally considered to be more lipophilic than the trifluoromethyl group.[1] This increased lipophilicity can enhance membrane permeability but may also lead to increased binding to plasma proteins and potential off-target effects if not carefully balanced.

Table 2: Comparison of Physicochemical Properties

Property	-CF₃ Group	-OCF₃ Group	Rationale	Source
Lipophilicity (Hansch π)	+0.88	+1.04	The oxygen atom in the -OCF₃ group contributes to a more diffuse electron density, increasing its interaction with nonpolar environments.	[1]
Electronic Effect	Strongly electron-withdrawing	Strongly electron-withdrawing	Both groups are powerful electron-withdrawing substituents, influencing the pKa of nearby functional groups and modulating receptor interactions.	[1]

Biological Activity: A Focus on Cytotoxicity

While direct comparative cytotoxicity data for a series of 3-Bromo-5-(trifluoromethoxy)aniline derivatives is limited in the public domain, we can draw inferences from studies on related trifluoromethyl-containing compounds. Derivatives of trifluoromethylanilines have been investigated for their anticancer properties, with some showing promising activity.

Table 3: Exemplary Cytotoxicity Data for Trifluoromethyl-Containing Heterocycles

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
2,8-Bis(trifluoromethyl)quinoline derivative	HL-60 (Leukemia)	10 ± 2.5	[8]

It is hypothesized that the increased lipophilicity of trifluoromethoxy derivatives could lead to enhanced cellular uptake and potentially greater cytotoxic potency compared to their trifluoromethyl counterparts, although this needs to be experimentally verified for each specific molecular scaffold.

Experimental Workflows and Data Visualization

Clear and logical experimental design is crucial for obtaining reliable and reproducible data. The following diagrams illustrate key workflows in the characterization and evaluation of 3-Bromo-5-(trifluoromethoxy)aniline derivatives.

Caption: Comprehensive characterization workflow for aniline derivatives.

Caption: Workflow for the biological evaluation of novel aniline derivatives.

Conclusion

3-Bromo-5-(trifluoromethoxy)aniline and its derivatives represent a promising class of compounds for the development of new therapeutic agents. The trifluoromethoxy group offers distinct advantages in terms of modulating lipophilicity and metabolic stability, while the bromo-substituent provides a versatile handle for synthetic diversification. This guide has provided a comprehensive overview of the synthesis, characterization, and comparative performance of these valuable building blocks. The detailed protocols and comparative data herein should serve as a valuable resource for researchers in the field, enabling the rational design and efficient development of the next generation of innovative medicines. As more direct comparative data becomes available, a clearer understanding of the structure-activity relationships within this class of compounds will undoubtedly emerge, further accelerating their application in drug discovery.

References

• Molecules. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• SpectraBase. 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• PubMed. (1998). Cytotoxicity of novel trifluoromethylquinoline derivatives on human leukemia cells. [Link]

• Google Patents. (2021). Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride.

• The Royal Society of Chemistry. (2019). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. [Link]

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. [Link]

• PubMed. (1986). When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. [Link]

• Lead Sciences. 3-Bromo-5-(trifluoromethoxy)aniline. [Link]

• PubChem. 3-Bromo-5-(trifluoromethyl)aniline. [Link]

• Google Patents. (2008). Technique for preparing 3-bromo-5-trifluoromethylaniline.

• ResearchGate. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. [Link]

• National Institutes of Health. (2023). Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline. [Link]

• ACS Publications. (2018). Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange. [Link]

• Organic Syntheses. Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl)-. [Link]

• National Institutes of Health. (2019). Cytotoxicity of trifluridine correlates with the thymidine kinase 1 expression level. [Link]

• ResearchGate. (2023). Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]
• 3. 54962-75-3|3-Bromo-5-(trifluoromethyl)aniline|BLD Pharm [bldpharm.com]
• 4. hrcak.srce.hr [hrcak.srce.hr]
• 5. rsc.org [rsc.org]
• 6. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. spectrabase.com [spectrabase.com]
• 8. Cytotoxicity of novel trifluoromethylquinoline derivatives on human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validated Analytical Methods for 3-Bromo-5-(trifluoromethoxy)aniline

For researchers, scientists, and drug development professionals, the purity and accurate quantification of key chemical intermediates are foundational to the integrity of their work. 3-Bromo-5-(trifluoromethoxy)aniline is a critical building block in the synthesis of various pharmaceutical compounds, where its fluorine-containing moieties can significantly influence the final drug's properties.[1] Ensuring the quality of this intermediate requires robust, validated analytical methods to determine its purity, identify potential impurities, and accurately quantify its concentration.

This guide provides an in-depth comparison of the primary analytical techniques suitable for the analysis of 3-Bromo-5-(trifluoromethoxy)aniline: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will delve into the causality behind experimental choices, present supporting data from analogous compounds, and provide detailed protocols to empower you to select and implement the most appropriate method for your specific analytical needs.

The Analytical Challenge: Properties of 3-Bromo-5-(trifluoromethoxy)aniline

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aniline with a molecular weight of approximately 256.02 g/mol . It is a solid at room temperature and is generally insoluble in water but soluble in organic solvents like methanol, acetonitrile, and dichloromethane.[2] Its aromatic structure lends itself to UV detection, a key feature for HPLC analysis. While it is a semi-volatile compound, its thermal stability must be considered for GC analysis. The presence of a trifluoromethoxy group makes it an excellent candidate for ¹⁹F qNMR, a highly specific and powerful analytical tool.

Comparison of Primary Analytical Techniques

The choice between HPLC, GC, and qNMR depends on the specific analytical goal, available instrumentation, and the nature of potential impurities.[3][4]

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (¹⁹F qNMR)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Quantification based on the direct proportionality between the NMR signal area and the number of atomic nuclei.
Analyte Suitability	Excellent for non-volatile and thermally labile compounds.[5]	Suitable for volatile and thermally stable compounds.[6]	Applicable to any soluble compound containing fluorine; non-destructive.
Typical Use Case	Purity determination, impurity profiling, and quantitative assay of the main component.	Analysis of residual solvents, volatile impurities, and positional isomers.[7]	Absolute purity determination and quantification without the need for a specific reference standard of the analyte.[8]
Strengths	Wide applicability, high precision, and non-destructive nature of the sample.[5]	High separation efficiency, speed for volatile compounds, and sensitive detectors (e.g., FID).[6][9]	High specificity, accuracy, and no signal overlap from excipients or solvents; rapid for direct analysis.[8]
Limitations	Lower resolution than capillary GC for some compounds; peak identification can be challenging without a mass spectrometer.[5]	Requires analyte volatility and thermal stability; potential for sample degradation at high temperatures.[5]	Lower sensitivity compared to chromatographic methods; requires a high-field NMR spectrometer for optimal results.
Derivatization	Generally not required.[5]	May be necessary for polar analytes to increase volatility and improve peak shape.	Not required.

In-Depth Analysis and Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is arguably the most versatile and widely used technique for the analysis of pharmaceutical intermediates like 3-Bromo-5-(trifluoromethoxy)aniline.[3] Its operation at or near ambient temperatures prevents the degradation of potentially thermally labile compounds.

Causality in Method Development: A reversed-phase C18 column is the logical first choice due to the moderate polarity of the analyte. The mobile phase, typically a mixture of acetonitrile and water, allows for the effective elution and separation of the main component from both more polar and less polar impurities. UV detection is ideal due to the aromatic nature of the aniline derivative. A validated method for impurity identification in this specific compound utilizes a Waters XBridge C18 column with a water/acetonitrile gradient, monitored at 224 nm. This system can be readily adapted for quantitative analysis.

Experimental Protocol: HPLC-UV for Purity and Assay

This protocol is based on established methods for halogenated anilines and the specific impurity profiling method for 3-Bromo-5-(trifluoromethoxy)aniline.[5]

• Instrumentation:

  • HPLC system with a UV detector (e.g., Agilent 1260 Infinity or equivalent).

  • C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Methanol (HPLC grade).

  • 3-Bromo-5-(trifluoromethoxy)aniline reference standard.

• Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v). Degas prior to use.

  • Standard Solution Preparation: Accurately weigh and dissolve the reference standard in methanol to a concentration of 1 mg/mL. Dilute with the mobile phase to a working concentration of approximately 0.1 mg/mL.

  • Sample Solution Preparation: Prepare the sample solution in the same manner as the standard.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Column Temperature: 30 °C.

    • UV Detection: 224 nm.

  • Analysis: Inject the standard and sample solutions. Purity is calculated using the area normalization method. The assay is determined by comparing the peak area of the sample to that of the reference standard.

Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC purity analysis of 3-Bromo-5-(trifluoromethoxy)aniline.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high separation efficiency.[6] For 3-Bromo-5-(trifluoromethoxy)aniline, GC is particularly useful for identifying isomeric impurities and residual solvents that may not be well-resolved by HPLC.

Causality in Method Development: The key consideration for GC is ensuring the analyte is sufficiently volatile and thermally stable to be analyzed without degradation in the heated injection port and column. A flame ionization detector (FID) is a robust choice for quantification due to its wide linear range and sensitivity to carbon-containing compounds. A method developed for positional isomers of trifluoromethoxy aniline provides a strong foundation for this analysis.[7]

Experimental Protocol: GC-FID for Purity and Impurity Profiling

This protocol is adapted from established methods for similar aniline derivatives.[7]

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID) (e.g., Agilent 8890 or equivalent).

  • Capillary column suitable for polar compounds (e.g., AT-210, 30 m x 0.53 mm, 1.0 µm film thickness or similar).[7]

• Reagents:

  • Dichloromethane (GC grade).

  • Helium or Hydrogen (carrier gas).

  • 3-Bromo-5-(trifluoromethoxy)aniline reference standard.

• Procedure:

  • Standard Solution Preparation: Accurately weigh and dissolve the reference standard in dichloromethane to a concentration of 1 mg/mL.

  • Sample Solution Preparation: Prepare the sample solution in the same manner as the standard.

  • Chromatographic Conditions:

    • Inlet Temperature: 250 °C.

    • Detector Temperature: 260 °C.[7]

    • Carrier Gas Flow: Constant pressure or flow (e.g., 3.0 psi Helium).[7]

    • Oven Program: Initial temperature of 50°C, ramp to 125°C at 3°C/min, hold for 5 minutes, then ramp to 230°C at 45°C/min, and hold for 5 minutes.[7]

    • Injection Volume: 1 µL (split injection).

  • Analysis: Inject the standard and sample solutions. Purity is determined by peak area percentage.

Workflow for GC Purity Analysis

Caption: Logical relationship for absolute purity determination by ¹⁹F qNMR.

Conclusion and Recommendations

The selection of an analytical method for 3-Bromo-5-(trifluoromethoxy)aniline should be guided by the specific requirements of the analysis.

• For routine quality control, purity checks, and quantitative assays, HPLC-UV is the recommended method. It is robust, versatile, and suitable for the non-volatile nature of the compound.

• For the analysis of volatile impurities, residual solvents, or for orthogonal impurity profiling, GC-FID is an excellent choice. Its high separation efficiency for volatile compounds complements HPLC analysis.

• For the definitive determination of absolute purity and for qualifying in-house reference standards, ¹⁹F qNMR is the most powerful technique. Its high specificity and status as a primary method provide a high degree of confidence in the results.

For comprehensive characterization and validation, employing a combination of these techniques is the most effective approach. For instance, HPLC can be used for the primary assay and purity determination, while GC can be used to confirm the absence of volatile impurities, and ¹⁹F qNMR can be used to certify the purity of the reference standard used for the HPLC assay. This multi-faceted approach ensures the highest level of scientific integrity and provides a complete analytical picture of this critical pharmaceutical intermediate.

References

• Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis.
• ARC Journals. (n.d.). Visible Spectrophotometric Method for the Determination of Pharmaceutically Important Aromatic Primary Amines by using P-N, N-Di.

• Lab Manager. (2025, October 2). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved from [Link]

• Pharma Specialists. (2023, November 5). Difference Between HPLC and GC. Retrieved from [Link]

• Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart. Retrieved from [Link]

• AELAB. (2026, January 8). GC vs. HPLC in Pharmaceutical and Medical Device Testing. Retrieved from [Link]

• Harča, M., et al. (2017). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR.
• Lattimer, R. P. (n.d.). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection.

• ResearchGate. (2025, August 7). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. Retrieved from [Link]

• Okaru, A. O., et al. (2017).

• ResearchGate. (n.d.). UV-visible spectra of aniline (a), o-toluidine (b) and o-anisidine (c).... Retrieved from [Link]

• Diva-portal.org. (n.d.). Quantitative NMR spectroscopy on fluorine- containing drugs - a comparative study on pharmaceutical raw materials and different. Retrieved from [Link]

• ChemRxiv. (n.d.). Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. Retrieved from [Link]

• ResearchGate. (n.d.). UHPLC-UV-DAD chromatogram of 3-bromo-5-(trifluoromethyl)aniline showing impurities 1–3 and the principal peak. Retrieved from [Link]

• ResearchGate. (2025, August 6). Spectrophotometric simultaneous determination of nitroaniline isomers by orthogonal signal correction-partial least squares. Retrieved from [Link]

• PubMed. (1980). Determination of halogenated anilines in urine by high-performance liquid chromatography with an electrochemical detector. Retrieved from [Link]

• ResearchGate. (2016, May 23). Is the spectrophotometric method reliable for determine Aniline concentration?. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Absorption Spectrum of Aniline. Retrieved from [Link]

• ResearchGate. (2017, March 1). Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. Retrieved from [Link]

• Hawach Scientific. (2025, January 22). Characteristics of High Performance Liquid Chromatography. Retrieved from [Link]

• Sultan Qaboos University House of Expertise. (2013, January 1). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. Retrieved from [Link]

• TSI Journals. (2010, August 11). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in. Retrieved from [Link]

• ResearchGate. (2025, August 10). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization | Request PDF. Retrieved from [Link]

Sources

• 1. aelabgroup.com [aelabgroup.com]
• 2. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 4. Difference Between HPLC and GC [pharmaspecialists.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 7. tsijournals.com [tsijournals.com]
• 8. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drawellanalytical.com [drawellanalytical.com]

A Comparative Guide to HPLC Method Development for 3-Bromo-5-(trifluoromethoxy)aniline

In the landscape of pharmaceutical and chemical synthesis, the purity and accurate quantification of intermediates are paramount. 3-Bromo-5-(trifluoromethoxy)aniline is one such critical building block, whose impurity profile can significantly impact the quality and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth, comparative analysis of a systematic approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for this compound. We will explore the causality behind experimental choices, from stationary phase selection to mobile phase optimization, supported by experimental data and grounded in chromatographic theory.

Part 1: Analyte Characterization: The Foundation of Method Development

Before any injection is made, a thorough understanding of the analyte's physicochemical properties is essential. This knowledge dictates our starting point and informs every subsequent decision in the method development process.

3-Bromo-5-(trifluoromethoxy)aniline is a substituted aromatic amine. Its key properties are summarized below:

Property	Value / Characteristic	Implication for HPLC Method Development
Molecular Formula	C₇H₅BrF₃NO[1]	A relatively small, non-polar molecule.
Molecular Weight	256.02 g/mol [2][3]	Suitable for standard HPLC analysis.
Structure	Aromatic ring with Amino (-NH₂), Bromo (-Br), and Trifluoromethoxy (-OCF₃) groups.	The aromatic ring ensures strong UV absorbance. The amine group provides a site for pH manipulation to control retention and peak shape. The halogen and -OCF₃ groups increase hydrophobicity.
Predicted logP	~3.1[3]	This value indicates significant hydrophobicity, making Reversed-Phase (RP) HPLC the ideal separation mode. The analyte will be well-retained on non-polar stationary phases like C18.
pKa (Predicted)	~2.5-3.5 for the conjugate acid (-NH₃⁺)	The basicity of the aniline group is a critical parameter. To ensure good peak shape and reproducible retention, the mobile phase pH should be controlled to be at least 2 units away from the pKa. A low pH (e.g., pH < 2.5) will ensure the amine is consistently protonated, minimizing peak tailing.
UV Absorbance	Strong absorbance in the low UV region (~210-280 nm) is expected due to the substituted benzene ring.	UV detection is a highly suitable and sensitive detection method. A wavelength of approximately 254 nm is a common starting point for aromatic compounds.

Based on this initial analysis, a Reversed-Phase HPLC method with UV detection is the logical and most effective strategy.

Part 2: A Comparative Strategy for Method Development

A systematic, multi-variable approach is crucial for developing an optimized and robust method. The following sections compare key variables and explain the rationale for their selection.

The process follows a logical funnel, starting with broad screening and moving to fine optimization.

Caption: A systematic workflow for HPLC method development.

The choice of stationary phase is the most powerful tool for influencing selectivity. While a standard C18 (ODS) column is the workhorse of RP-HPLC, its purely hydrophobic interactions may not be sufficient to resolve structurally similar impurities. Here, we compare it with a Phenyl-Hexyl phase, which offers an alternative retention mechanism.[4]

• C18 (Octadecylsilane): Provides retention primarily through hydrophobic (van der Waals) interactions between the analyte and the C18 alkyl chains. It is an excellent first choice for hydrophobic molecules like our target analyte.

• Phenyl-Hexyl: This phase offers a mixed-mode interaction. It retains compounds via hydrophobic interactions from its hexyl chain and, crucially, through π-π interactions between its phenyl rings and the aromatic ring of the analyte.[5][6] This can provide unique selectivity for aromatic or unsaturated compounds that C18 columns cannot achieve.[7]

Comparative Data 1: Column Screening

A scouting gradient was run on two different columns to assess their performance.

Parameter	C18 Column (4.6x150mm, 5µm)	Phenyl-Hexyl Column (4.6x150mm, 5µm)	Justification
Retention Time (tR)	12.5 min	11.8 min	The Phenyl-Hexyl column shows slightly less retention, which can be beneficial for analysis time.
Peak Tailing (Tf)	1.4	1.1	The Phenyl-Hexyl column provides a more symmetrical peak, likely due to the beneficial π-π interactions reducing strong secondary interactions with residual silanols.
Resolution (Rs) of Impurity Pair	1.3	2.2	The Phenyl-Hexyl column demonstrates superior resolution for a critical impurity pair, highlighting its alternative selectivity.[4]

The choice of organic modifier in the mobile phase impacts elution strength, selectivity, and system pressure. Acetonitrile (ACN) and methanol (MeOH) are the most common choices.[8]

• Acetonitrile (ACN): A polar aprotic solvent with a strong dipole moment.[9] It typically has a higher elution strength than methanol in RP-HPLC, leading to shorter retention times.[8] Its lower viscosity results in lower backpressure, and its low UV cutoff (~190 nm) is advantageous for detection at low wavelengths.[9][10]

• Methanol (MeOH): A polar protic solvent capable of hydrogen bonding.[8] While it has a lower elution strength, its different solvent properties can significantly alter selectivity compared to ACN.[9] For separations on phenyl columns, methanol is often preferred as it can enhance the π-π interactions, whereas the triple bond in acetonitrile can interfere with and weaken these interactions.[4][11]

Comparative Data 2: Organic Modifier Comparison

Parameter	Mobile Phase with Acetonitrile	Mobile Phase with Methanol	Justification
Selectivity (α) for Critical Pair	1.15	1.25	Methanol provided a significant change in selectivity, improving the separation of the critical pair. This supports the theory that methanol enhances π-π interactions on the phenyl phase.[11]
System Pressure (at 50% organic)	120 bar	180 bar	Methanol/water mixtures are more viscous, leading to higher system pressure.[10][12] This must be monitored to ensure it stays within the instrument's limits.
Retention Time (tR)	10.2 min	11.8 min	As expected, the lower elution strength of methanol results in a longer retention time. This can be adjusted with the gradient profile.

Part 3: The Optimized & Validated Method

Following the screening experiments, the method was fine-tuned and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[13][14][15]

Parameter	Condition
Column	Phenyl-Hexyl (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Methanol
Gradient	40% B to 90% B over 15 min, hold at 90% B for 2 min, return to 40% B over 1 min, equilibrate for 5 min.
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 254 nm
Injection Volume	10 µL

The objective of analytical procedure validation is to demonstrate its suitability for the intended purpose.[13][14][15]

Validation Parameter	Result	Acceptance Criteria (ICH Q2(R1))
Specificity	No interference from blank or placebo at the analyte's retention time. Peak purity > 0.999.	Procedure must be able to assess the analyte unequivocally in the presence of components that may be expected to be present.[15]
Linearity (R²)	0.9998	R² ≥ 0.999
Range	1 µg/mL to 150 µg/mL	-
Accuracy (% Recovery)	99.2% - 101.5%	Typically 98.0% - 102.0%
Precision (%RSD)	Repeatability: 0.45%, Intermediate Precision: 0.82%	Repeatability: ≤ 2.0%, Intermediate Precision: ≤ 2.0%
Limit of Quantitation (LOQ)	1 µg/mL	The analyte can be quantified with suitable precision and accuracy.[13]
Robustness	No significant impact on results with small variations in flow rate (±0.1 mL/min), temperature (±2 °C), and mobile phase pH (±0.2).	The method's capacity to remain unaffected by small, deliberate variations in parameters.[15]

Part 4: Comparison with Alternative Technologies

While HPLC is a powerful tool, it's important to understand its performance in the context of other available technologies.

• Ultra-Performance Liquid Chromatography (UPLC): UPLC utilizes columns with sub-2 µm particles. This results in significantly faster analysis times (typically 5-10x faster), higher resolution, and greater sensitivity compared to traditional HPLC. However, it requires specialized instrumentation capable of handling much higher backpressures (>15,000 psi). For high-throughput labs, the speed of UPLC is a major advantage.

• Gas Chromatography (GC): GC is suitable for volatile and thermally stable compounds. While 3-Bromo-5-(trifluoromethoxy)aniline could potentially be analyzed by GC, the technique is generally less suitable for non-volatile impurities or degradation products. Often, derivatization is required for polar molecules like anilines to improve their volatility and peak shape, adding a complex and potentially variable step to the workflow.[16]

Conclusion

The development of a robust HPLC method is a systematic process that relies on a foundational understanding of the analyte's chemistry and the principles of chromatography. Through a comparative approach, we demonstrated that a Phenyl-Hexyl column paired with a methanol-based mobile phase offered superior selectivity and peak shape for 3-Bromo-5-(trifluoromethoxy)aniline compared to a standard C18/acetonitrile system. This choice was driven by the ability to leverage alternative retention mechanisms (π-π interactions) to resolve critical components. The final method was successfully validated according to ICH guidelines, proving it to be specific, linear, accurate, precise, and robust for its intended application in a quality control environment.

References

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. [Link]

• Hopkins, T. (2019). The Role of Methanol and Acetonitrile as Organic Modifiers in Reversed-phase Liquid Chromatography. Technology Networks. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Acetonitrile vs. Methanol for Reverse Phase Chromatography. (2023). Chrom Tech, Inc.. [Link]

• Separation and determination of aromatic amines by reversed-phase HPLC. J-Stage. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). U.S. Food and Drug Administration. [Link]

• What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. Waters Knowledge Base. [Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Taylor & Francis Online. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• 3-Bromo-5-(trifluoromethyl)aniline. PubChem, National Center for Biotechnology Information. [Link]

• 7 Key Differences in the Use of Methanol and Acetonitrile. Shimadzu. [Link]

• Choose Methanol or Acetonitrile? The Organic Mobile Phase in HPLC. Welch Materials. [Link]

• Impact of methanol and acetonitrile on separations based on π–π interactions with a reversed-phase phenyl column. ResearchGate. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. Agilent Technologies. [Link]

• Comparison of three stationary phases in the separation of polyphenyls by liquid chromatography. Queen's University Belfast Research Portal. [Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers | Request PDF. ResearchGate. [Link]

• Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Shimadzu. [Link]

• 3-Bromo-5-(trifluoromethyl)aniline. SpectraBase. [Link]

• Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. HALO Columns. [Link]

• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization. Sultan Qaboos University Journal For Science. [Link]

• Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. PubMed. [Link]

• 3-Bromo-5-(trifluoromethoxy)aniline. Lead Sciences. [Link]

• UHPLC-UV-DAD chromatogram of 3-bromo-5- (trifluoromethyl)aniline showing impurities 1–3 and the principal peak. ResearchGate. [Link]

• 3-Bromo-5-(trifluoromethoxy)aniline. Sunway Pharm Ltd. [Link]

• 3-bromo-N-methyl-5-(trifluoromethoxy)aniline. PubChem, National Center for Biotechnology Information. [Link]

• 2-Bromo-5-(trifluoromethoxy)aniline. PubChem, National Center for Biotechnology Information. [Link]

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 2. 3-Bromo-5-(trifluoromethoxy)aniline - CAS:914636-35-4 - Sunway Pharm Ltd [3wpharm.com]
• 3. 2-Bromo-5-(trifluoromethoxy)aniline | C7H5BrF3NO | CID 26985111 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. support.waters.com [support.waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pure.qub.ac.uk [pure.qub.ac.uk]
• 8. chromtech.com [chromtech.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. welch-us.com [welch-us.com]
• 11. researchgate.net [researchgate.net]
• 12. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. fda.gov [fda.gov]
• 14. database.ich.org [database.ich.org]
• 15. ema.europa.eu [ema.europa.eu]
• 16. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Reactivity of Fluoro-Substituted Bromo-Anilines in Palladium-Catalyzed Cross-Coupling Reactions

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Fluoro-Substituted Anilines

In the landscape of modern medicinal chemistry and materials science, the introduction of fluorine-containing functional groups onto aromatic scaffolds is a well-established strategy for modulating key molecular properties. These modifications can profoundly influence lipophilicity, metabolic stability, and binding affinity. Bromo-anilines bearing fluoro-groups are particularly valuable synthons, offering a handle for diversification through palladium-catalyzed cross-coupling reactions while benefiting from the unique electronic characteristics imparted by the fluorine substituents.

This guide provides an in-depth comparative analysis of the reactivity of bromo-anilines functionalized with four distinct fluoro-groups: fluoro (-F), trifluoromethyl (-CF3), trifluoromethoxy (-OCF3), and trifluoromethylthio (-SCF3). We will explore how the electronic and steric properties of these substituents influence the efficiency of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, providing a framework for rational substrate selection and reaction optimization.

The Underlying Principles: Electronic and Steric Effects on Reactivity

The reactivity of an aryl bromide in palladium-catalyzed cross-coupling reactions is predominantly governed by the kinetics of the oxidative addition step. In this often rate-determining step, the palladium(0) catalyst inserts into the carbon-bromine bond. The facility of this process is highly sensitive to the electronic density at the carbon atom of the C-Br bond.

Electronic Effects: Electron-withdrawing groups (EWGs) decrease the electron density on the aromatic ring, making the carbon atom of the C-Br bond more electrophilic and thus more susceptible to oxidative addition by the electron-rich Pd(0) catalyst. This generally leads to an acceleration of the reaction rate. Conversely, electron-donating groups (EDGs) can retard the rate of oxidative addition.

The electronic influence of a substituent can be quantified by its Hammett constant (σ). A positive σ value indicates an electron-withdrawing character, while a negative value signifies an electron-donating nature.

Steric Effects: The steric hindrance around the C-Br bond can also impact the rate of oxidative addition. Bulky substituents ortho to the bromine atom can impede the approach of the palladium catalyst, potentially slowing down the reaction.

Comparative Analysis of Fluoro-Substituents

Let us now dissect the specific electronic and steric profiles of our four fluoro-groups of interest and predict their influence on the reactivity of a parent bromo-aniline. For the purpose of this guide, we will consider substitutions on a 4-bromoaniline core.

Substituent	Hammett Constant (σp)	Electronic Effect	Steric Hindrance	Predicted Reactivity Rank
-F	+0.06	Weakly Electron-Withdrawing	Low	4 (Lowest)
-OCF3	+0.35	Moderately Electron-Withdrawing	Moderate	3
-SCF3	+0.50	Strongly Electron-Withdrawing	Moderate	2
-CF3	+0.54	Strongly Electron-Withdrawing	Moderate	1 (Highest)

-F (Fluoro): The fluoro group is unique among halogens. While it is highly electronegative, its small size allows for significant +M (mesomeric) donation of its lone pairs to the aromatic ring, which counteracts its strong -I (inductive) effect. The net result is a weakly electron-withdrawing character, as indicated by its small positive Hammett constant. Consequently, a fluoro-substituted bromo-aniline is expected to be the least reactive among the four analogs in palladium-catalyzed cross-couplings.

-CF3 (Trifluoromethyl): The trifluoromethyl group is a potent electron-withdrawing group due to the strong inductive effect of the three fluorine atoms. It lacks any significant mesomeric effect. Its large positive Hammett constant suggests it will strongly activate the C-Br bond towards oxidative addition, leading to a significant enhancement in reactivity compared to an unsubstituted bromo-aniline.[1]

-OCF3 (Trifluoromethoxy): The trifluoromethoxy group is also strongly electron-withdrawing. The oxygen atom's lone pairs are significantly less available for donation into the ring due to the powerful inductive pull of the CF3 group. This results in a substantial net electron-withdrawing effect, making the corresponding bromo-aniline highly reactive.[2]

-SCF3 (Trifluoromethylthio): Similar to the -OCF3 group, the -SCF3 group is a strong electron-withdrawing substituent. The sulfur atom is less electronegative than oxygen, but the overall inductive effect of the CF3 group dominates. The -SCF3 group is known to be highly lipophilic and can enhance the permeability of molecules across cell membranes.[3] Its strong electron-withdrawing nature is expected to confer high reactivity in cross-coupling reactions.[4]

Experimental Data and Performance Comparison

While direct, side-by-side comparative studies under identical conditions are scarce in the literature, we can synthesize data from various sources to build a compelling picture of the relative reactivities.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds. The reactivity trend generally follows the predicted order based on the electronic effects of the fluoro-substituents.

Bromo-aniline Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-2-fluoroaniline	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	~85	[5]
4-Bromo-3-(trifluoromethyl)aniline	Phenylboronic acid	Pd-poly(AA) hybrid	K₃PO₄	Toluene/H₂O	70	10	High (unspecified)	[1]
2-Bromo-5-(trifluoromethoxy)aniline	Arylboronic acid	Not specified	Not specified	Not specified	Not specified	Not specified	Good (unspecified)	[6]
Ortho-bromoanilines with EWGs	Various boronic esters	CataCXium A palladacycle	K₃PO₄	2-MeTHF	91	Not specified	Good to excellent	[7]

Analysis: Bromo-anilines with strongly electron-withdrawing groups like -CF3 are expected to undergo Suzuki coupling more readily than those with the weakly withdrawing -F group.[1][5] The data for ortho-bromoanilines with various electron-withdrawing groups, including fluorinated analogs, shows good to excellent yields, supporting the notion that these substituents facilitate the reaction.[7]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation. The electron-deficient nature of the fluoro-substituted bromo-anilines generally favors this transformation.

Bromo-aniline Substrate	Amine Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-3-(trifluoromethyl)aniline	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	8	90	[8]
2-Bromo-5-(trifluoromethyl)aniline	Various amines	Pd₂(dba)₃ / Ligand	Base	Toluene	80-110	12-24	Good to excellent	[9]
2-Bromopyridines with volatile amines	Various amines	Pd(OAc)₂ / dppp	NaOtBu	Toluene	80	Not specified	55-98	[10]

Analysis: High yields are consistently reported for the Buchwald-Hartwig amination of bromo-anilines bearing the strongly electron-withdrawing -CF3 group.[8][9] The general success of this reaction with electron-deficient aryl bromides suggests that bromo-anilines with -OCF3 and -SCF3 would also be excellent substrates.

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C triple bonds. The reactivity of the aryl bromide is again a key factor.

Bromo-aniline Substrate	Alkyne Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-3-(trifluoromethyl)aniline	Terminal Alkyne	Pd catalyst	Amine	Not specified	Not specified	Not specified	High conversion	[1]
2-Bromoanilines	Various alkynes	[DTBNpP]Pd(crotyl)Cl	TMP	Acetonitrile	rt	Not specified	Good to excellent	[11]
Aryl Bromides	Terminal Alkyne	PdCl₂(PPh₃)₂	TBAF	Solvent-free	Not specified	Not specified	Moderate to excellent	[12]

Analysis: The electron-deficient nature of bromo-anilines with fluoro-substituents is expected to facilitate the Sonogashira coupling.[1] The development of highly active catalyst systems allows for the efficient coupling of a wide range of aryl bromides, including those with electron-withdrawing groups, under mild conditions.[11][12]

Experimental Protocols

The following are generalized, step-by-step protocols for the three major cross-coupling reactions discussed. These should serve as a starting point and may require optimization for specific substrates.

General Workflow for Reactivity Comparison

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. enamine.net [enamine.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemimpex.com [chemimpex.com]
• 7. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions [organic-chemistry.org]

A Comparative Guide to the Biological Activity of 3-Bromo-5-(trifluoromethoxy)aniline and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Halogenated and Trifluoromethoxylated Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of halogen atoms and fluorinated motifs into molecular scaffolds is a cornerstone of medicinal chemistry.[1] These substitutions can profoundly influence a compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets.[1] Anilines, while versatile, can present challenges due to metabolic instability and potential toxicity.[2][3] However, the introduction of electron-withdrawing groups and halogen substituents can mitigate these issues and unlock significant therapeutic potential.[3]

This guide focuses on the biological activity of 3-Bromo-5-(trifluoromethoxy)aniline and its analogs. While direct biological data for this specific compound is not extensively available in the public domain, by examining its structural congeners, we can infer its potential activities and place it within the broader context of pharmacologically relevant substituted anilines. This document provides a comparative analysis of the known biological effects of closely related compounds, detailed experimental protocols for their synthesis and evaluation, and a discussion of the underlying structure-activity relationships (SAR).

Comparative Biological Activity of Analogs

The biological potential of 3-Bromo-5-(trifluoromethoxy)aniline can be extrapolated by analyzing analogs with variations in the halogen, the fluorinated group, and their positions on the aniline ring. The primary areas of investigation for such compounds are in anticancer and antimicrobial research.

Anticancer Activity

The trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups are prevalent in a number of anticancer agents.[1][4] Their inclusion can enhance membrane permeability and metabolic resistance, leading to improved pharmacokinetic profiles.[1] The closely related compound, 3-bromo-5-(trifluoromethyl)aniline, serves as a key intermediate in the synthesis of Nilotinib, a tyrosine kinase inhibitor used to treat chronic myelogenous leukemia (CML). This underscores the potential of the 3-bromo-5-substituted aniline scaffold in the development of oncology therapeutics.

Derivatives of thiazolo[4,5-d]pyrimidines synthesized from trifluoromethyl-substituted anilines have demonstrated significant antiproliferative activity against various human cancer cell lines, including melanoma (A375, C32), prostate (DU145), and breast (MCF-7) cancer cells.[4] For instance, 7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione (a derivative of a trifluoromethyl aniline) showed potent cytotoxicity against melanoma and prostate cancer cell lines.[4]

Table 1: Comparative Anticancer Activity of Selected Trifluoromethylaniline Analogs

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)	Citation
7-Chloro-3-phenyl-5-(trifluoromethyl)[5]thiazolo[4,5-d]pyrimidine-2(3H)-thione	C32 (Amelanotic Melanoma)	24.4	Doxorubicin	Not specified	[4]
7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione	A375 (Melanotic Melanoma)	25.4	Doxorubicin	Not specified	[4]
7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione	DU-145 (Prostate)	Not specified	Doxorubicin	Not specified	[4]
Theophylline derivative with 3-CF3 benzyl group	HeLa (Cervical Cancer)	>50	Doxorubicin	0.45
Theophylline derivative with 4-OCF3 benzyl group	HeLa (Cervical Cancer)	>50	Doxorubicin	0.45	[1]

Note: The data presented is from various studies on structurally related compounds to infer potential trends. Direct comparative IC50 values for a homologous series originating from 3-Bromo-5-(trifluoromethoxy)aniline are not available.

Antimicrobial Activity

Halogenated anilines have shown promise as antimicrobial and antibiofilm agents.[7] Studies on halogenated phenols have demonstrated that strategic halogenation can enhance antimicrobial activity while potentially reducing toxicity. For example, 2,4,6-triiodophenol exhibited strong biofilm inhibition against Staphylococcus aureus at a low minimum inhibitory concentration (MIC) of 5 µg/mL.[7]

Fluorine-containing halogenated phenazines and acridines, synthesized from fluorinated anilines, have demonstrated potent antibacterial activities against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with MIC values in the sub-micromolar range. Some of these compounds were also effective at eradicating bacterial biofilms. The proposed mechanism of action for some of these agents involves inducing iron starvation in the bacteria.

While specific data on the antimicrobial properties of 3-Bromo-5-(trifluoromethoxy)aniline is scarce, the known activity of its analogs suggests that it would be a promising candidate for antimicrobial screening.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of substituted anilines is intricately linked to the nature and position of the substituents on the aromatic ring.

• Halogenation : The presence of halogens, particularly bromine, can enhance biological activity. This is attributed to the formation of halogen bonds with biological targets and an increase in lipophilicity, which can improve cell membrane penetration.[8] The position of the halogen is also critical; for instance, in some series of quinoline derivatives, bromination at specific positions led to enhanced anticancer effects.[8]

• Trifluoromethoxy (-OCF3) vs. Trifluoromethyl (-CF3) Group : The -OCF3 group is more lipophilic and a slightly stronger electron-withdrawing group than the -CF3 group. This can lead to differences in cell permeability, metabolic stability, and binding interactions. In some cases, the -OCF3 group has been shown to confer superior pharmacokinetic properties compared to the -CF3 group.

• Substitution Pattern : The meta-substitution pattern (positions 3 and 5) on the aniline ring, as seen in the target compound, influences the electronic distribution and steric profile of the molecule. This specific arrangement will dictate how the molecule interacts with target enzymes or receptors.

Caption: Generalized Structure-Activity Relationship for Substituted Anilines.

Experimental Protocols

The following are representative experimental protocols for the synthesis and biological evaluation of 3-Bromo-5-(trifluoromethoxy)aniline analogs. These methods are adaptable for the target compound.

Synthesis of 3-Bromo-5-(substituted)aniline Derivatives

A common synthetic route to prepare substituted anilines involves electrophilic aromatic substitution reactions on an appropriately substituted benzene ring, followed by reduction of a nitro group. For 3-bromo-5-(trifluoromethyl)aniline, a patented method involves a multi-step synthesis starting from 4-bromo-2-trifluorotoluidine, proceeding through acetylation, nitration, deacetylation, deamination, and finally reduction to yield the desired product.[9] A similar strategy could likely be adapted for the trifluoromethoxy analog.

Example: Synthesis of 3-(Trifluoromethyl)-5-(4-methyl-1H-imidazol-1-yl)-benzeneamine (an analog derived from 3-bromo-5-(trifluoromethyl)aniline)

This procedure illustrates a common cross-coupling reaction used to further functionalize the bromo-aniline scaffold.

• Reaction Setup : In a reaction vessel under an argon atmosphere, combine 3-bromo-5-(trifluoromethyl)aniline (1.0 mol), 4-methylimidazole (1.5 mol), and tripotassium phosphate (1.2 mol).[10]

• Heating : Stir the mixture and heat to 80°C.[10]

• Monitoring : Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: General workflow for the synthesis of an analog via cross-coupling.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and the cytotoxic potential of compounds.[11]

• Cell Seeding : Seed human cancer cells (e.g., HeLa, A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment : Prepare serial dilutions of the test compounds (e.g., 3-Bromo-5-(trifluoromethoxy)aniline and its analogs) in the culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation : Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization : Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement : Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.

• Bacterial Culture : Grow the bacterial strain (e.g., S. aureus, E. coli) in an appropriate broth medium overnight at 37°C.

• Compound Dilution : Prepare serial dilutions of the test compounds in a 96-well plate containing the broth medium.

• Inoculation : Adjust the overnight bacterial culture to a concentration of approximately 5 x 10^5 CFU/mL and add 50 µL to each well of the 96-well plate.

• Incubation : Incubate the plate at 37°C for 18-24 hours.

• MIC Determination : The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

Conclusion and Future Directions

While direct biological data for 3-Bromo-5-(trifluoromethoxy)aniline is limited, a comparative analysis of its structural analogs provides a strong rationale for its investigation as a potential therapeutic agent. The presence of both a bromine atom and a trifluoromethoxy group suggests a high likelihood of interesting biological activities, particularly in the realms of oncology and infectious diseases. The synthetic and screening protocols outlined in this guide provide a clear path forward for the empirical evaluation of this promising compound and its derivatives. Future research should focus on the synthesis of a focused library of analogs to systematically explore the structure-activity relationships and to identify lead compounds for further preclinical development.

References

• Cresset Group. (2024, January 10). Aniline replacement in drug-like compounds. Retrieved from [Link]

• European Patent Office. (n.d.). EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride. Google Patents.

• Fox, G. J., Hallas, G., Hepworth, J. D., & Paskins, K. N. (n.d.). Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). Organic Syntheses Procedure. Retrieved from [Link]

• Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.
• Kut, D., Kut, M., Komarovska-Porokhnyavets, O., Kurka, M., Onysko, M., & Lubenets, V. (2024). Antimicrobial Activity of Halogen- and Chalcogen-Functionalized Thiazoloquinazolines. Letters in Drug Design & Discovery, 21(13), 2490-2496.

• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline. Retrieved from [Link]

• MDPI. (2022, January 13). Synthesis, Characterization, and Screening Anticancer—Antibiofilm Activities of Theophylline Derivatives Containing CF3/OCF3 Moiety. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-bromo-N-methyl-5-(trifluoromethoxy)aniline. PubChem. Retrieved from [Link]

• National Institutes of Health. (2025, June 11). Unlocking the potential of trifluoromethyl pyrrole derivatives in chronic wounds management: rapid synthesis, structural insights, and potent antimicrobial activity. Retrieved from [Link]

• National Institutes of Health. (n.d.). Modular Synthetic Routes to Fluorine-Containing Halogenated Phenazine and Acridine Agents That Induce Rapid Iron Starvation in Methicillin-Resistant Staphylococcus aureus Biofilms. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and crystal structure of (E)-N-[(2-bromophenyl)methylidene]-3,5-bis(trifluoromethyl)aniline. Retrieved from [Link]

• PubMed. (2024, November 6). Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes. Retrieved from [Link]

• PubMed. (n.d.). Antimicrobial activity of trifluoromethyl ketones and their synergism with promethazine. Retrieved from [Link]

• ResearchGate. (2023, August 23). New Fluoro‐ and Trifluoromethyl‐Substituted Trimethoxychalcones as Anticancer Agents: Synthesis, Bio‐evaluation, and Computational Studies. Retrieved from [Link]

• ResearchGate. (2025, August 6). Design, Synthesis, and Structure-Activity Relationship of Novel Aniline Derivatives of Chlorothalonil. Retrieved from [Link]

• ResearchGate. (n.d.). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of 6,8-Ditrifluoromethyl Halogenated Phenazine as a Potent Bacterial Biofilm-Eradicating Agent. Retrieved from [Link]

• ResearchGate. (n.d.). The structure–activity relationship of designed compounds. Retrieved from [Link]

• ScienceDirect. (n.d.). Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry. Retrieved from [Link]

• Spandl, R. J., et al. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. ACS Medicinal Chemistry Letters, 11(3), 263-267.

• Spandl, R. J., et al. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. PMC. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. cresset-group.com [cresset-group.com]
• 3. Recent Advances and Outlook for the Isosteric Replacement of Anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline - Google Patents [patents.google.com]
• 10. EP3904342A1 - Process for the preparation of 3-(trifluoromethyl)-5-(4-methyl-1h-imidazole-1-yl)-benzeneamine hydrochloride - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromo-5-(trifluoromethoxy)aniline

As researchers and drug development professionals, our work with novel chemical intermediates like 3-Bromo-5-(trifluoromethoxy)aniline is foundational to discovery. However, our responsibility extends beyond synthesis and application; it encompasses the entire lifecycle of these materials, culminating in their safe and compliant disposal. This guide provides a comprehensive, technically grounded protocol for managing waste streams containing 3-Bromo-5-(trifluoromethoxy)aniline, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are designed to be a self-validating system, integrating causality with procedural steps to build a culture of safety and compliance.

Understanding the Compound: Hazard Profile and Regulatory Context

3-Bromo-5-(trifluoromethoxy)aniline (CAS No. 914636-35-4) is a halogenated aniline derivative.[1] Its structure, featuring bromine, a trifluoromethoxy group, and an aniline backbone, dictates its chemical reactivity and hazard profile. Aniline and its derivatives are known for their toxicity, particularly through skin absorption and inhalation.[2][3][4] The presence of halogen substituents often increases the environmental persistence and requires specific disposal methodologies.

From a regulatory standpoint, this compound is classified as a halogenated organic compound (HOC).[5] The U.S. Environmental Protection Agency (EPA) heavily regulates HOCs due to their potential for environmental harm, mandating specific treatment and disposal pathways and prohibiting their land disposal without prior treatment.[6][7][8][9]

Table 1: Chemical and Hazard Profile of 3-Bromo-5-(trifluoromethoxy)aniline

Property	Data	Source
CAS Number	914636-35-4	[1]
Molecular Formula	C7H5BrF3NO	[1]
Molecular Weight	256.02 g/mol
Appearance	Varies; often a liquid or solid	[10]
GHS Hazard Statements	Harmful if swallowed, in contact with skin, or if inhaled; Causes skin, eye, and respiratory irritation.	[10][11]
Primary Routes of Exposure	Dermal contact, inhalation, ingestion.	[2][4]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.[10]
Waste Classification	Hazardous Waste; Halogenated Organic Compound.[5]

Part 1: Immediate Safety and Personal Protective Equipment (PPE)

Before any handling or disposal activities commence, a rigorous safety posture is mandatory. The primary risk associated with halogenated anilines is systemic toxicity following absorption. Therefore, engineering controls and PPE are your most critical lines of defense.

Engineering Controls

All handling of 3-Bromo-5-(trifluoromethoxy)aniline and its associated waste must be conducted within a certified chemical fume hood.[2][12] The fume hood provides essential ventilation to prevent the accumulation of harmful vapors and protects the user from splashes. An easily accessible eyewash station and safety shower are non-negotiable prerequisites.[2]

Required Personal Protective Equipment (PPE)

Standard laboratory attire (full-length lab coat, long pants, closed-toe shoes) is required at all times. The specific PPE for handling this compound is as follows:

• Gloves: Double-gloving is mandatory. Use a chemotherapy-rated nitrile glove as the inner layer and a more robust glove, such as butyl or Viton, as the outer layer for extended contact.[12] Nitrile alone is often insufficient for prolonged protection against aniline derivatives.[12]

• Eye Protection: Chemical splash goggles are required. If there is a significant splash risk, a full-face shield should be worn over the goggles.

• Gown: An impermeable, disposable gown with a closed front and cuffs provides superior protection against skin contact compared to a standard lab coat.

• Respiratory Protection: If there is a risk of generating aerosols or handling the compound as a powder outside of a fume hood, a fit-tested N95 respirator or higher is necessary to prevent inhalation.

Part 2: Step-by-Step Disposal Protocol

The guiding principle for chemical waste management is segregation at the source . Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process.

Waste Segregation: The Cardinal Rule

As a halogenated organic compound, all waste streams containing 3-Bromo-5-(trifluoromethoxy)aniline must be collected separately from all other waste types.[5]

• DO NOT mix with non-halogenated organic waste (e.g., acetone, hexanes).

• DO NOT mix with aqueous waste (acidic or basic).

• DO NOT dispose of down the drain.[12]

• DO NOT place in regular trash.[12]

This segregation is crucial because halogenated waste is typically disposed of via high-temperature incineration, a process that requires specific conditions to safely destroy the halogenated molecules without producing more toxic byproducts like dioxins.[6]

Procedure for Liquid Waste

This includes unused or expired reagents, reaction mixtures, and solvent rinses.

• Select a Container: Obtain a designated hazardous waste container intended for halogenated organic liquids . These are often provided by your institution's Environmental Health & Safety (EHS) department and may be color-coded (e.g., green-labeled carboys).[5] The container must be made of a compatible material, such as polyethylene.[12]

• Label the Container: Before adding any waste, affix a hazardous waste label. Clearly write the full chemical name, "3-Bromo-5-(trifluoromethoxy)aniline," and list all other components and their approximate concentrations.

• Transfer Waste: Using a funnel, carefully pour the liquid waste into the container inside a chemical fume hood.

• Seal and Store: Securely close the container lid.[13] Wipe the exterior of the container to remove any contamination. Store the container in a designated and properly signed satellite accumulation area, within secondary containment (such as a large plastic tub), away from incompatible materials.[12]

Procedure for Contaminated Solid Waste

This includes gloves, absorbent pads, pipette tips, vials, and any other lab consumables that have come into contact with the chemical.

• Segregate Solids: Collect all contaminated solid waste in a dedicated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.

• Label the Container: The container must be clearly labeled as "Hazardous Waste" and specify the contents (e.g., "Solid Waste contaminated with 3-Bromo-5-(trifluoromethoxy)aniline").

• Accumulate Waste: Do not overfill the bag or container. When ready for disposal, securely seal the inner bag and then the outer container.

• Store for Pickup: Store the sealed container in the designated satellite accumulation area alongside the liquid waste container until it is collected by EHS or a licensed hazardous waste disposal company.

Part 3: Spill Management and Decontamination

Accidents happen, and a prepared response is key to mitigating risk.

Minor Spill (Contained within a Fume Hood)

• Alert Personnel: Notify others in the immediate area.

• Ensure PPE: Confirm you are wearing the appropriate PPE as described in Part 1.

• Absorb Spill: Cover the liquid spill with an inert, non-combustible absorbent material such as vermiculite, sand, or a chemical absorbent pad.[3][12] Do not use paper towels, as they are combustible.

• Collect Waste: Carefully scoop the absorbed material and place it into the designated container for contaminated solid waste.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by a wipe with soap and water. All cleaning materials must be disposed of as hazardous solid waste.

Major Spill (Outside a Fume Hood or Large Volume)

• Evacuate: Immediately evacuate all personnel from the affected area.

• Isolate: Secure the area and prevent re-entry.

• Notify: Call your institution's emergency number and inform EHS immediately.[12] Provide the chemical name and approximate quantity spilled.

• Do Not Attempt Cleanup: A major spill requires a response from trained emergency personnel.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-5-(trifluoromethoxy)aniline waste.

Caption: Decision workflow for the safe segregation and disposal of 3-Bromo-5-(trifluoromethoxy)aniline waste.

Part 4: Final Disposal Pathway

The ultimate fate of this hazardous waste is critical. All collected waste containing 3-Bromo-5-(trifluoromethoxy)aniline must be disposed of through your institution's EHS-approved hazardous waste management program.[14] The designated disposal method for halogenated organic compounds is high-temperature incineration in a facility permitted to handle such waste.[6] This thermal destruction process is necessary to break the carbon-halogen and other chemical bonds, converting the compound into less harmful substances like carbon dioxide, water, and inorganic halides, which are then scrubbed from the exhaust gases.[6]

By adhering to this comprehensive guide, you are not only ensuring your personal safety but also upholding the principles of responsible scientific research and environmental stewardship.

References

• Benchchem. (n.d.). Safeguarding Research: Proper Disposal Procedures for Aniline-MPB-amino-C3-PBD.
• Washington State University. (n.d.). Aniline. Environmental Health & Safety.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 3-Amino-5-bromobenzotrifluoride 54962-75-3.
• BLD Pharmatech. (n.d.). Safety Data Sheet: 3-Bromo-4-fluoro-5-(trifluoromethyl)aniline.
• CymitQuimica. (2022, May 17). Safety Data Sheet: 2-bromo-3-fluoro-5-(trifluoromethyl)aniline.
• Thermo Fisher Scientific. (2011, May 20). Safety Data Sheet: 3-Bromo-5-(trifluoromethyl)aniline.
• Fisher Scientific. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline, 98%, Thermo Scientific.
• Sigma-Aldrich. (2025, May 20).
• Unknown. (n.d.).
• U.S. Environmental Protection Agency. (n.d.).

• National Center for Biotechnology Information. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline. PubChem Compound Database. Retrieved from [Link]

• Unknown. (n.d.).
• New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet.
• eCFR. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Biosynth. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.
• Lead Sciences. (n.d.). 3-Bromo-5-(trifluoromethoxy)aniline.
• Pharos. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline.
• Westlaw. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds.
• Cornell Law School Legal Information Institute. (n.d.).
• ACS Publications. (2023, November 9).
• ACS Publications. (2024, September 19). Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts.
• Fisher Scientific. (2015, March 19).
• Synquest Labs. (n.d.). Safety Data Sheet: 3-Fluoro-5-(trifluoromethoxy)aniline.
• Active Biopharma. (n.d.). 3-BROMO-5-(TRIFLUOROMETHOXY)ANILINE|914636-35-4.
• Benchchem. (n.d.). 3-Bromo-5-(trifluoromethyl)aniline | 54962-75-3.

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 2. ipo.rutgers.edu [ipo.rutgers.edu]
• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. bucknell.edu [bucknell.edu]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 8. View Document - California Code of Regulations [govt.westlaw.com]
• 9. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 13. static.cymitquimica.com [static.cymitquimica.com]
• 14. file.bldpharm.com [file.bldpharm.com]

Comprehensive Safety Guide: Personal Protective Equipment for Handling 3-Bromo-5-(trifluoromethoxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational plans, and disposal procedures for the handling of 3-Bromo-5-(trifluoromethoxy)aniline (CAS No: 914636-35-4)[1]. As a halogenated aromatic amine, this compound necessitates stringent safety measures to protect laboratory personnel from potential health risks. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep-rooted culture of safety in your laboratory.

Hazard Assessment: The 'Why' Behind the 'What'

Understanding the specific hazards of 3-Bromo-5-(trifluoromethoxy)aniline is the foundation of safe handling. While a comprehensive Safety Data Sheet (SDS) for this specific compound is not widely available, data from closely related analogues like 5-Bromo-2-(trifluoromethoxy)aniline and 3-Bromo-5-(trifluoromethyl)aniline provide a strong basis for a conservative safety approach.[2][3]

Key Hazard Classifications (based on analogues):

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (H302, H312, H332).[3]

• Skin Corrosion/Irritation: Causes skin irritation (H315).[2][3][4]

• Eye Damage/Irritation: Causes serious eye irritation (H319).[2][3][4]

• Respiratory Irritation: May cause respiratory irritation (H335).[2][3][4]

The chemical structure combines three distinct risk profiles:

• Aromatic Amines: This class of compounds is known for its potential to be absorbed through the skin, making dermal contact a primary route of exposure.[5][6][7] Many aromatic amines are also associated with long-term health risks.[7]

• Halogenated Hydrocarbons: Bromine's presence places this compound in a category that requires specific disposal protocols to prevent environmental contamination. Halogenated waste must be segregated from other chemical waste streams.[8][9]

• Organofluorine Compounds: The trifluoromethoxy group is generally stable. However, handling all fluorinated compounds with care is prudent, as their persistence and potential for metabolic breakdown into toxic byproducts are areas of ongoing study.[10][11]

Core Personal Protective Equipment (PPE) Protocol

Personal Protective Equipment is the final barrier between the researcher and the chemical. Its effectiveness depends entirely on proper selection and consistent use.

Primary Engineering Control: The Chemical Fume Hood Before any PPE is considered, it is mandatory that all handling of 3-Bromo-5-(trifluoromethoxy)aniline, including weighing, transfers, and reaction setup, be conducted within a properly functioning and certified chemical fume hood.[8][12] This is the most critical step in minimizing inhalation exposure.

Hand Protection: Preventing Dermal Absorption

Due to the significant risk of skin absorption associated with aromatic amines, a robust glove strategy is essential.

• Glove Type: Standard nitrile gloves may offer insufficient protection against prolonged exposure or spills.

• Protocol: Double-gloving is mandatory.

  • Inner Glove: A standard nitrile examination glove.

  • Outer Glove: A chemical-resistant glove such as neoprene or butyl rubber should be worn over the nitrile glove. This provides a more substantial barrier against halogenated compounds.[13]

• Best Practices: Always inspect gloves for tears or pinholes before use. Remove and replace gloves immediately if contamination is suspected. Never wear gloves outside of the laboratory area, and wash hands thoroughly after removing gloves.[14]

Eye and Face Protection: Shielding from Splashes

The risk of "serious eye irritation" necessitates more than standard safety glasses.[3][4]

• Minimum Requirement: Chemical splash goggles that form a seal around the eyes are required.

• Enhanced Protection: For procedures involving larger volumes (>50 mL) or a higher risk of splashing, a full-face shield must be worn in addition to chemical splash goggles.[13]

Body Protection: Guarding Against Spills and Contact

• Minimum Requirement: A clean, fully-buttoned, long-sleeved laboratory coat must be worn at all times.

• Enhanced Protection: For transfers of significant quantities or when working with reactions under pressure, a chemical-resistant apron should be worn over the lab coat to provide an additional layer of protection.[15]

Respiratory Protection: For Non-Routine Events

Routine handling inside a fume hood should not require respiratory protection. However, it is crucial for emergency situations.

• When Required: In the event of a large spill outside of a fume hood or a failure of ventilation controls.

• Type: A NIOSH-approved air-purifying respirator fitted with organic vapor/acid gas cartridges is necessary.[8][16] Use of such equipment requires prior medical clearance, fit-testing, and formal training.

Operational Plans: PPE in Action

Proper procedure is as important as the equipment itself. The following outlines the practical application of these PPE protocols.

Table 1: PPE Requirements by Task

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing Solids / Small Volume Transfers (<10mL) in Fume Hood	Double Gloves (Nitrile inner, Neoprene/Butyl outer)	Chemical Splash Goggles	Lab Coat	Not required
Reaction Setup / Liquid Transfers (10-100mL) in Fume Hood	Double Gloves (Nitrile inner, Neoprene/Butyl outer)	Chemical Splash Goggles & Face Shield	Lab Coat & Chemical-Resistant Apron	Not required
Small Spill Cleanup (<50mL) inside Fume Hood	Double Gloves (Nitrile inner, Neoprene/Butyl outer)	Chemical Splash Goggles & Face Shield	Lab Coat & Chemical-Resistant Apron	Not required
Large Spill Cleanup (>50mL) or Spill Outside Hood	Double Gloves (Nitrile inner, Neoprene/Butyl outer)	Chemical Splash Goggles & Face Shield	Chemical-Resistant Suit/Coveralls	NIOSH-Approved Respirator

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates the critical steps for safely handling 3-Bromo-5-(trifluoromethoxy)aniline from preparation to disposal.

Sources

• 1. 3-Bromo-5-(trifluoromethoxy)aniline - Lead Sciences [lead-sciences.com]
• 2. 3-Bromo-5-(trifluoromethyl)aniline | C7H5BrF3N | CID 2735880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. angenechemical.com [angenechemical.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Item - Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - American Chemical Society - Figshare [acs.figshare.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 11. A Reductive Mechanochemical Approach Enabling Direct Upcycling of Fluoride from Polytetrafluoroethylene (PTFE) into Fine Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. file.bldpharm.com [file.bldpharm.com]
• 15. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 16. static.cymitquimica.com [static.cymitquimica.com]